Di-n-nonyl phthalate-3,4,5,6-d4

• CAS: 1202865-43-7

Core Science & Biosynthesis

Technical Guide: Di-n-nonyl phthalate-3,4,5,6-d4 (CAS: 1202865-43-7)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Di-n-nonyl phthalate-3,4,5,6-d4, a deuterated stable isotope-labeled internal standard crucial for accurate quantification in analytical chemistry.

Core Compound Properties

Di-n-nonyl phthalate-3,4,5,6-d4 is the deuterium-labeled form of Di-n-nonyl phthalate (B1215562), a high molecular weight phthalate ester. Its primary application in research is as an internal standard for isotope dilution mass spectrometry (IDMS), a highly accurate analytical technique for quantifying chemical substances. The introduction of four deuterium (B1214612) atoms on the benzene (B151609) ring creates a mass shift, allowing for its differentiation from the unlabeled analyte by mass spectrometry while maintaining nearly identical chemical and physical properties.

Physicochemical and Isotopic Data

Property	Value
CAS Number	1202865-43-7
Molecular Formula	C₂₆D₄H₃₈O₄
Molecular Weight	422.63 g/mol
Isotopic Purity	≥ 98 atom % D
Chemical Purity (Assay)	≥ 98% (CP)
Form	Liquid
Boiling Point	279-287 °C (lit.)
Density	0.99 g/mL at 25 °C
Mass Shift	M+4

Chemical Identifiers

Identifier	Value
Synonyms	Phthalic acid, bis-n-nonyl ester D4, Dinonyl 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate
InChI Key	DROMNWUQASBTFM-BFNLLCNMSA-N
SMILES String	[2H]c1c([2H])c([2H])c(C(=O)OCCCCCCCCC)c(c1[2H])C(=O)OCCCCCCCCC

Synthesis Pathway

Caption: Plausible synthesis of Di-n-nonyl phthalate-3,4,5,6-d4.

Experimental Protocols: Isotope Dilution Mass Spectrometry

Di-n-nonyl phthalate-3,4,5,6-d4 is ideally suited as an internal standard for the quantification of Di-n-nonyl phthalate in various matrices, such as food contact materials, environmental samples, and biological fluids. The following provides a generalized experimental protocol for its use in Gas Chromatography-Mass Spectrometry (GC-MS).

Principle of Isotope Dilution

Isotope dilution is a powerful technique for quantitative analysis. A known amount of the isotopically labeled standard (Di-n-nonyl phthalate-3,4,5,6-d4) is added to the sample containing the unlabeled analyte (Di-n-nonyl phthalate) at the beginning of the sample preparation process. The labeled and unlabeled compounds exhibit nearly identical chemical behavior during extraction, cleanup, and analysis. Any loss of the analyte during these steps will be accompanied by a proportional loss of the internal standard. By measuring the ratio of the mass spectrometric signals of the analyte and the internal standard, the concentration of the analyte in the original sample can be accurately determined.

General GC-MS Protocol for Phthalate Analysis

This protocol is a general guideline and may require optimization for specific matrices and instrumentation.

3.2.1. Reagents and Materials

• Solvents: HPLC or residue analysis grade n-hexane, acetone, dichloromethane (B109758).

• Standards: Di-n-nonyl phthalate analytical standard, Di-n-nonyl phthalate-3,4,5,6-d4 internal standard solution (e.g., 100 µg/mL in methanol).

• Apparatus: Glassware (e.g., volumetric flasks, centrifuge tubes, vials) thoroughly cleaned to avoid phthalate contamination. It is recommended to heat glassware at 400°C for at least 2 hours.

3.2.2. Sample Preparation

• Spiking: To a known quantity of the sample (e.g., 1 gram of a solid matrix or 10 mL of a liquid matrix), add a precise volume of the Di-n-nonyl phthalate-3,4,5,6-d4 internal standard solution to achieve a concentration comparable to the expected analyte concentration.

• Extraction:

  • Solid Samples (e.g., food packaging): Perform solvent extraction using a suitable solvent like a mixture of dichloromethane and hexane. Sonication can be used to improve extraction efficiency.

  • Liquid Samples (e.g., beverages, water): Perform liquid-liquid extraction with a non-polar solvent such as n-hexane.

• Cleanup (if necessary): For complex matrices, a cleanup step using solid-phase extraction (SPE) with a sorbent like Florisil may be required to remove interfering compounds.

• Concentration and Reconstitution: Evaporate the extract to a smaller volume under a gentle stream of nitrogen and reconstitute in a suitable solvent for GC-MS analysis (e.g., ethyl acetate).

3.2.3. GC-MS Analysis

• Gas Chromatograph (GC):

  • Column: A low-polarity capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm), is commonly used for phthalate analysis.

  • Inlet: Splitless injection is typically used for trace analysis.

  • Oven Temperature Program: A temperature gradient is employed to separate the phthalates. A typical program might start at a lower temperature (e.g., 60°C), ramp up to a higher temperature (e.g., 300°C), and hold for a few minutes.

• Mass Spectrometer (MS):

  • Ionization: Electron Ionization (EI) at 70 eV is standard.

  • Acquisition Mode: Selected Ion Monitoring (SIM) is used for enhanced sensitivity and selectivity.

  • Monitored Ions:

    • Di-n-nonyl phthalate (Analyte): Quantifier and qualifier ions are selected from its mass spectrum. A common fragment ion for many phthalates is m/z 149 (protonated phthalic anhydride). Other characteristic ions should be used for confirmation.

    • Di-n-nonyl phthalate-3,4,5,6-d4 (Internal Standard): The corresponding ions with a +4 mass shift are monitored (e.g., m/z 153).

3.2.4. Quantification

A calibration curve is constructed by analyzing a series of standard solutions containing known concentrations of the unlabeled Di-n-nonyl phthalate and a constant concentration of the Di-n-nonyl phthalate-3,4,5,6-d4 internal standard. The ratio of the peak area of the analyte to the peak area of the internal standard is plotted against the concentration of the analyte. The concentration of the analyte in the unknown sample is then determined from this calibration curve using the measured peak area ratio.

Experimental Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the general workflows and principles discussed.

Caption: Isotope Dilution GC-MS Workflow for Phthalate Analysis.

Caption: Logical Relationship in Isotope Dilution Mass Spectrometry.

Safety and Handling

• Storage: Store in a cool, dry place.

• Handling: Handle in accordance with good laboratory practices. Use appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

This technical guide provides a comprehensive overview of Di-n-nonyl phthalate-3,4,5,6-d4 for its application in research and analytical settings. For specific applications, further method development and validation are essential.

Di-n-nonyl phthalate-3,4,5,6-d4 molecular weight

An In-depth Technical Guide on Di-n-nonyl Phthalate-3,4,5,6-d4

This technical guide provides comprehensive information on Di-n-nonyl phthalate-3,4,5,6-d4, a deuterated stable isotope-labeled compound. It is primarily intended for researchers, scientists, and professionals in drug development and analytical chemistry who utilize internal standards for quantitative analysis. This document covers the molecule's properties, its critical role in analytical methodologies, and a detailed experimental protocol for its application.

Core Compound Specifications

Di-n-nonyl phthalate-3,4,5,6-d4 is the deuterated form of Di-n-nonyl phthalate (B1215562) (DnNP), a plasticizer belonging to the phthalate ester family. The incorporation of four deuterium (B1214612) atoms onto the benzene (B151609) ring provides a distinct mass shift, making it an ideal internal standard for isotope dilution mass spectrometry techniques. This allows for the accurate quantification of DnNP and other phthalates in various matrices by correcting for sample loss during preparation and instrumental variability.

Physicochemical Data

The fundamental properties of Di-n-nonyl phthalate-3,4,5,6-d4 are summarized in the table below. These values are crucial for method development, particularly in chromatography and mass spectrometry.

Property	Value
Molecular Weight	422.63 g/mol [1][2][3][4]
Molecular Formula	C₂₆H₃₈D₄O₄[1][2][4]
CAS Number	1202865-43-7[1][5]
Unlabeled CAS Number	84-76-4[1][5]
Isotopic Purity	Typically ≥98 atom % D[2][3]
Chemical Purity	Typically ≥98%[2][3]
Appearance	Liquid / Clear Yellow Oil[2][4]
Density	~0.99 g/mL at 25 °C[2]
Boiling Point	279-287 °C (for unlabeled compound)[2]
Storage Conditions	Room temperature[5]

Application in Analytical Chemistry

The primary application of Di-n-nonyl phthalate-3,4,5,6-d4 is as an internal standard (IS) in isotope dilution analysis, a highly precise method for quantifying trace-level analytes. This technique is extensively used in environmental monitoring, food safety testing, and toxicology studies to measure human exposure to phthalates.

Phthalates are ubiquitous environmental contaminants due to their widespread use as plasticizers in materials like PVC.[1] Because they are not chemically bound to the polymer matrix, they can leach into food, beverages, and the environment. Regulatory bodies worldwide have restricted the levels of certain phthalates in consumer products, necessitating sensitive and accurate analytical methods for their determination.

Gas chromatography coupled with mass spectrometry (GC-MS) is the most common technique for phthalate analysis.[1] The use of a stable isotope-labeled internal standard like Di-n-nonyl phthalate-3,4,5,6-d4 is crucial for achieving high accuracy and precision, as it effectively compensates for matrix effects and variations during the analytical process.

Experimental Protocol: Quantification of Phthalates in Food Contact Materials

This section details a representative experimental protocol for the quantification of Di-n-nonyl phthalate and other phthalates in plastic food packaging using GC-MS and Di-n-nonyl phthalate-3,4,5,6-d4 as an internal standard.

Materials and Reagents

• Solvents: Dichloromethane, Hexane, Methanol (High purity, suitable for GC-MS analysis)

• Standards: Analytical standards of target phthalates.

• Internal Standard (IS): Di-n-nonyl phthalate-3,4,5,6-d4 solution of known concentration.

• Apparatus: Glassware (volumetric flasks, vials, syringes), sonicator, centrifuge, evaporator (e.g., nitrogen stream). Note: To avoid phthalate contamination, the use of plastic labware should be strictly avoided.

Sample Preparation and Extraction

• Sample Collection: Accurately weigh approximately 100 mg of the plastic food packaging material and cut it into small pieces.

• Spiking: Add a known amount of the Di-n-nonyl phthalate-3,4,5,6-d4 internal standard solution to the sample.

• Extraction: Add 10 mL of an appropriate solvent mixture (e.g., 4:1 hexane:ethyl acetate) to the vial containing the sample. Sonicate the mixture at 60°C for 30 minutes to facilitate the extraction of phthalates from the plastic matrix.

• Concentration: Carefully transfer the solvent extract to a clean tube. Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried residue in 1 mL of fresh solvent. Centrifuge the solution for 10 minutes at 10,000 rpm to pellet any suspended particles.

• Analysis: Transfer the supernatant to an autosampler vial for GC-MS analysis.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890A GC System or equivalent.

• Mass Spectrometer: Agilent 5975C GC/MSD, 7000B Triple Quadrupole GC/MS, or equivalent.

• Column: A low-polarity column such as a DB-5MS (30 m x 0.25 mm, 0.25 µm) is commonly used.

• Injection: 1 µL splitless injection at 300 °C.

• Carrier Gas: Helium at a constant flow of 2 mL/min.

• Oven Program: Initial temperature of 50°C for 1 minute, ramp at 20°C/min to 320°C, and hold for 2.5 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for higher selectivity and sensitivity.

  • Ions to Monitor: Monitor characteristic ions for each target phthalate and the internal standard. For Di-n-nonyl phthalate, the unlabeled compound often shows a prominent fragment ion at m/z 149. For the deuterated standard, the corresponding fragment or molecular ion with a +4 mass shift would be monitored.

Data Analysis and Quantification

• Calibration Curve: Prepare a series of calibration standards containing known concentrations of the target phthalates and a constant concentration of the internal standard.

• Ratio Calculation: For each standard and sample, calculate the ratio of the peak area of the analyte to the peak area of the internal standard (Di-n-nonyl phthalate-3,4,5,6-d4).

• Quantification: Plot the peak area ratio against the analyte concentration for the calibration standards to generate a calibration curve. Use the equation of the line from the linear regression to calculate the concentration of each phthalate in the prepared samples.

Workflow Visualization

The following diagram illustrates the general workflow for the quantification of phthalates using GC-MS with an isotope-labeled internal standard.

References

• 1. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. agilent.com [agilent.com]
• 5. researchgate.net [researchgate.net]

Technical Guide: Synthesis and Characterization of Di-n-nonyl Phthalate-3,4,5,6-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of Di-n-nonyl phthalate-3,4,5,6-d4, a deuterated internal standard crucial for accurate quantification of Di-n-nonyl phthalate (B1215562) in various matrices. This document outlines the synthetic pathway, detailed experimental protocols, and analytical characterization methods.

Compound Information

Di-n-nonyl phthalate-3,4,5,6-d4 is a stable isotope-labeled form of Di-n-nonyl phthalate, a widely used plasticizer. The incorporation of four deuterium (B1214612) atoms on the aromatic ring provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based analytical methods.

Table 1: General and Physical Properties

Property	Value
Chemical Name	Di-n-nonyl phthalate-3,4,5,6-d4
Synonyms	Dinonyl Phthalate-d4; Dinonyl 3,4,5,6-Tetradeuteriobenzene-1,2-Dicarboxylate
CAS Number	1202865-43-7[1]
Chemical Formula	C₂₆H₃₈D₄O₄
Molecular Weight	422.63 g/mol [2]
Isotopic Purity	≥98 atom % D
Chemical Purity	≥98% (CP)[2]
Form	Liquid[2]
Boiling Point	279-287 °C (lit.)[2]
Density	0.99 g/mL at 25 °C[2]

Synthesis

The synthesis of Di-n-nonyl phthalate-3,4,5,6-d4 is a two-step process that begins with the preparation of deuterated phthalic anhydride (B1165640), followed by its esterification with n-nonyl alcohol.

Synthesis Workflow

Caption: Synthesis workflow for Di-n-nonyl phthalate-3,4,5,6-d4.

Experimental Protocols

Step 1: Synthesis of Phthalic Anhydride-d4 from o-Xylene-d10

This procedure is based on the general method for the oxidation of o-xylene.

• Reaction: Catalytic oxidation of o-xylene-d10.

• Starting Material: o-Xylene-d10.

• Catalyst: Vanadium pentoxide (V₂O₅) on a silica (B1680970) or alumina (B75360) support.

• Procedure:

  • A stream of o-xylene-d10 vapor is mixed with an excess of preheated air.

  • The mixture is passed through a fixed-bed reactor containing the V₂O₅ catalyst.

  • The reaction is highly exothermic and the temperature is maintained between 350-400°C.

  • The gaseous product stream is cooled, and the crude phthalic anhydride-d4 sublimes and is collected.

  • The crude product is purified by sublimation or recrystallization.

Step 2: Esterification of Phthalic Anhydride-d4 with n-Nonyl Alcohol

This protocol is adapted from general esterification procedures for phthalic anhydride.

• Reaction: Fischer-Speier esterification.

• Starting Materials: Phthalic anhydride-d4 and n-nonyl alcohol.

• Catalyst: A strong acid such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TSA).

• Procedure:

  • In a round-bottom flask equipped with a Dean-Stark apparatus and a condenser, combine phthalic anhydride-d4 (1 molar equivalent), n-nonyl alcohol (2.2 molar equivalents), and a catalytic amount of p-TSA (0.02 molar equivalents) in a suitable solvent such as toluene.

  • Heat the mixture to reflux. The water formed during the reaction is azeotropically removed and collected in the Dean-Stark trap.

  • Monitor the reaction progress by measuring the amount of water collected. The reaction is complete when the theoretical amount of water has been collected.

  • Cool the reaction mixture to room temperature.

  • Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by washing with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude Di-n-nonyl phthalate-3,4,5,6-d4.

  • Purify the crude product by vacuum distillation or column chromatography on silica gel.

Characterization

A combination of spectroscopic and chromatographic techniques is employed to confirm the identity, purity, and isotopic enrichment of the synthesized Di-n-nonyl phthalate-3,4,5,6-d4.

Characterization Workflow

Caption: Analytical workflow for the characterization of the final product.

Analytical Data and Experimental Protocols

Table 2: Summary of Analytical Characterization

Technique	Purpose	Expected Results
¹H NMR	Structural Confirmation	Absence of signals in the aromatic region (δ 7.5-7.8 ppm). Presence of signals corresponding to the nonyl chains.
¹³C NMR	Structural Confirmation	Presence of signals for the carbonyl carbons and the aliphatic carbons of the nonyl chains.
Mass Spectrometry (MS)	Molecular Weight and Isotopic Enrichment	Molecular ion peak [M]⁺ at m/z 422.63. Characteristic fragment ion at m/z 153 (deuterated phthalic anhydride fragment).
High-Performance Liquid Chromatography (HPLC)	Purity Assessment	A single major peak indicating high purity.
Infrared (IR) Spectroscopy	Functional Group Identification	Strong C=O stretching vibration around 1730 cm⁻¹. C-O stretching vibrations around 1280 and 1120 cm⁻¹.

Detailed Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrument: 400 MHz NMR Spectrometer.

• Solvent: Chloroform-d (CDCl₃).

• Procedure:

  • Dissolve approximately 10-20 mg of the sample in 0.6 mL of CDCl₃.

  • Acquire ¹H and ¹³C NMR spectra.

• Expected ¹H NMR Data:

  • δ 4.25 (t, 4H, -COOCH₂-)

  • δ 1.70 (m, 4H, -COOCH₂CH₂-)

  • δ 1.2-1.4 (m, 24H, -(CH₂)₆-)

  • δ 0.88 (t, 6H, -CH₃)

  • Note: The absence of signals in the aromatic region (around 7.5-7.8 ppm) confirms the deuteration of the phthalate ring.

• Expected ¹³C NMR Data:

  • δ 167.5 (C=O)

  • δ 132.0 (aromatic C-CO, deuterated)

  • δ 65.5 (-COOCH₂-)

  • δ 31.8, 29.5, 29.3, 29.2, 26.1, 22.7 (aliphatic CH₂)

  • δ 14.1 (-CH₃)

Mass Spectrometry (MS)

• Instrument: Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Procedure:

  • Dissolve the sample in a suitable solvent (e.g., dichloromethane).

  • Inject an appropriate volume into the GC-MS system.

  • Acquire the mass spectrum.

• Expected Fragmentation Pattern:

  • The mass spectrum is expected to show a molecular ion peak [M]⁺ at m/z 422.63.

  • A prominent fragment ion at m/z 153, corresponding to the deuterated phthalic anhydride moiety [C₈D₄O₃]⁺, is a key diagnostic peak.

  • Other fragments corresponding to the loss of the nonyl chains will also be present.

High-Performance Liquid Chromatography (HPLC)

• Instrument: HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and water (e.g., 95:5 v/v).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 230 nm.

• Procedure:

  • Prepare a standard solution of the sample in the mobile phase.

  • Inject the solution into the HPLC system.

  • Monitor the elution profile to determine the purity.

Conclusion

This technical guide provides a detailed framework for the synthesis and comprehensive characterization of Di-n-nonyl phthalate-3,4,5,6-d4. The outlined protocols are based on established chemical principles and analytical methodologies. Adherence to these procedures will enable researchers and scientists to produce and verify this critical internal standard for use in a variety of analytical applications, particularly in the fields of environmental monitoring, food safety, and toxicology, where accurate quantification of phthalates is paramount.

References

• 1. Di-n-nonyl Phthalate-3,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 2. ジ-n-ノニルフタレート-3,4,5,6-d4 98 atom % D, 98% (CP) | Sigma-Aldrich [sigmaaldrich.com]

Technical Guide: Di-n-nonyl phthalate-3,4,5,6-d4 Certified Reference Material

This technical guide provides a comprehensive overview of the analytical data and certification of Di-n-nonyl phthalate-3,4,5,6-d4, a deuterated internal standard crucial for accurate quantification in mass spectrometry-based analytical methods. This document is intended for researchers, scientists, and professionals in the fields of drug development, environmental analysis, and materials science who require high-purity, certified reference materials.

Quantitative Data Summary

The following tables summarize the key quantitative data for Di-n-nonyl phthalate-3,4,5,6-d4 as a certified reference material, compiled from various suppliers.

Table 1: General Properties and Identification

Parameter	Value	Reference
Chemical Name	Di-n-nonyl phthalate-3,4,5,6-d4	[1][2][3][4]
Synonyms	Phthalic acid, bis-n-nonyl ester d4; Dinonyl 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate	[1][3]
CAS Number	1202865-43-7	[1][2][3][4]
Unlabelled CAS No.	84-76-4	[1][4]
Chemical Formula	C₂₆D₄H₃₈O₄
Molecular Weight	422.63 g/mol ; 422.64 g/mol	[3][4]
Form	Liquid

Table 2: Purity and Composition

Parameter	Value	Reference
Assay (Purity)	98% (CP)
Isotopic Purity	98 atom % D; 99 atom % D	[4]
Isotopic Enrichment	99 atom % D	[4]
Mass Shift	M+4
Matrix	100 µg/mL in Methanol (B129727)	[2]

Table 3: Physical and Chemical Properties

Parameter	Value	Reference
Boiling Point	279-287 °C (lit.)
Density	0.99 g/mL at 25 °C
Storage Condition	Ambient (>5 °C); 2-8°C Refrigerator; Room temperature	[2][3][4]
Stability	Stable under recommended storage conditions. Re-analysis recommended after three years.	[4]

Experimental Protocols

While detailed, step-by-step experimental protocols for the analysis of Di-n-nonyl phthalate-3,4,5,6-d4 are not publicly available in the provided search results, a general analytical workflow for the certification and use of such a standard can be outlined. This typically involves chromatographic separation followed by mass spectrometric detection.

General Analytical Workflow for Purity Assessment and Quantification:

• Sample Preparation: The certified reference material (CRM) is accurately diluted in a suitable solvent, such as methanol or acetonitrile (B52724), to a known concentration. For use as an internal standard, a specific amount is spiked into the sample matrix being analyzed.

• Chromatographic Separation: A high-performance liquid chromatography (HPLC) or gas chromatography (GC) system is used to separate the analyte of interest from potential impurities.

  • HPLC: A C18 reversed-phase column is commonly employed with a mobile phase gradient of water and an organic solvent (e.g., acetonitrile or methanol) containing a modifier like ammonium (B1175870) acetate.

  • GC: A capillary column with a suitable stationary phase is used, and the sample is introduced via an appropriate injection technique (e.g., split/splitless). The oven temperature is programmed to ensure optimal separation.

• Mass Spectrometric Detection: A mass spectrometer (MS), often a tandem mass spectrometer (MS/MS), is used for detection and quantification.

  • Ionization: Electrospray ionization (ESI) is common for HPLC-MS, while electron ionization (EI) is typical for GC-MS.

  • Detection: The mass spectrometer is operated in a specific mode, such as Multiple Reaction Monitoring (MRM), to monitor the transition of the protonated molecule to a product ion, ensuring high selectivity and sensitivity. For Di-n-nonyl phthalate, this would involve monitoring the specific mass-to-charge ratio (m/z) of the deuterated parent ion and a characteristic fragment ion.

• Data Analysis: The purity of the CRM is determined by integrating the peak area of the analyte and any impurities detected. When used as an internal standard, the ratio of the peak area of the native analyte to the deuterated standard is used to calculate the concentration of the analyte in the sample.

Visualizations

The following diagrams illustrate the typical information hierarchy on a Certificate of Analysis and a general workflow for the analytical certification of a chemical standard.

Caption: Structure of a typical Certificate of Analysis.

Caption: General workflow for analytical certification.

References

• 1. Di-n-nonyl Phthalate-3,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 2. accustandard.com [accustandard.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. cdnisotopes.com [cdnisotopes.com]

Commercial suppliers of Di-n-nonyl phthalate-3,4,5,6-d4

An In-depth Technical Guide to Commercial Sourcing of Di-n-nonyl Phthalate-3,4,5,6-d4

This guide serves as a technical resource for researchers, scientists, and professionals in drug development, providing detailed information on the commercial availability and technical specifications of Di-n-nonyl phthalate-3,4,5,6-d4. This deuterated analog is a critical internal standard for the accurate quantification of Di-n-nonyl phthalate (B1215562) in various matrices.

Commercial Suppliers and Product Specifications

Di-n-nonyl phthalate-3,4,5,6-d4 is available from several specialized chemical suppliers. The following table summarizes the key quantitative data from various commercial sources to facilitate comparison.

Supplier	Product Code/Catalog #	CAS Number	Molecular Weight ( g/mol )	Chemical Formula	Isotopic Purity/Enrichment	Notes
Sigma-Aldrich	-	-	422.63	C₂₆D₄H₃₈O₄	98 atom % D	Assay: 98% (CP)
LGC Standards	TRC-A634908[1]	1202865-43-7[1]	422.3334[1]	-	-	Unlabelled CAS: 84-76-4[1]
AccuStandard	PHTH-D4-013S[2]	1202865-43-7[2]	-	-	-	Provided as a certified reference material at 100 µg/mL in Methanol[2]
CDN Isotopes	D-6827[3]	1202865-43-7[3]	422.64[3]	C₆D₄[COO(CH₂)₈CH₃]₂[3]	99 atom % D[3]	Unlabelled CAS: 84-76-4[3]
Pharmaffiliates	PA PST 010950[4]	1202865-43-7[4]	422.64[4]	C₂₆H₃₈D₄O₄[4]	-	-
Fisher Scientific	30313599	-	-	-	-	Supplier is CDN Isotopes

Representative Experimental Protocol: Quantification of Di-n-nonyl Phthalate in a Sample Matrix using GC-MS and an Internal Standard

The following is a generalized methodology for the use of Di-n-nonyl phthalate-3,4,5,6-d4 as an internal standard for the quantification of its non-deuterated counterpart in a given sample. This protocol is representative and may require optimization based on the specific matrix and instrumentation.

1. Objective: To accurately quantify the concentration of Di-n-nonyl phthalate in a sample using Gas Chromatography-Mass Spectrometry (GC-MS) with Di-n-nonyl phthalate-3,4,5,6-d4 as an internal standard.

2. Materials:

• Di-n-nonyl phthalate standard
• Di-n-nonyl phthalate-3,4,5,6-d4 (Internal Standard, IS)
• High purity solvents (e.g., hexane, dichloromethane)
• Sample for analysis
• GC-MS system

3. Procedure:

Visualizations

The following diagrams illustrate key logical and experimental workflows.

Caption: Relationship between the analyte and its deuterated internal standard.

Caption: Experimental workflow for sample analysis using an internal standard.

References

• 1. Di-n-nonyl Phthalate-3,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 2. accustandard.com [accustandard.com]
• 3. cdnisotopes.com [cdnisotopes.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]

Stability and Storage of Di-n-nonyl Phthalate-3,4,5,6-d4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage conditions for Di-n-nonyl phthalate-3,4,5,6-d4, a deuterated internal standard crucial for accurate quantification in various analytical studies. Proper handling and storage are paramount to ensure its chemical integrity and isotopic purity over time.

Summary of Storage and Stability

Di-n-nonyl phthalate-3,4,5,6-d4 is a stable compound when stored under appropriate conditions. The primary considerations for maintaining its stability are temperature and protection from atmospheric contaminants. While specific quantitative stability data under various stress conditions are not extensively available in the public domain, general guidelines from manufacturers and related literature provide a strong basis for ensuring its long-term viability.

Recommended Storage Conditions

To ensure the longevity and reliability of Di-n-nonyl phthalate-3,4,5,6-d4, the following storage conditions are recommended. These are compiled from various supplier and safety data sheets.

Parameter	Recommendation	Rationale
Temperature	2-8°C (Refrigerated) or Ambient (>5°C)	Lower temperatures slow down potential degradation processes. Storing in a solution, for example in methanol, at ambient temperatures greater than 5°C is also cited.[1] For neat material, refrigeration is a common recommendation.
Atmosphere	Handle under an inert atmosphere (e.g., nitrogen or argon)	Minimizes the risk of oxidation or hydrolysis, which are potential degradation pathways for phthalate (B1215562) esters.
Container	Tightly sealed, light-resistant container	Prevents contamination from moisture and air, and protects the compound from potential photodegradation.
Form	Neat (as supplied) or in a suitable solvent	If supplied as a solid or oil, store in its original container. If in solution, ensure the solvent is of high purity and compatible.

Note: It is recommended to re-analyze the chemical purity of the compound after three years to ensure it remains within the required specifications for its intended use.[2]

Potential Degradation Pathways

While specific studies on the degradation of Di-n-nonyl phthalate-3,4,5,6-d4 under storage conditions are limited, the general degradation pathways for phthalate esters are well-understood and primarily involve hydrolysis. In an environmental context, photodegradation and biodegradation are also significant. However, in a controlled laboratory setting, hydrolysis is the main chemical degradation route to consider.

The ester linkages in phthalates can be hydrolyzed to form the corresponding monoester and alcohol, and eventually phthalic acid. This process is catalyzed by the presence of acids or bases and can be accelerated by elevated temperatures. Storing the compound in a dry, inert atmosphere and at a controlled temperature minimizes this risk.

Logical Workflow for Storage and Handling

The following diagram illustrates the key decision points and procedures for the proper storage and handling of Di-n-nonyl phthalate-3,4,5,6-d4 to maintain its stability.

Workflow for Storage and Stability Monitoring.

Experimental Protocols

Protocol: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the chemical purity of Di-n-nonyl phthalate-3,4,5,6-d4 and identify any potential degradation products.

Materials:

• Di-n-nonyl phthalate-3,4,5,6-d4 sample

• High-purity solvent (e.g., hexane, ethyl acetate, or methanol)

• Volumetric flasks and pipettes

• GC-MS system with a suitable capillary column (e.g., 5% phenyl-methylpolysiloxane)

Procedure:

• Standard Preparation:

  • Accurately prepare a stock solution of the Di-n-nonyl phthalate-3,4,5,6-d4 standard in the chosen solvent at a known concentration (e.g., 1 mg/mL).

  • Perform serial dilutions to create a series of calibration standards at different concentrations.

• Sample Preparation:

  • If the sample is a neat substance, accurately weigh a small amount and dissolve it in the chosen solvent to a known concentration.

  • If the sample is already in solution, it may be diluted if necessary to fall within the calibration range.

• GC-MS Analysis:

  • Set up the GC-MS instrument with an appropriate temperature program for the injector, oven, and transfer line. A typical starting oven temperature could be around 100°C, ramping up to 300°C.

  • Set the mass spectrometer to scan a suitable mass range (e.g., m/z 50-500) or to monitor specific ions characteristic of Di-n-nonyl phthalate-3,4,5,6-d4 and its potential degradation products (e.g., the mono-n-nonyl phthalate-d4).

  • Inject the calibration standards to generate a calibration curve.

  • Inject the sample solution.

• Data Analysis:

  • Integrate the peak area of the Di-n-nonyl phthalate-3,4,5,6-d4 in the sample chromatogram.

  • Calculate the concentration of the compound in the sample using the calibration curve.

  • The purity can be determined by comparing the area of the main peak to the total area of all peaks in the chromatogram (area percent method).

  • Examine the chromatogram for the presence of any new peaks that may indicate degradation products. Mass spectral analysis can be used to identify these impurities.

Stability Study Design (General):

To perform a formal stability study, the above purity assessment protocol would be applied to samples stored under different conditions over a set period.

• Long-Term Stability: Store aliquots of the compound at the recommended storage condition (e.g., 2-8°C) and test at regular intervals (e.g., 0, 3, 6, 9, 12, 24, and 36 months).

• Accelerated Stability: To predict long-term stability, store aliquots at elevated temperatures (e.g., 25°C, 40°C) and test at more frequent intervals (e.g., 0, 1, 3, and 6 months).

The results from these studies would provide quantitative data on the degradation rate of the compound under different conditions, allowing for a more precise determination of its shelf life.

Conclusion

Di-n-nonyl phthalate-3,4,5,6-d4 is a stable compound when handled and stored correctly. Adherence to the recommended storage conditions, particularly temperature control and the use of an inert atmosphere, is critical for maintaining its integrity. Regular purity checks, especially after extended periods of storage, are essential to ensure the continued accuracy and reliability of analytical results obtained using this important internal standard. Further long-term and accelerated stability studies would be beneficial to establish a more detailed and quantitative understanding of its stability profile.

References

• 1. accustandard.com [accustandard.com]
• 2. cdnisotopes.com [cdnisotopes.com]

Protocols & Analytical Methods

Application Note: High-Sensitivity GC-MS Analysis of Phthalates in Consumer Products Using Di-n-nonyl phthalate-3,4,5,6-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phthalates, a class of synthetic chemicals, are widely used as plasticizers to enhance the flexibility and durability of plastics, particularly polyvinyl chloride (PVC).[1] They are present in a vast array of consumer and industrial products, including food packaging, medical devices, toys, and personal care products.[1] Due to their weak chemical bonds with the polymer matrix, phthalates can easily leach into the environment, leading to widespread human exposure.[1] Growing concerns about their potential adverse health effects, including their classification as endocrine-disrupting chemicals (EDCs), have prompted regulatory bodies worldwide to establish stringent limits on their presence in consumer goods.[1]

Gas chromatography-mass spectrometry (GC-MS) is a robust and widely adopted technique for the identification and quantification of phthalates.[1] However, the complexity of sample matrices and the potential for analyte loss during sample preparation can pose significant challenges to achieving accurate and reproducible results.[1] The use of a deuterated internal standard, such as Di-n-nonyl phthalate-3,4,5,6-d4, is a highly effective strategy to overcome these challenges.[1] This internal standard closely mimics the chemical and physical properties of the target phthalates, allowing for reliable correction of variations in extraction efficiency and instrument response. This application note provides a detailed protocol for the GC-MS analysis of common phthalates in plastic materials using Di-n-nonyl phthalate-3,4,5,6-d4 as an internal standard.

Quantitative Data Summary

The following tables summarize the key quantitative data for the GC-MS analysis of common phthalates.

Table 1: GC-MS Retention Times and Characteristic Ions for Selected Phthalates and Internal Standard

Compound	Abbreviation	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Dimethyl phthalate (B1215562)	DMP	~4.2	163	194	77
Diethyl phthalate	DEP	~4.5	149	177	222
Diisobutyl phthalate	DIBP	~5.2	149	223	205
Di-n-butyl phthalate	DBP	~5.5	149	223	205
Benzyl butyl phthalate	BBP	~7.0	149	91	206
Di(2-ethylhexyl) phthalate	DEHP	~7.9	149	167	279
Di-n-octyl phthalate	DNOP	~8.8	149	279	113
Diisononyl phthalate	DINP	~9.3-10.3	293	149	167
Diisodecyl phthalate	DIDP	~9.8-10.7	307	149	167
Di-n-nonyl phthalate-3,4,5,6-d4 (Internal Standard)	DN P-d4	~9.8	153	297	167

Retention times are approximate and may vary depending on the specific GC column and conditions.

Table 2: Method Detection Limits (MDL) and Method Quantitation Limits (MQL) for Selected Phthalates

Compound	MDL (µg/L)	MQL (µg/L)
Dimethyl phthalate (DMP)	0.03	0.10
Diethyl phthalate (DEP)	0.03	0.10
Di-n-butyl phthalate (DBP)	0.05	0.17
Benzyl butyl phthalate (BBP)	0.04	0.13
Di(2-ethylhexyl) phthalate (DEHP)	0.10	0.33
Di-n-octyl phthalate (DNOP)	0.08	0.27
Diisononyl phthalate (DINP)	0.3	1.0
Diisodecyl phthalate (DIDP)	0.3	1.0

MDL and MQL values are estimates and can vary based on the sample matrix and instrument sensitivity.

Experimental Protocols

Materials and Reagents

• Solvents: Dichloromethane (B109758) (DCM), Hexane (B92381), Acetone (B3395972) (HPLC grade or equivalent)

• Standards: Certified reference standards of target phthalates (e.g., DMP, DEP, DBP, BBP, DEHP, DNOP, DINP, DIDP)

• Internal Standard: Di-n-nonyl phthalate-3,4,5,6-d4 (DN P-d4)

• Apparatus: Glassware (volumetric flasks, pipettes, vials with PTFE-lined caps), analytical balance, ultrasonic bath, centrifuge, syringe filters (0.45 µm PTFE). All glassware should be thoroughly cleaned and rinsed with acetone and hexane to avoid phthalate contamination.

Preparation of Standard Solutions

• Internal Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of Di-n-nonyl phthalate-3,4,5,6-d4 into a 100 mL volumetric flask. Dissolve and dilute to volume with dichloromethane.

• Phthalate Stock Solution (100 µg/mL each): Prepare a mixed stock solution containing all target phthalates at a concentration of 100 µg/mL each in dichloromethane.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the phthalate stock solution with dichloromethane to cover the desired concentration range (e.g., 0.1, 0.5, 1, 5, 10, 25, 50 µg/mL). Spike each calibration standard with the internal standard stock solution to a final concentration of 10 µg/mL of DN P-d4.

Sample Preparation Protocol (for Plastic Materials)

• Sample Comminution: Cut the plastic sample into small pieces (approximately 2x2 mm).

• Weighing: Accurately weigh approximately 0.5 g of the cut plastic sample into a glass centrifuge tube.

• Internal Standard Spiking: Add a known amount of the Di-n-nonyl phthalate-3,4,5,6-d4 internal standard stock solution to the sample.

• Solvent Extraction: Add 10 mL of dichloromethane to the centrifuge tube.

• Ultrasonication: Place the tube in an ultrasonic bath and sonicate for 30 minutes to facilitate the extraction of phthalates.

• Centrifugation: Centrifuge the sample at 3000 rpm for 10 minutes to separate the polymer residue.

• Filtration: Carefully transfer the supernatant to a clean glass vial, passing it through a 0.45 µm PTFE syringe filter.

• Analysis: The filtered extract is now ready for GC-MS analysis.

GC-MS Instrumental Conditions

• Gas Chromatograph: Agilent 7890B GC System (or equivalent)

• Mass Spectrometer: Agilent 5977A MSD (or equivalent)

• Column: HP-5ms Ultra Inert (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent 5% phenyl-methylpolysiloxane column.

• Injector: Split/splitless injector

• Injection Volume: 1 µL

• Injector Temperature: 280 °C

• Injection Mode: Splitless

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 1 minute

  • Ramp 1: 20 °C/min to 220 °C

  • Ramp 2: 5 °C/min to 300 °C, hold for 5 minutes

• MSD Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

Experimental Workflow Diagram

Caption: Workflow for GC-MS analysis of phthalates.

Conclusion

The use of Di-n-nonyl phthalate-3,4,5,6-d4 as an internal standard provides a robust and reliable method for the quantitative analysis of phthalates in complex matrices by GC-MS. This approach effectively compensates for variations in sample preparation and instrument response, leading to improved accuracy and precision. The detailed protocols and data presented in this application note offer a comprehensive guide for researchers, scientists, and professionals in drug development to implement this methodology for the sensitive and accurate determination of phthalates in consumer products and other relevant materials.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for Phatalate Analysis Using Deuterated Internal Standards

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phthalates, or phthalate (B1215562) esters, are synthetic chemicals widely utilized as plasticizers to impart flexibility, durability, and transparency to various plastics, most notably polyvinyl chloride (PVC).[1] Their prevalence in a multitude of consumer and industrial goods—including food packaging, medical devices, toys, and personal care products—results in widespread human exposure through ingestion, inhalation, and dermal contact.[1] Growing concerns over their potential as endocrine-disrupting chemicals (EDCs) have prompted regulatory bodies to establish limits on their presence in many products.[1][2]

The accurate and precise quantification of phthalates is challenging due to their ubiquitous nature, which can lead to sample contamination, and the complexity of sample matrices that can cause analyte loss or signal suppression during analysis.[1] A robust and reliable approach to overcome these challenges is the use of isotope dilution mass spectrometry, which involves spiking samples with deuterated internal standards prior to sample preparation.[1][3] Deuterated internal standards are chemically identical to their native counterparts but have a higher mass, allowing them to be distinguished by a mass spectrometer. By adding a known amount of a deuterated standard to a sample at the beginning of the workflow, any loss of the target analyte during extraction and cleanup can be accurately corrected for, leading to more precise and reliable results.[1]

This document provides detailed application notes and protocols for the sample preparation and analysis of phthalates in various matrices using deuterated internal standards, primarily with gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Core Principles of Isotope Dilution for Phthalate Analysis

The fundamental principle of using deuterated internal standards lies in their ability to mimic the behavior of the target analytes throughout the entire analytical process. Since the deuterated standards have nearly identical chemical and physical properties to the native phthalates, they experience similar losses during extraction, cleanup, and derivatization steps.[1] They also exhibit similar ionization efficiencies in the mass spectrometer source. By measuring the ratio of the native analyte to its corresponding deuterated internal standard, accurate quantification can be achieved, compensating for variations in sample preparation and instrumental response.

Experimental Protocols

Protocol 1: Analysis of Phthalates in Plastic and Polymer Matrices

This protocol is based on solvent extraction and is suitable for determining phthalates in solid matrices such as PVC, polyethylene (B3416737) (PE), and polystyrene (PS).[1][4][5]

Materials and Reagents:

• Solvents: Tetrahydrofuran (THF), n-hexane, cyclohexane (B81311) (all high purity, HPLC or GC grade).[1][4]

• Deuterated Internal Standard Stock Solution: A solution containing deuterated analogues of the target phthalates (e.g., DBP-d4, DEHP-d4, BBP-d4) at a known concentration (e.g., 100 µg/mL) in a suitable solvent.[6][7]

• Calibration Standards: A series of solutions containing known concentrations of the target phthalates and a constant concentration of the deuterated internal standards.

• Glassware: Volumetric flasks, vials with PTFE-lined caps, syringes, and filters (0.45 µm PTFE).[4] All glassware should be thoroughly cleaned and rinsed with solvent to avoid phthalate contamination.[8]

Procedure:

• Sample Preparation: Accurately weigh approximately 0.1 g of the polymer sample, cut into small pieces, into a glass vial.[1]

• Dissolution: Add a known volume of THF (e.g., 5 mL) to dissolve the polymer.[4] The mixture can be agitated or sonicated to facilitate dissolution.

• Internal Standard Spiking: Spike the dissolved sample with a known amount of the deuterated internal standard solution.[1]

• Polymer Precipitation: Add n-hexane (e.g., 10 mL for every 5 mL of THF) to precipitate the polymer.[4] Allow the polymer to settle for at least 5 minutes.

• Filtration: Filter the supernatant through a 0.45 µm PTFE filter into a clean vial.[4]

• Dilution and Analysis: Take an aliquot of the filtered extract and dilute with cyclohexane to the final desired volume for GC-MS analysis.[4]

GC-MS Parameters (Example):

• GC Column: DB-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

• Injector Temperature: 250°C.

• Oven Program: Start at 100°C for 1 min, ramp to 230°C at 10°C/min, then to 270°C at 10°C/min, and finally to 300°C at 25°C/min with an 8-minute hold.[6]

• Carrier Gas: Helium at a constant flow rate.

• MS Detection: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode for enhanced sensitivity and selectivity.[6]

Protocol 2: Analysis of Phthalates in Liquid Matrices (e.g., Beverages, Water)

This protocol utilizes liquid-liquid extraction (LLE) and is suitable for the analysis of phthalates in various liquid samples.[1][8]

Materials and Reagents:

• Solvents: n-hexane (high purity, HPLC or GC grade).[8]

• Deuterated Internal Standard Stock Solution: As described in Protocol 1.

• Glassware: Separatory funnels, centrifuge tubes, vials with PTFE-lined caps.[1]

Procedure:

• Sample Preparation: Place a known volume of the liquid sample (e.g., 15 mL) into a separatory funnel.[8]

• Internal Standard Spiking: Add a known amount of the deuterated internal standard solution to the sample.[8]

• Extraction: Add n-hexane (e.g., 10 mL) to the separatory funnel and shake vigorously for at least one minute.[6][8] Allow the layers to separate.

• Repeat Extraction: Drain the aqueous layer and repeat the extraction of the aqueous phase with a fresh portion of n-hexane.

• Combine Extracts: Combine the organic extracts.[1]

• Concentration: Evaporate the combined extract to a small volume under a gentle stream of nitrogen.[8]

• Reconstitution: Reconstitute the residue in a known volume of a suitable solvent (e.g., isohexane) for GC-MS analysis.[6]

Protocol 3: Analysis of Phthalate Metabolites in Biological Fluids (e.g., Urine)

This protocol is designed for the quantification of phthalate metabolites in urine using enzymatic deconjugation and solid-phase extraction (SPE) followed by LC-MS/MS analysis.[9]

Materials and Reagents:

• Enzyme: β-glucuronidase.[9]

• Buffer: 1 M Ammonium (B1175870) acetate (B1210297) buffer (pH 6.5).[9]

• Deuterated Internal Standard Stock Solution: A mixture of deuterated or ¹³C-labeled internal standards corresponding to each target phthalate metabolite.[9]

• SPE Cartridges: Appropriate SPE cartridges for cleanup and concentration.[9]

• Solvents: Acetonitrile, methanol, and water (all LC-MS grade).

Procedure:

• Sample Preparation: Place a known volume of urine (e.g., 1 mL) into a centrifuge tube.

• Internal Standard Spiking: Add the deuterated internal standard mixture to the urine sample.[9]

• Enzymatic Hydrolysis: Add ammonium acetate buffer and β-glucuronidase solution.[9] Vortex and incubate to deconjugate the phthalate metabolites.

• SPE Cleanup: Condition the SPE cartridge according to the manufacturer's instructions. Load the hydrolyzed sample onto the cartridge. Wash the cartridge to remove interferences and then elute the analytes with an appropriate solvent.

• Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a suitable mobile phase for LC-MS/MS analysis.

LC-MS/MS Parameters (Example):

• LC System: HPLC or UHPLC system.[9]

• Column: A suitable reversed-phase column (e.g., C18).

• Mobile Phase: Gradient elution with a mixture of water and acetonitrile/methanol, both containing a small amount of an additive like formic acid.[9]

• Mass Spectrometer: A triple quadrupole mass spectrometer.[9]

• Detection Mode: Multiple Reaction Monitoring (MRM) in negative ion mode for high selectivity and sensitivity.[9][10]

Quantitative Data Summary

The use of deuterated internal standards significantly improves the accuracy and precision of phthalate analysis. The following tables summarize typical performance data from various studies.

Table 1: Recovery of Phthalates Using Deuterated Internal Standards

Analyte	Matrix	Extraction Method	Recovery (%)	Reference
16 Phthalates	Chinese Spirits	Liquid-Liquid Extraction	94.3 - 105.3	[11][12]
Phthalate Metabolites	Human Serum	Solid-Phase Extraction	80 - 99	[13]
6 Phthalates	Coffee Brew	Liquid-Liquid Extraction	> 78	[8]
20 Phthalates	Breast Milk	QuEChERS	83.3 - 123.3	[14]
DBP and DEHP	Indoor Air	Adsorbent Extraction	91.3 - 99.9	[15]
6 Phthalates	Polypropylene	Sonication-Assisted Extraction	79.2 - 91.1	[16]

Table 2: Limits of Detection (LOD) and Quantification (LOQ) for Phthalate Analysis

Analyte(s)	Matrix	Method	LOD	LOQ	Reference
16 Phthalates	Chinese Spirits	GC-MS/MS	< 10.0 ng/g	-	[11][12]
Phthalate Metabolites	Human Serum	LC-MS/MS	Low ng/mL range	-	[13]
6 Phthalates	Coffee Brew	GC-MS	5 - 20 µg/L	-	[8]
20 Phthalates	Breast Milk	GC-MS/MS	0.004 - 1.3 µg/kg	-	[14]
Phthalate Metabolites	-	GC-MS	0.029 - 0.049 ng	0.087 - 0.15 ng	[3]
7 Phthalates	Polymer Material	GC-MS	3.46 - 10.10 µg/mL	-	[5]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Phthalates Analysis [intertek.com]
• 3. Advancement in Determination of Phthalate Metabolites by Gas Chromatography Eliminating Derivatization Step - PMC [pmc.ncbi.nlm.nih.gov]
• 4. gcms.cz [gcms.cz]
• 5. researchgate.net [researchgate.net]
• 6. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 7. researchgate.net [researchgate.net]
• 8. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Determination of phthalate esters in Chinese spirits using isotope dilution gas chromatography with tandem mass spectrometry. | Semantic Scholar [semanticscholar.org]
• 13. academic.oup.com [academic.oup.com]
• 14. Detection of 20 phthalate esters in breast milk by GC-MS/MS using QuEChERS extraction method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 16. mjas.analis.com.my [mjas.analis.com.my]

Application Note: Di-n-nonyl Phthalate-3,4,5,6-d4 as a Robust Internal Standard for Phthalate Analysis in Diverse Food Matrices

Introduction

Phthalic acid esters (PAEs), or phthalates, are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility and durability of polymers, particularly polyvinyl chloride (PVC).[1] Due to their widespread use in food packaging materials, processing equipment, and agricultural applications, phthalates can migrate into food products, leading to human exposure.[1] Concerns over the potential endocrine-disrupting and carcinogenic properties of certain phthalates have necessitated sensitive and reliable analytical methods for their quantification in various food matrices. The complexity of food matrices and the ubiquitous presence of phthalates in laboratory environments present significant analytical challenges.[1]

Isotope dilution mass spectrometry, which employs stable isotope-labeled internal standards, is a powerful technique to overcome these challenges. Di-n-nonyl phthalate-3,4,5,6-d4 (DNNP-d4) serves as an excellent internal standard for the quantification of Di-n-nonyl phthalate (B1215562) (DNNP) and other phthalates in food samples. Its chemical and physical properties are nearly identical to its non-labeled counterpart, ensuring it behaves similarly during sample preparation and analysis, thus effectively compensating for matrix effects and procedural losses.

Principle of Isotope Dilution

A known amount of the isotopically labeled internal standard, DNNP-d4, is added to the sample at the beginning of the analytical process.[2] The internal standard and the native analyte are extracted, purified, and analyzed together. The ratio of the signal of the native analyte to that of the internal standard is used for quantification. This approach significantly improves the accuracy and precision of the results by correcting for variations in extraction efficiency, sample volume, and instrument response.[3]

Instrumentation

The primary analytical technique for phthalate analysis is gas chromatography coupled with mass spectrometry (GC-MS) or tandem mass spectrometry (GC-MS/MS).[4][5] High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) coupled with tandem mass spectrometry (LC-MS/MS) are also viable alternatives, particularly for less volatile phthalates.[6][7]

Experimental Protocols

1. Precautions Against Contamination

Due to the prevalence of phthalates in laboratory environments, stringent measures must be taken to avoid contamination:

• Avoid the use of plastic labware (e.g., containers, pipette tips) whenever possible. If unavoidable, ensure they are phthalate-free.[5]

• All glassware should be thoroughly cleaned, solvent-rinsed (e.g., with acetone (B3395972) and isohexane), and baked at a high temperature (e.g., 400°C for at least 2 hours) before use.[5]

• Use high-purity solvents and reagents specifically tested for phthalates.[5]

• Prepare procedural blanks alongside samples to monitor for background contamination.[4]

2. Sample Preparation and Extraction

The choice of extraction method depends on the food matrix.

A. Liquid Samples (e.g., Beverages, Milk)

• Protocol: Liquid-Liquid Extraction (LLE)

• Procedure:

  • Allow the sample to reach room temperature.

  • To a 10 mL sample in a glass centrifuge tube, add a known amount of DNNP-d4 internal standard solution.

  • Add 10 mL of n-hexane or another suitable organic solvent.

  • Vortex vigorously for 5 minutes.

  • Centrifuge at 3000 rpm for 10 minutes to separate the layers.

  • Carefully transfer the upper organic layer to a clean glass tube.

  • Repeat the extraction twice more with fresh solvent.

  • Combine the organic extracts and concentrate under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of solvent for GC-MS or LC-MS/MS analysis.[8]

B. Solid Non-Fatty Samples (e.g., Cereals, Grains)

• Protocol: Ultrasonic-Assisted Extraction

• Procedure:

  • Homogenize the sample to a fine powder.

  • Weigh 1 g of the homogenized sample into a glass centrifuge tube.

  • Spike with the DNNP-d4 internal standard solution.

  • Add 10 mL of methanol (B129727) or acetonitrile.

  • Sonicate for 20 minutes.[9]

  • Centrifuge at 3500 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube.

  • Repeat the extraction and combine the supernatants.

  • The combined extract may require a cleanup step.

C. Fatty Food Samples (e.g., Oils, Meats, Dairy Products)

• Protocol: Selective Extraction and Cleanup

• Procedure:

  • Homogenize the sample.

  • Weigh 1 g of the homogenized sample into a glass tube.

  • Add the DNNP-d4 internal standard.

  • Perform a selective extraction with acetonitrile, in which fats are poorly soluble.[4]

  • Alternatively, extract the total lipids and phthalates using a solvent mixture like dichloromethane/hexane.

  • Cleanup: The extract from fatty foods requires cleanup to remove co-extracted lipids.

    • Gel Permeation Chromatography (GPC): An effective technique for separating large lipid molecules from smaller phthalate molecules.

    • Solid-Phase Extraction (SPE): Cartridges such as Florisil® can be used to retain interferences while allowing phthalates to be eluted.[4]

3. Instrumental Analysis: GC-MS/MS

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5MS (30 m x 0.25 mm x 0.25 µm) or equivalent.[4]

  • Injection: Splitless injection mode.[4]

  • Injector Temperature: Programmed, e.g., start at 150°C, then ramp to 280°C.[5]

  • Oven Temperature Program: Start at 100°C (hold 1 min), ramp at 10°C/min to 230°C, then ramp at 10°C/min to 270°C, and finally ramp at 25°C/min to 300°C (hold 8 min).[5]

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.[5]

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[5]

  • Source Temperature: 250°C.[5]

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM).[5]

  • Ions to Monitor: Specific quantification and qualifier ions for each target phthalate and for DNNP-d4.

Data Presentation

The following table summarizes typical performance data for phthalate analysis in food matrices using isotope dilution GC-MS. The values are representative and may vary depending on the specific matrix and instrumentation.

Analyte	Matrix	Recovery (%)	LOD (µg/kg)	LOQ (µg/kg)	Reference
DMP	Liquid Samples	85-110	3.3	10	[2]
DEP	Liquid Samples	85-110	3.3	10	[2]
DBP	Liquid Samples	85-110	3.3	10	[2]
BBP	Liquid Samples	85-110	3.3	10	[2]
DEHP	Liquid Samples	85-110	3.3	10	[2]
DNOP	Liquid Samples	85-110	3.3	10	[2]
DMP	Solid Samples	72.9-124.9	0.33	1	[2]
DEP	Solid Samples	72.9-124.9	0.33	1	[2]
DBP	Solid Samples	72.9-124.9	0.33	1	[2]
BBP	Solid Samples	72.9-124.9	0.33	1	[2]
DEHP	Solid Samples	72.9-124.9	0.33	1	[2]
DNOP	Solid Samples	72.9-124.9	0.33	1	[2]
Various	Beverages	76-104	1.0-19 ng/mL	2.1-48 ng/mL	[6]

DMP: Dimethyl phthalate, DEP: Diethyl phthalate, DBP: Dibutyl phthalate, BBP: Benzyl butyl phthalate, DEHP: Di(2-ethylhexyl) phthalate, DNOP: Di-n-octyl phthalate. LOD: Limit of Detection, LOQ: Limit of Quantification.

Visualization of Experimental Workflow

Caption: Workflow for Phthalate Analysis in Food using DNNP-d4 Internal Standard.

References

• 1. mdpi.com [mdpi.com]
• 2. files.core.ac.uk [files.core.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 5. oiv.int [oiv.int]
• 6. researchgate.net [researchgate.net]
• 7. fda.gov.tw [fda.gov.tw]
• 8. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 9. agilent.com [agilent.com]

Application Note: Quantification of High Molecular Weight Phthalates Using Di-n-nonyl Phthalate-3,4,5,6-d4 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

High molecular weight (HMW) phthalates, such as Di-isononyl phthalate (B1215562) (DiNP) and Di-isodecyl phthalate (DiDP), are widely used as plasticizers in a variety of consumer and industrial products. Due to their potential as endocrine-disrupting chemicals, regulatory bodies worldwide have mandated monitoring their presence in various matrices, including environmental samples, food products, and medical devices.[1] The analysis of HMW phthalates presents significant challenges due to their complex isomeric patterns and the ubiquitous presence of background phthalate contamination.[2][3][4] Many phthalates fragment to a common ion (m/z 149) in mass spectrometry, making individual quantification of co-eluting isomers difficult.[1][3][5]

To overcome these challenges, the use of an isotopically labeled internal standard is crucial for accurate and precise quantification. Di-n-nonyl phthalate-3,4,5,6-d4 (d4-DNP) is an ideal internal standard for this application. It shares nearly identical chemical and physical properties with its non-labeled analog, ensuring it behaves similarly during sample extraction, cleanup, and chromatographic analysis. This allows for effective correction of matrix effects and procedural losses, leading to highly reliable and reproducible results.[6][7]

Experimental Protocols

This section details the complete workflow for the quantification of HMW phthalates using d4-DNP, from sample preparation to data analysis.

Materials and Reagents

• Standards: Certified reference materials of target HMW phthalates (e.g., DiNP, DiDP, DnOP) and Di-n-nonyl phthalate-3,4,5,6-d4 (d4-DNP).[8][9]

• Solvents: High-purity, GC-MS grade solvents such as n-hexane, dichloromethane, acetone, and ethyl acetate (B1210297). Solvents should be pre-screened to ensure they are free from phthalate contamination.[2]

• Glassware: All glassware (volumetric flasks, centrifuge tubes, vials) must be meticulously cleaned and rinsed with phthalate-free solvents to avoid background contamination. The use of plastic materials should be strictly avoided.[5][10]

• Reagents: Anhydrous sodium sulfate (B86663) (baked at 400°C before use).

• Equipment: Gas Chromatograph-Mass Spectrometer (GC-MS), analytical balance, vortex mixer, centrifuge, nitrogen evaporator.

Standard Solution Preparation

• Primary Stock Solutions (1000 µg/mL): Accurately weigh and dissolve 10 mg of each HMW phthalate standard and d4-DNP in 10 mL of ethyl acetate in separate volumetric flasks.

• Intermediate Stock Solution (50 µg/mL): Prepare a mixed stock solution of the target HMW phthalates by appropriate dilution of the primary stocks.

• Internal Standard (IS) Spiking Solution (10 µg/mL): Dilute the d4-DNP primary stock solution with ethyl acetate to a final concentration of 10 µg/mL.

• Calibration Standards: Prepare a series of calibration standards (e.g., 0.1, 0.5, 1.0, 5.0, 10.0, 20.0 µg/mL) by diluting the intermediate stock solution.[10] Spike each calibration standard with the d4-DNP IS solution to achieve a constant concentration (e.g., 1 µg/mL) in every vial.

Experimental Workflow Diagram

Caption: Figure 1. General Experimental Workflow.

Sample Preparation Protocol (Liquid-Liquid Extraction)

This protocol is a general guideline for aqueous samples. The procedure should be optimized based on the specific sample matrix.

• Measure 100 mL of the liquid sample into a glass separatory funnel.

• Spike the sample with 100 µL of the 10 µg/mL d4-DNP internal standard solution.

• Add 30 mL of n-hexane (or dichloromethane) to the funnel and shake vigorously for 2 minutes.[6][11] Allow the layers to separate.

• Drain the organic layer into a flask.

• Repeat the extraction twice more with fresh portions of solvent and combine the organic extracts.

• Dry the combined extract by passing it through a funnel containing anhydrous sodium sulfate.

• Concentrate the extract to approximately 0.5 mL using a gentle stream of nitrogen at room temperature.[6]

• Adjust the final volume to 1.0 mL with ethyl acetate and transfer to a GC vial for analysis.

GC-MS Instrumental Analysis

Accurate quantification is achieved by operating the mass spectrometer in Selected Ion Monitoring (SIM) mode, which provides enhanced sensitivity and selectivity.[12]

Table 1: Typical GC-MS Operating Conditions

Parameter	Setting
GC System
Injection Mode	Splitless (1 µL injection volume)[10]
Injection Port Temp	280°C
Carrier Gas	Helium, constant flow at 1.0 mL/min[10]
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent 5% phenyl-methylpolysiloxane column[10][13]
Oven Program	Initial 100°C (hold 1 min), ramp to 280°C at 10°C/min, then to 310°C at 5°C/min (hold 5 min)[10]
MS System
Ionization Mode	Electron Ionization (EI), 70 eV
MS Source Temp	230°C
MS Quad Temp	150°C

| Acquisition Mode | Selected Ion Monitoring (SIM) |

Data Presentation and Quantification

Ion Selection for SIM Mode

While m/z 149 is a common fragment for many phthalates, HMW isomers often require more specific quantification ions to ensure selectivity.[14] For d4-DNP, the corresponding fragment ions will show a mass shift of +4 amu.

Table 2: Example Ions for SIM Analysis

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Di-n-nonyl Phthalate (DNP)	149	279	419 [M+H]+
d4-DNP (Internal Std.)	153	283	423 [M+H]+
Di-isononyl Phthalate (DiNP)	149	279	419 [M+H]+

| Di-isodecyl Phthalate (DiDP) | 149 | 293 | 447 [M+H]+ |

Note: Specific ions should be confirmed by analyzing individual standards. For complex isomers like DiNP and DiDP, using the molecular ion or a higher mass fragment is recommended for differentiation.[1]

Calibration and Quantification

A calibration curve is generated by plotting the peak area ratio (Analyte Area / IS Area) against the concentration ratio (Analyte Concentration / IS Concentration). The linearity of the curve should be verified (r² > 0.99). The concentration of the target HMW phthalate in the sample is then calculated using the following equation:

Concentration (µg/L) = (Area_analyte / Area_IS) * (1 / Slope) * (C_IS / V_sample) * V_final

Where:

• Area_analyte / Area_IS : Peak area ratio from the chromatogram.

• Slope : Slope from the linear regression of the calibration curve.

• C_IS : Concentration of the internal standard added to the sample (µg).

• V_sample : Volume of the original sample (L).

• V_final : Final volume of the reconstituted extract (mL).

Method Performance Data

The performance of the method should be validated by assessing linearity, recovery, precision, and detection limits.

Table 3: Example Method Performance Characteristics

Parameter	Result
Linearity (r²)	> 0.996[10]
Limit of Detection (LOD)	0.5 - 1.0 ng/L[10]
Limit of Quantitation (LOQ)	1.5 - 3.0 ng/L[10]
Recovery (%)	91.5 - 118.1%[10]

| Precision (RSD %) | < 15%[6] |

Conclusion

The use of Di-n-nonyl phthalate-3,4,5,6-d4 as an internal standard provides a robust, accurate, and reliable method for the quantification of high molecular weight phthalates in complex matrices. This approach effectively compensates for sample loss during preparation and corrects for matrix-induced signal suppression or enhancement in the GC-MS system. By following the detailed protocols outlined in this note, researchers can achieve high-quality data that meets stringent regulatory requirements.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 3. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 4. brieflands.com [brieflands.com]
• 5. gcms.cz [gcms.cz]
• 6. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cdnisotopes.com [cdnisotopes.com]
• 9. 邻苯二甲酸二壬酯-3,4,5,6-d4 98 atom % D, 98% (CP) | Sigma-Aldrich [sigmaaldrich.com]
• 10. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 12. Advancement in Determination of Phthalate Metabolites by Gas Chromatography Eliminating Derivatization Step - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. gcms.cz [gcms.cz]

Application Note: Determination of Phthalates in Plastics by GC-MS with a Deuterated Internal Standard

Abstract

Phthalate (B1215562) esters are widely used as plasticizers to enhance the flexibility and durability of polymers, particularly polyvinyl chloride (PVC).[1][2] However, they are not chemically bound to the polymer matrix and can migrate into the environment, food, and beverages, posing potential health risks.[3][4][5] Regulatory bodies worldwide have restricted the use of certain phthalates in consumer products, especially those intended for children.[6] This application note details a robust and accurate method for the quantification of various phthalates in plastic materials using ultrasonic extraction (UE) followed by gas chromatography-mass spectrometry (GC-MS).[3][7] The method employs Di-n-nonyl phthalate-3,4,5,6-d4 as an internal standard (IS) for reliable quantification through isotope dilution, which corrects for variations in sample preparation and instrument response.

Principle

The method is based on the principle of isotope dilution mass spectrometry. A known quantity of a deuterated internal standard (Di-n-nonyl phthalate-3,4,5,6-d4), which is chemically identical to the analyte of interest but has a different mass, is added to the sample before extraction. During GC-MS analysis, the native phthalate and the deuterated standard co-elute but are distinguished by their mass-to-charge ratios (m/z) in the mass spectrometer. The concentration of the native phthalate is calculated by comparing its peak area to that of the internal standard. This approach significantly improves accuracy and precision by compensating for any analyte loss during sample preparation and extraction.

Experimental Workflow

The overall experimental procedure is outlined in the diagram below.

Figure 1: General workflow for the determination of phthalates in plastic samples.

Materials, Reagents, and Instrumentation

Materials and Reagents

• Solvents: Tetrahydrofuran (THF), n-hexane, toluene (B28343), dichloromethane (B109758), and methanol (B129727) (HPLC or GC grade).[3][8][9]

• Phthalate Standards: Certified reference materials for target phthalates (e.g., DBP, BBP, DEHP, DINP, etc.).

• Internal Standard: Di-n-nonyl phthalate-3,4,5,6-d4 (D-6827, C/D/N Isotopes Inc., or equivalent).[10] Isotopic enrichment should be ≥99 atom % D.

• Glassware: Volumetric flasks, vials with PTFE-lined caps, pipettes, and syringes, all meticulously cleaned to avoid phthalate contamination.

• Apparatus: Analytical balance, ultrasonic bath, vortex mixer, centrifuge, and syringe filters (0.45 µm PTFE).

Instrumentation

• Gas Chromatograph-Mass Spectrometer (GC-MS): An Agilent 8890 GC coupled to a 5977B MS detector or equivalent system is suitable.[11]

• GC Column: A low-bleed capillary column such as a DB-5ms or equivalent (30 m x 0.25 mm i.d., 0.25 µm film thickness) is recommended.[6][12]

• Carrier Gas: Helium (99.999% purity) at a constant flow rate.[13]

Detailed Experimental Protocol

Preparation of Standard Solutions

• Primary Stock Solutions (1000 µg/mL): Prepare individual stock solutions for each target phthalate and the Di-n-nonyl phthalate-3,4,5,6-d4 internal standard by accurately weighing ~25 mg of each compound, dissolving it in a suitable solvent (e.g., hexane (B92381) or toluene), and diluting to 25 mL in a volumetric flask.

• Mixed Calibration Standard Working Solutions: Prepare a series of working standards (e.g., 0.5, 1, 5, 10, 25, 50, 100 µg/mL) by serial dilution of the primary stock solutions.[3][8]

• Internal Standard Spiking Solution (10 µg/mL): Dilute the Di-n-nonyl phthalate-3,4,5,6-d4 primary stock solution to a working concentration of 10 µg/mL.

• Calibration Curve Preparation: Create a calibration curve by spiking a fixed volume of the internal standard spiking solution into each mixed calibration standard to achieve a constant IS concentration (e.g., 1 µg/mL) in every vial.

Sample Preparation and Extraction

• Sample Comminution: Cut the plastic sample into small pieces (<2 mm) to maximize the surface area for extraction.[7]

• Weighing: Accurately weigh approximately 0.1 to 1.0 g of the plastic sample into a glass vial.[3][6]

• Spiking: Add a precise volume of the Di-n-nonyl phthalate-3,4,5,6-d4 internal standard spiking solution directly to the plastic sample.

• Solvent Addition: Add an appropriate extraction solvent. A common procedure involves dissolving the sample in 5 mL of THF, followed by the addition of a precipitating solvent like hexane.[14] Alternatively, direct ultrasonic extraction with solvents like toluene or dichloromethane can be used.[3][15]

• Ultrasonic Extraction: Place the sealed vial in an ultrasonic bath and sonicate for 15-30 minutes at room temperature.[6][8]

• Polymer Removal: After extraction, if THF was used, the dissolved polymer will have been precipitated by hexane. Centrifuge the sample (e.g., at 3000 rpm for 10 min) or filter it through a 0.45 µm PTFE syringe filter to remove the solid polymer residue.[14]

• Final Preparation: Transfer the clear supernatant (extract) to a 2 mL autosampler vial for GC-MS analysis.

GC-MS Instrumental Parameters

The following are typical GC-MS parameters and may require optimization:

• Injector: Split/splitless inlet, operated in splitless mode.

• Inlet Temperature: 280–290 °C.[6][13]

• Injection Volume: 1 µL.

• Carrier Gas Flow: Helium at 1.0–1.2 mL/min.[6][13]

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 1 min.

  • Ramp 1: 8 °C/min to 260 °C.

  • Ramp 2: 35 °C/min to 320 °C, hold for 5 min.[6]

• MS Transfer Line Temp: 290 °C.[13]

• Ion Source Temp: 250 °C.[13]

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for highest sensitivity and specificity. Monitor at least two characteristic ions for each target phthalate and the internal standard.

Quantification Logic

The quantification relies on the consistent ratio of the native analyte response to the deuterated internal standard response across the calibration range.

Figure 2: Logical diagram for quantification using the internal standard method.

Results: Method Performance Characteristics

The performance of ultrasonic extraction coupled with GC-MS for phthalate analysis is well-documented. The table below summarizes typical validation data reported in the literature for various phthalates in plastic matrices.

Phthalate Analyte	Method	Linearity (R²)	LOD	LOQ	Recovery (%)	Citation(s)
Multiple Phthalates	UE-GC-TOFMS	>0.997	0.103 µg/g	0.435 µg/g	>80%	[3]
Multiple Phthalates	UE-GC-MS	>0.996	0.006–0.084 µg/L	-	95.5–101.4%	[9]
Multiple Phthalates	UE-GC-MS	-	3.46–10.10 µg/mL	-	76–100%
Eight Phthalates	UE-GC-MS	-	0.015–0.370 µg/mL	0.5–5 µg/mL	90.6–111.7%
Six Phthalates	UE-GC-MS	-	1.0–70.0 mg/kg	-	79.2–91.1%	[15]

• LOD: Limit of Detection

• LOQ: Limit of Quantitation

• UE: Ultrasonic Extraction

The use of an ultrasonic extraction method is simpler, faster, and requires less solvent compared to traditional Soxhlet or dissolution methods.[3][16] Recoveries are consistently high, and the method demonstrates excellent linearity and sensitivity, allowing for the accurate quantification of regulated phthalates well below typical legislative limits.[3]

Conclusion

The described method, utilizing ultrasonic extraction, a deuterated internal standard (Di-n-nonyl phthalate-3,4,5,6-d4), and GC-MS analysis, provides a reliable, sensitive, and efficient protocol for the determination of phthalates in various plastic materials. The isotope dilution technique ensures high accuracy by correcting for matrix effects and variations in extraction efficiency. This methodology is well-suited for quality control laboratories, regulatory compliance testing, and research applications focused on the safety of plastic consumer products.

References

• 1. cornerstoneanalytical.com [cornerstoneanalytical.com]
• 2. Methodology for Determining Phthalate Residues by Ultrasound–Vortex-Assisted Dispersive Liquid–Liquid Microextraction and GC-IT/MS in Hot Drink Samples by Vending Machines | MDPI [mdpi.com]
• 3. acgpubs.org [acgpubs.org]
• 4. Secure Verification [aspace.agrif.bg.ac.rs]
• 5. Studies examine phthalate migration from PVC films and adhesives | Food Packaging Forum [foodpackagingforum.org]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. Simultaneous GC-MS determination of eight phthalates in total and migrated portions of plasticized polymeric toys and childcare articles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Determination of phthalate acid esters plasticizers in plastic by ultrasonic solvent extraction combined with solid-phase microextraction using calix[4]arene fiber - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. cdnisotopes.com [cdnisotopes.com]
• 11. fses.oregonstate.edu [fses.oregonstate.edu]
• 12. researchgate.net [researchgate.net]
• 13. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]
• 14. gcms.cz [gcms.cz]
• 15. mjas.analis.com.my [mjas.analis.com.my]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analysis of Phthalates in Water Samples Using Di-n-nonyl phthalate-3,4,5,6-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phthalates, or phthalate (B1215562) esters, are synthetic chemicals widely used as plasticizers to increase the flexibility, durability, and longevity of plastics. They are ubiquitous in the environment and can be found in a variety of consumer products, leading to their presence in water sources. Due to their potential endocrine-disrupting properties, the monitoring of phthalate levels in water is a critical aspect of environmental and public health protection.

This document provides a detailed protocol for the quantitative analysis of various phthalates in water samples using Di-n-nonyl phthalate-3,4,5,6-d4 (DnNP-d4) as an internal standard. The use of a deuterated internal standard is a robust analytical technique that corrects for variations in extraction efficiency and instrumental response, leading to more accurate and reliable results. The method described herein employs solid-phase extraction (SPE) for sample pre-concentration followed by gas chromatography-mass spectrometry (GC-MS) for separation and detection.

Principle of the Method

A known amount of the internal standard, Di-n-nonyl phthalate-3,4,5,6-d4, is added to a water sample. The sample is then passed through a solid-phase extraction cartridge, where the phthalates (including the internal standard) are adsorbed. The adsorbed compounds are subsequently eluted with a small volume of an organic solvent. The eluate is then concentrated and analyzed by GC-MS. Quantification is achieved by comparing the peak area of each target phthalate to the peak area of the internal standard.

Experimental Protocols

Reagents and Materials

• Solvents: HPLC-grade or pesticide-grade methanol (B129727), dichloromethane (B109758), ethyl acetate (B1210297), and hexane. All solvents should be checked for phthalate contamination before use.

• Reagent Water: Purified water (e.g., Milli-Q) demonstrated to be free of interfering substances.

• Di-n-nonyl phthalate-3,4,5,6-d4 (DnNP-d4) Internal Standard Stock Solution: (100 µg/mL) prepared in methanol.

• Phthalate Calibration Standard Stock Solution: A certified standard mixture containing the target phthalates of interest (e.g., Dimethyl phthalate (DMP), Diethyl phthalate (DEP), Dibutyl phthalate (DBP), Benzylbutyl phthalate (BBP), Bis(2-ethylhexyl) phthalate (DEHP), Di-n-octyl phthalate (DNOP)) at a concentration of 100 µg/mL each in a suitable solvent like methanol or hexane.

• Solid-Phase Extraction (SPE) Cartridges: C18 (500 mg, 6 mL) or equivalent.

• Glassware: All glassware (volumetric flasks, pipettes, vials) should be scrupulously cleaned, rinsed with solvent, and dried in an oven at a high temperature (e.g., 400°C) to remove any potential phthalate contamination. Avoid the use of plastic labware wherever possible.

Preparation of Standard Solutions

• Internal Standard Spiking Solution (1 µg/mL): Dilute the DnNP-d4 internal standard stock solution (100 µg/mL) with methanol to prepare a spiking solution. This solution will be added to each sample, blank, and calibration standard.

• Calibration Standards: Prepare a series of calibration standards by diluting the phthalate calibration standard stock solution with reagent water to achieve concentrations spanning the expected range of the samples (e.g., 0.1, 0.5, 1, 5, 10, 50, and 100 ng/mL). Each calibration standard must be spiked with the same constant amount of the DnNP-d4 internal standard spiking solution.

Sample Collection and Preparation

• Collect water samples in pre-cleaned amber glass bottles with PTFE-lined caps.

• Store samples at 4°C and extract within 7 days of collection.

• Allow samples to come to room temperature before extraction.

• For each 500 mL water sample, add a precise volume of the DnNP-d4 internal standard spiking solution (e.g., 50 µL of a 1 µg/mL solution to achieve a final concentration of 100 ng/L).

Solid-Phase Extraction (SPE) Protocol

• Conditioning: Condition the C18 SPE cartridge by passing 5 mL of ethyl acetate, followed by 5 mL of methanol, and finally 10 mL of reagent water through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading: Load the 500 mL water sample (spiked with the internal standard) onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Washing: After the entire sample has passed through, wash the cartridge with 5 mL of reagent water to remove any polar impurities.

• Drying: Dry the cartridge by applying a vacuum for 10-15 minutes to remove residual water.

• Elution: Elute the retained phthalates by passing 5-10 mL of ethyl acetate or dichloromethane through the cartridge. Collect the eluate in a clean glass tube.

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the concentrated extract to a 2 mL autosampler vial for GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

  • Injector Temperature: 280°C.

  • Injection Mode: Splitless.

  • Oven Temperature Program: Initial temperature of 60°C, hold for 1 min, ramp to 220°C at 20°C/min, then ramp to 300°C at 10°C/min and hold for 5 min.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for each target phthalate and for DnNP-d4.

Data Presentation

The following table summarizes typical performance data for the analysis of phthalates in water using an internal standard and SPE-GC-MS methodology. Note that specific values may vary depending on the exact experimental conditions and instrumentation used.

Analyte	Method Detection Limit (MDL) (ng/L)	Limit of Quantitation (LOQ) (ng/L)	Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Dimethyl phthalate (DMP)	20	60	85-110	< 15	[1]
Diethyl phthalate (DEP)	10	30	90-115	< 10	[1]
Dibutyl phthalate (DBP)	5	15	95-110	< 10	[1]
Benzylbutyl phthalate (BBP)	5	15	92-108	< 10	[2]
Bis(2-ethylhexyl) phthalate (DEHP)	50	150	80-120	< 20	[1]
Di-n-octyl phthalate (DNOP)	10	30	88-112	< 15	[2]

Visualizations

Caption: Experimental workflow for water sample analysis.

Caption: Principle of internal standard calibration.

References

• 1. scispace.com [scispace.com]
• 2. epa.gov [epa.gov]

Application Notes and Protocol for the Analysis of Phthalates in Sediment using Di-n-nonyl phthalate-3,4,5,6-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phthalate (B1215562) esters are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility and durability of various polymer products. Their extensive use has led to their ubiquitous presence in the environment, including sediments, which act as a sink for many persistent organic pollutants. Due to their potential endocrine-disrupting effects and other adverse health impacts, the accurate quantification of phthalates in environmental matrices is of significant concern.

This document provides a detailed protocol for the analysis of a range of phthalate esters in sediment samples using gas chromatography-mass spectrometry (GC-MS). The method incorporates the use of Di-n-nonyl phthalate-3,4,5,6-d4 as an internal standard to ensure high accuracy and precision by correcting for variations during sample preparation and analysis. The use of a deuterated internal standard that is structurally similar to the target analytes is a robust approach to compensate for matrix effects and potential losses during the analytical procedure.

Experimental Protocols

Sample Preparation and Extraction

Objective: To extract phthalate esters from the sediment matrix.

Materials:

• Freeze-dryer

• Mortar and pestle or grinder

• Soxhlet extraction apparatus or Accelerated Solvent Extractor (ASE)

• Extraction thimbles (pre-cleaned)

• Hexane (B92381) (pesticide grade)

• Dichloromethane (B109758) (pesticide grade)

• Acetone (pesticide grade)

• Di-n-nonyl phthalate-3,4,5,6-d4 internal standard solution (in a suitable solvent)

• Clean, solvent-rinsed glassware

Procedure:

• Sample Pre-treatment: Sediment samples should be freeze-dried to remove water content. Once dried, homogenize the sample using a mortar and pestle or a grinder to ensure a uniform particle size.

• Spiking with Internal Standard: Weigh approximately 10 g of the homogenized sediment sample into a pre-cleaned extraction thimble. Spike the sample with a known amount of Di-n-nonyl phthalate-3,4,5,6-d4 internal standard solution. The spiking level should be chosen to be within the calibration range of the instrument.

• Extraction (Choose one of the following methods):

  • Soxhlet Extraction: Place the thimble in a Soxhlet extractor. Extract the sample for 16-24 hours with a 1:1 (v/v) mixture of hexane and acetone.

  • Accelerated Solvent Extraction (ASE): Place the thimble in an ASE cell. Extract the sample with a 1:1 (v/v) mixture of dichloromethane and acetone.[1] Typical ASE conditions are a temperature of 100°C and a pressure of 1500 psi.[1] Two extraction cycles are generally sufficient.[2]

Extract Cleanup

Objective: To remove interfering co-extracted substances from the sediment extract.

Materials:

• Glass chromatography column

• Florisil (activated) or Alumina (activated)

• Sodium sulfate (B86663) (anhydrous, pre-baked)

• Hexane (pesticide grade)

• Diethyl ether (pesticide grade) or Acetone (pesticide grade)

• Rotary evaporator

Procedure:

• Column Preparation: Prepare a cleanup column by packing a glass chromatography column with 10 g of activated Florisil or alumina, topped with 1-2 cm of anhydrous sodium sulfate.

• Pre-washing the Column: Pre-wash the column with 50 mL of hexane and discard the eluate.

• Sample Loading and Elution: Concentrate the extracted sample to approximately 2 mL using a rotary evaporator. Load the concentrated extract onto the prepared column. Elute the phthalates with a suitable solvent mixture, such as 150 mL of a 1:1 (v/v) mixture of hexane and diethyl ether or hexane and acetone.

• Concentration: Concentrate the eluted fraction to a final volume of 1 mL using a gentle stream of nitrogen. The sample is now ready for GC-MS analysis.

Instrumental Analysis (GC-MS)

Objective: To separate, identify, and quantify the target phthalate esters.

Instrumentation:

• Gas chromatograph equipped with a mass selective detector (GC-MS)

• Capillary column suitable for phthalate analysis (e.g., 5% phenyl-methylpolysiloxane)

Typical GC-MS Conditions:

• Injector Temperature: 280°C

• Injection Mode: Splitless

• Oven Temperature Program: Initial temperature of 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

Quantification: Quantification is performed using the internal standard method. A calibration curve is generated by analyzing a series of calibration standards containing known concentrations of the target phthalates and a constant concentration of Di-n-nonyl phthalate-3,4,5,6-d4. The response factor for each analyte relative to the internal standard is calculated and used to determine the concentration of the analytes in the samples.

Data Presentation

The following table summarizes typical performance data for the analysis of various phthalates in sediment, which can be achieved using the described protocol with Di-n-nonyl phthalate-3,4,5,6-d4 as the internal standard.

Analyte	Abbreviation	Linearity Range (µg/L)	Limit of Detection (LOD) (ng/g)	Average Recovery (%)
Dimethyl phthalate	DMP	1 - 1000	0.1 - 0.25	81.2 - 128.5
Diethyl phthalate	DEP	1 - 1000	0.1 - 0.25	81.2 - 128.5
Di-n-butyl phthalate	DBP	1 - 1000	0.1 - 0.25	81.2 - 128.5
Diisobutyl phthalate	DIBP	1 - 1000	0.1 - 0.25	81.2 - 128.5
Benzyl butyl phthalate	BBP	1 - 1000	0.1 - 0.25	81.2 - 128.5
Di(2-ethylhexyl) phthalate	DEHP	1 - 1000	0.1 - 0.25	81.2 - 128.5
Di-n-octyl phthalate	DNOP	1 - 1000	0.1 - 0.25	81.2 - 128.5
Diisononyl phthalate	DINP	1 - 1000	0.1 - 0.25	81.2 - 128.5
Diisodecyl phthalate	DIDP	1 - 1000	0.1 - 0.25	81.2 - 128.5

Data compiled from representative studies on phthalate analysis in sediment.[2][3][4]

Mandatory Visualization

Caption: Experimental workflow for phthalate analysis in sediment.

References

• 1. [Determination of phthalate esters in sediment by accelerated solvent extraction and gas chromatography-triple quadrupole mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. Determination of Phthalates in Marine Sediments Using Ultrasonic Extraction Followed by Dispersive Solid-Phase Extraction and Gas Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

The Gold Standard in Consumer Product Safety: Application of Di-n-nonyl Phthalate-3,4,5,6-d4 in Phthalate Testing

Introduction

Phthalates, a class of chemical compounds commonly used as plasticizers in a wide array of consumer products, have come under intense scrutiny due to their potential adverse health effects. Regulatory bodies worldwide, including the U.S. Consumer Product Safety Commission (CPSC) and the European Chemicals Agency (ECHA), have established stringent limits on the concentration of specific phthalates in products such as toys, childcare articles, and food contact materials.[1][2][3] To ensure compliance and protect public health, accurate and reliable analytical methods for the quantification of these compounds are paramount.

The isotope dilution technique, utilizing deuterated internal standards, has emerged as the gold standard for the precise analysis of phthalates in complex matrices.[4] Di-n-nonyl phthalate-3,4,5,6-d4 (DNOP-d4), a deuterated analog of Di-n-nonyl phthalate (B1215562), serves as an invaluable internal standard for these analyses. Its chemical and physical properties are nearly identical to the native phthalates being analyzed, allowing it to mimic the behavior of the target analytes throughout the sample preparation and analysis process. This effectively compensates for any analyte loss during extraction and cleanup, and corrects for matrix-induced signal suppression or enhancement in the analytical instrument, leading to highly accurate and reproducible results.[4][5]

These application notes provide detailed protocols for the use of DNOP-d4 in the analysis of phthalates in various consumer product matrices, offering a robust framework for researchers, scientists, and quality control professionals.

Key Applications of DNOP-d4 in Consumer Product Testing

DNOP-d4 is particularly effective as an internal standard in analytical methods developed for the quantification of various phthalates, including, but not limited to:

• Di-n-butyl phthalate (DBP)

• Benzyl butyl phthalate (BBP)

• Bis(2-ethylhexyl) phthalate (DEHP)

• Di-n-octyl phthalate (DNOP)

• Diisononyl phthalate (DINP)[6]

• Diisodecyl phthalate (DIDP)[6]

Its application is crucial in the testing of a wide range of consumer goods:

• Children's Toys and Childcare Articles: Ensuring compliance with regulations such as the Consumer Product Safety Improvement Act (CPSIA) in the United States.[7]

• Food Contact Materials: Preventing the migration of phthalates from packaging into food products.

• Cosmetics and Personal Care Products: Monitoring for the presence of restricted phthalates.

• Medical Devices: Quantifying leachable phthalates from plastic components.

• Textiles and Apparel: Assessing phthalate content in coated fabrics and prints.

Quantitative Performance Data

The use of deuterated internal standards like DNOP-d4 provides excellent analytical performance. The following tables summarize typical validation data obtained from methods utilizing this approach.

Table 1: Method Detection Limits (MDL) and Limits of Quantification (LOQ)

Analyte	Matrix	MDL (µg/L)	LOQ (µg/L)	Reference
Various Phthalates	Coffee Brew	-	5 - 20	[8]
Various Phthalates	Hot Drinks	0.002 - 0.011 (ng/mL)	0.007 - 0.037 (ng/mL)	[9]
DMP, DEP, DBP	Personal Care Products	0.035 - 0.076 (ng/band)	0.106 - 0.232 (ng/band)	[1]

Table 2: Recovery Rates of Deuterated Phthalates

Deuterated Standard	Matrix	Extraction Method	Recovery Rate (%)	Reference
DEP-d4, DBP-d4, BBP-d4, DEHP-d4	Indoor Air	Solid-Phase Adsorption	> 89.7	[10]
Various Deuterated Phthalates	Water	Dichloromethane Extraction	High	[11]
di-n-hexyl-phthalate-d4	Coffee Brew	Liquid-Liquid Extraction	> 78 (typically ~100)	[8]

Table 3: Linearity of Calibration Curves

Analyte	Concentration Range (µg/mL)	Correlation Coefficient (R²)	Reference
DNOP	0.25 - 10	0.9993	[12]
DINP	0.25 - 10	0.9994	[12]
DIDP	0.25 - 10	0.9994	[12]
DMP, DEP, DBP	0.002 - 0.2 (ng/band)	0.998 - 0.999	[1]

Experimental Protocols

The following are detailed protocols for the analysis of phthalates in common consumer product matrices using DNOP-d4 as an internal standard. It is critical to take precautions to avoid phthalate contamination from laboratory equipment and solvents. All glassware should be meticulously cleaned, and contact with plastic materials should be minimized.[4]

Protocol 1: Analysis of Phthalates in Plastic Materials (e.g., Toys)

This protocol is based on solvent extraction followed by Gas Chromatography-Mass Spectrometry (GC-MS) analysis and is adapted from methodologies outlined by the U.S. Consumer Product Safety Commission.[7]

1. Sample Preparation:

• Cut or grind the plastic sample into small pieces (e.g., less than 2x2 mm).

• Accurately weigh approximately 1 gram of the prepared sample into a glass vial.

• Add a known volume of a standard solution of DNOP-d4 in a suitable solvent (e.g., cyclohexane (B81311) or dichloromethane) to the sample vial.

• Add an appropriate volume of extraction solvent (e.g., 10 mL of dichloromethane).

• Securely cap the vial and sonicate for a minimum of 30 minutes to facilitate extraction. For harder plastics, a longer extraction time or Soxhlet extraction may be necessary.[12]

• Allow the solid particles to settle.

• Transfer an aliquot of the supernatant into a clean autosampler vial for GC-MS analysis. If necessary, the extract can be concentrated under a gentle stream of nitrogen and reconstituted in a smaller volume of solvent.

2. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: HP-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film thickness)[12]

  • Injector Temperature: 280-300 °C

  • Oven Temperature Program: Initial temperature of 100-150°C, hold for 1-3 minutes, then ramp at 8-10°C/min to 260-300°C, and hold for several minutes.[13]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

  • Injection Mode: Splitless or split, depending on the expected concentration.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI)

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

  • Quantification Ions: Specific ions for each target phthalate and for DNOP-d4 are monitored. For many phthalates, a characteristic ion is m/z 149.

3. Quantification:

• Prepare a series of calibration standards containing known concentrations of the target phthalates and a constant concentration of DNOP-d4.

• Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Calculate the concentration of each phthalate in the sample extract using the calibration curve.

Experimental Workflow for Phthalate Analysis in Plastics

Caption: Workflow for the analysis of phthalates in plastic consumer products.

Protocol 2: Analysis of Phthalates in Liquid Matrices (e.g., Beverages, Cosmetics)

This protocol utilizes liquid-liquid extraction (LLE) prior to GC-MS analysis.

1. Sample Preparation:

• Accurately measure a known volume (e.g., 5-10 mL) of the liquid sample into a glass separatory funnel.

• Spike the sample with a known amount of DNOP-d4 internal standard solution.

• Add a suitable extraction solvent (e.g., n-hexane or dichloromethane) to the separatory funnel.

• Shake the funnel vigorously for several minutes, periodically venting to release pressure.

• Allow the layers to separate.

• Drain the organic layer (bottom layer for dichloromethane, top for hexane) into a clean glass flask.

• Repeat the extraction process with fresh solvent for exhaustive recovery.

• Combine the organic extracts and dry over anhydrous sodium sulfate (B86663) to remove any residual water.

• Concentrate the extract to a small volume (e.g., 1 mL) using a rotary evaporator or a gentle stream of nitrogen.

• Transfer the concentrated extract to an autosampler vial for GC-MS analysis.

2. GC-MS Analysis and Quantification:

• Follow the GC-MS conditions and quantification procedure as described in Protocol 1.

Logical Relationship of Isotope Dilution

Caption: Principle of isotope dilution using DNOP-d4 for accurate phthalate quantification.

Conclusion

The use of Di-n-nonyl phthalate-3,4,5,6-d4 as an internal standard provides a robust and reliable method for the quantification of regulated phthalates in a variety of consumer products. The protocols and data presented herein demonstrate the effectiveness of the isotope dilution GC-MS technique in achieving the high levels of accuracy and precision required for regulatory compliance and consumer safety. By incorporating DNOP-d4 into their analytical workflows, laboratories can ensure the integrity of their data and contribute to the protection of public health.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. accustandard.com [accustandard.com]
• 3. accustandard.com [accustandard.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 7. gcms.cz [gcms.cz]
• 8. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. hpst.cz [hpst.cz]
• 13. chromatographyonline.com [chromatographyonline.com]

Application Notes and Protocols for Isotope Dilution Mass Spectrometry with Di-n-nonyl phthalate-3,4,5,6-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction to Isotope Dilution Mass Spectrometry (IDMS)

Isotope Dilution Mass Spectrometry (IDMS) is a premier analytical technique renowned for its high accuracy and precision in quantifying analytes within complex matrices. It is widely regarded as a definitive method in analytical chemistry because it effectively mitigates errors arising from sample loss during preparation and instrumental analysis. The core principle of IDMS involves the addition of a known quantity of an isotopically labeled version of the analyte, known as an internal standard, to the sample. This labeled standard is chemically identical to the analyte of interest but possesses a different mass due to the incorporation of stable isotopes such as deuterium (B1214612) (²H), carbon-13 (¹³C), or nitrogen-15 (B135050) (¹⁵N).

Once introduced into the sample, the isotopically labeled internal standard equilibrates with the native analyte, forming a homogeneous mixture. Subsequent sample processing steps, such as extraction, purification, and derivatization, will affect both the native analyte and the internal standard equally. Therefore, any loss of the analyte during sample preparation is compensated for by a proportional loss of the internal standard. Upon analysis by mass spectrometry, the instrument distinguishes between the native analyte and the isotopically labeled standard based on their mass-to-charge ratios. By precisely measuring the ratio of the signal from the native analyte to that of the internal standard, the original concentration of the analyte in the sample can be determined with exceptional accuracy.

Application: Quantification of Di-n-nonyl phthalate (B1215562) (DnNP)

Di-n-nonyl phthalate (DnNP) is a high molecular weight phthalate ester used as a plasticizer in a variety of consumer products. Due to its potential endocrine-disrupting properties and widespread human exposure, accurate quantification of DnNP in biological and environmental matrices is of significant interest. Isotope dilution mass spectrometry using Di-n-nonyl phthalate-3,4,5,6-d4 as an internal standard offers a robust and reliable method for this purpose.

Experimental Protocols

Sample Preparation

Objective: To extract Di-n-nonyl phthalate from the sample matrix and spike with the internal standard.

Materials:

• Sample (e.g., human serum, urine, environmental water, soil, or plastic consumer product)

• Di-n-nonyl phthalate-3,4,5,6-d4 (Internal Standard Solution, e.g., 1 µg/mL in isooctane)

• Di-n-nonyl phthalate (Native Analyte for Calibration Standards)

• Solvents (e.g., hexane, dichloromethane, methanol (B129727), isooctane (B107328) - all high purity, suitable for trace analysis)

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Protocol for Liquid Samples (e.g., Serum, Urine, Water):

• Aliquoting: Accurately measure a known volume (e.g., 1 mL) of the liquid sample into a clean glass tube.

• Spiking: Add a precise volume of the Di-n-nonyl phthalate-3,4,5,6-d4 internal standard solution to the sample. The amount added should be comparable to the expected concentration of the native analyte.

• Equilibration: Vortex the sample for 1-2 minutes to ensure thorough mixing and equilibration of the native analyte and the internal standard.

• Extraction (Liquid-Liquid Extraction):

  • Add an appropriate extraction solvent (e.g., 3 mL of hexane:dichloromethane, 1:1 v/v).

  • Vortex vigorously for 5 minutes.

  • Centrifuge at 3000 rpm for 10 minutes to separate the organic and aqueous layers.

  • Carefully transfer the organic layer to a new clean glass tube.

  • Repeat the extraction process twice more and combine the organic extracts.

• Extraction (Solid Phase Extraction):

  • Condition an SPE cartridge (e.g., C18) with methanol followed by deionized water.

  • Load the spiked sample onto the cartridge.

  • Wash the cartridge with a polar solvent (e.g., water/methanol mixture) to remove interferences.

  • Elute the analyte and internal standard with a non-polar solvent (e.g., dichloromethane).

• Concentration: Evaporate the combined organic extract to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a small, known volume (e.g., 100 µL) of a suitable solvent for injection (e.g., isooctane).

Protocol for Solid Samples (e.g., Soil, Consumer Product Plastic):

• Homogenization: Homogenize the solid sample to ensure uniformity.

• Weighing: Accurately weigh a known amount (e.g., 0.5 g) of the homogenized sample into a glass tube.

• Spiking: Add a precise volume of the Di-n-nonyl phthalate-3,4,5,6-d4 internal standard solution directly onto the solid sample.

• Extraction (Soxhlet or Ultrasonic):

  • Soxhlet: Place the spiked sample in a Soxhlet thimble and extract with a suitable solvent (e.g., hexane:acetone, 1:1 v/v) for several hours.

  • Ultrasonic: Add an extraction solvent to the sample tube and sonicate in an ultrasonic bath for a specified period (e.g., 30 minutes), repeating the process with fresh solvent.

• Cleanup: The extract may require cleanup using techniques like gel permeation chromatography (GPC) or solid-phase extraction (SPE) to remove interfering co-extractives.

• Concentration and Reconstitution: Follow steps 6 and 7 from the liquid sample protocol.

Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate and detect Di-n-nonyl phthalate and its deuterated internal standard.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an electron ionization (EI) source.

• Autosampler

GC-MS Parameters:

Parameter	Value
GC System	Agilent 8890 GC or equivalent
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Injection Volume	1 µL
Inlet Temperature	280 °C
Injection Mode	Splitless
Carrier Gas	Helium, constant flow at 1.2 mL/min
Oven Program	Initial temp 80 °C, hold for 1 min, ramp at 20 °C/min to 200 °C, then ramp at 10 °C/min to 300 °C, hold for 8 min
MS System	Agilent 5977B MSD or equivalent
Ion Source	Electron Ionization (EI) at 70 eV
Source Temp	230 °C
Quadrupole Temp	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Quantitation Ion (DnNP)	m/z 149
Qualifier Ions (DnNP)	m/z 167, 279
Quantitation Ion (DnNP-d4)	m/z 153
Qualifier Ions (DnNP-d4)	m/z 171, 283

Data Analysis and Quantification

• Calibration Curve: Prepare a series of calibration standards containing known concentrations of native Di-n-nonyl phthalate and a constant concentration of the Di-n-nonyl phthalate-3,4,5,6-d4 internal standard.

• Analysis: Analyze the calibration standards and the prepared samples using the established GC-MS method.

• Ratio Calculation: For each standard and sample, calculate the ratio of the peak area of the native analyte (DnNP) to the peak area of the internal standard (DnNP-d4).

• Quantification: Plot a calibration curve of the peak area ratio versus the concentration of the native analyte for the calibration standards. Determine the concentration of DnNP in the samples by interpolating their peak area ratios on the calibration curve.

The concentration of the analyte in the original sample is calculated using the following formula:

Concentration_analyte = (Ratio_sample / Slope_cal_curve) * (Amount_IS / Sample_size)

Where:

• Ratio_sample is the peak area ratio of the analyte to the internal standard in the sample.

• Slope_cal_curve is the slope of the calibration curve.

• Amount_IS is the amount of internal standard added to the sample.

• Sample_size is the initial weight or volume of the sample.

Data Presentation

Table 1: Method Validation Parameters for DnNP Analysis by IDMS-GC-MS

Parameter	Result
Linearity (r²)	> 0.995
Limit of Detection (LOD)	0.1 - 1 ng/mL (matrix dependent)
Limit of Quantitation (LOQ)	0.3 - 3 ng/mL (matrix dependent)
Precision (RSD%)	< 10%
Accuracy (Recovery %)	90 - 110%

Table 2: Example Quantitative Data for DnNP in Environmental and Biological Samples

Sample Matrix	Concentration Range (ng/g or ng/mL)	Reference Method
Human Serum	0.5 - 15 ng/mL	IDMS-GC-MS
Human Urine	1 - 50 ng/mL	IDMS-LC-MS/MS
Indoor Dust	100 - 5000 ng/g	IDMS-GC-MS
Wastewater Effluent	10 - 200 ng/L	IDMS-GC-MS
Plastic Toy	0.01 - 1 % by weight	IDMS-GC-MS

Note: These are representative values and may vary depending on the specific sample and analytical conditions.

Mandatory Visualizations

Experimental Workflow

Caption: IDMS workflow for the quantification of Di-n-nonyl phthalate.

Signaling Pathway: Phthalate Interference with PPAR Signaling

Phthalates, including Di-n-nonyl phthalate, are known endocrine disruptors that can interfere with nuclear receptor signaling pathways, such as the Peroxisome Proliferator-Activated Receptor (PPAR) pathway. This can lead to downstream effects on gene expression related to lipid metabolism and other cellular processes.

Application Note: High-Throughput Analysis of Phthalates in Cosmetics Using Di-n-nonyl phthalate-3,4,5,6-d4 with GC-MS

Abstract

This application note details a robust and sensitive method for the quantification of regulated and commonly used phthalates in a variety of cosmetic products. The protocol employs a gas chromatography-mass spectrometry (GC-MS) method with an isotope dilution technique, utilizing Di-n-nonyl phthalate-3,4,5,6-d4 as an internal standard to ensure accuracy and precision. This methodology is designed for researchers, scientists, and quality control professionals in the cosmetics and pharmaceutical industries to monitor for the presence of these potentially harmful substances.

Introduction

Phthalate (B1215562) esters are a class of synthetic chemicals widely used as plasticizers and solvents in consumer products, including cosmetics such as lotions, nail polishes, and hair sprays. Growing concerns over their potential endocrine-disrupting properties and other adverse health effects have led to strict regulations on their use in many countries. Accurate and reliable analytical methods are crucial for ensuring compliance with these regulations and for guaranteeing consumer safety.

Isotope dilution analysis using a deuterated internal standard is a preferred method for quantifying trace levels of contaminants in complex matrices like cosmetics. The use of a stable isotope-labeled internal standard, such as Di-n-nonyl phthalate-3,4,5,6-d4, closely mimics the behavior of the target analytes during sample preparation and analysis, thereby correcting for matrix effects and variations in instrument response. This application note provides a comprehensive protocol for the extraction and GC-MS analysis of phthalates in cosmetics, along with expected performance data.

Experimental Protocols

Materials and Reagents

• Solvents: Hexane (B92381), Ethyl Acetate (B1210297), Methanol (all HPLC or pesticide residue grade)

• Standards: Certified reference standards of target phthalates (e.g., DMP, DEP, DBP, BBP, DEHP, DNOP)

• Internal Standard: Di-n-nonyl phthalate-3,4,5,6-d4 (99 atom % D)

• Sample Preparation: Solid Phase Extraction (SPE) cartridges (e.g., C18), anhydrous sodium sulfate (B86663), glass vials with PTFE-lined caps, vortex mixer, centrifuge.

Instrumentation

• Gas Chromatograph: Agilent 8890 GC (or equivalent)

• Mass Spectrometer: Agilent 5977B MS (or equivalent)

• GC Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Software: MassHunter GC/MS acquisition software (or equivalent)

Sample Preparation: Liquid-Liquid Extraction for Lotions and Creams

• Weigh 1.0 g of the cosmetic sample into a 15 mL glass centrifuge tube.

• Spike the sample with a known concentration of Di-n-nonyl phthalate-3,4,5,6-d4 internal standard solution.

• Add 5 mL of hexane and 5 mL of methanol.

• Vortex for 2 minutes to ensure thorough mixing and extraction.

• Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Carefully transfer the upper hexane layer to a clean glass vial.

• Repeat the extraction of the remaining sample with another 5 mL of hexane.

• Combine the hexane extracts and pass them through a small column of anhydrous sodium sulfate to remove any residual water.

• Evaporate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the final extract to an autosampler vial for GC-MS analysis.

Sample Preparation: Direct Dilution for Perfumes and Nail Polish

• Weigh 0.1 g of the cosmetic sample into a 10 mL volumetric flask.

• Spike the sample with the Di-n-nonyl phthalate-3,4,5,6-d4 internal standard solution.

• Dilute to the mark with ethyl acetate.

• Vortex for 1 minute until the sample is completely dissolved.

• Transfer an aliquot to an autosampler vial for GC-MS analysis.

GC-MS Instrumental Parameters

Parameter	Value
GC Inlet	Splitless mode, 280 °C
Carrier Gas	Helium, constant flow at 1.2 mL/min
Oven Program	Initial temp 60°C, hold for 1 min, ramp to 220°C at 20°C/min, then to 300°C at 10°C/min, hold for 5 min
MS Source	Electron Ionization (EI), 230 °C
MS Quadrupole	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Solvent Delay	5 minutes

Calibration

Prepare a series of calibration standards in hexane (or ethyl acetate for direct dilution) containing the target phthalates at concentrations ranging from 0.05 to 10 µg/mL. Each calibration standard should be spiked with the same concentration of Di-n-nonyl phthalate-3,4,5,6-d4 as the samples.

Data Presentation

The following tables summarize the expected quantitative data for the analysis of common phthalates in cosmetics using the described method.

Table 1: GC-MS SIM Parameters for Target Phthalates and Internal Standard

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Dimethyl phthalate (DMP)	163	194	77
Diethyl phthalate (DEP)	149	177	222
Di-n-butyl phthalate (DBP)	149	205	223
Benzyl butyl phthalate (BBP)	149	91	206
Di(2-ethylhexyl) phthalate (DEHP)	149	167	279
Di-n-octyl phthalate (DNOP)	149	279	-
Di-n-nonyl phthalate-3,4,5,6-d4 (IS)	153	297	-

Table 2: Method Validation Data for Phthalate Analysis in a Cream Matrix

Phthalate	Linearity (R²)	LOD (µg/g)	LOQ (µg/g)	Recovery (%)	RSD (%)
DMP	>0.998	0.05	0.15	95 - 105	< 10
DEP	>0.999	0.05	0.15	98 - 107	< 8
DBP	>0.999	0.10	0.30	92 - 102	< 10
BBP	>0.997	0.10	0.30	90 - 110	< 12
DEHP	>0.998	0.25	0.75	88 - 108	< 15
DNOP	>0.996	0.25	0.75	85 - 112	< 15

Recovery and RSD values are based on spiked samples at three different concentration levels.

Visualizations

Experimental Workflow

Caption: Workflow for Phthalate Analysis in Cosmetics.

Putative Signaling Pathway of Phthalate Endocrine Disruption

Caption: Phthalate Interaction with Nuclear Receptors.

Conclusion

The presented GC-MS method using Di-n-nonyl phthalate-3,4,5,6-d4 as an internal standard provides a reliable and accurate approach for the quantification of phthalates in various cosmetic products. The isotope dilution technique effectively compensates for matrix interferences, leading to high-quality data suitable for regulatory compliance and product safety assessment. The detailed protocols and performance data herein serve as a valuable resource for laboratories involved in the analysis of cosmetic products.

Technical Notes & Optimization

Minimizing background contamination in phthalate analysis

Welcome to the Technical Support Center for Phthalate (B1215562) Analysis. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and minimize background contamination during phthalate analysis. Phthalates are ubiquitous in the laboratory environment, and their presence can lead to inaccurate results. This guide provides practical solutions to common issues.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of phthalate contamination in a laboratory setting?

A1: Phthalate contamination is a persistent issue in trace analysis due to their widespread use as plasticizers.[1][2] The most common sources include:

• Laboratory Consumables: Many plastic items can leach phthalates, including pipette tips, syringe filters, plastic tubing (especially PVC), sample vials and caps, and gloves (vinyl gloves are a significant source).[3][4][5][6]

• Solvents and Reagents: Even high-purity solvents can contain trace levels of phthalates.[1][3] Contamination can be introduced during manufacturing, packaging, or improper handling in the lab.

• Laboratory Environment: Phthalates are present in the air and dust of the laboratory.[1][7] Sources include building materials like vinyl flooring, paints, and electrical cables, as well as furniture and other equipment.[8]

• Analytical Instruments: Components of GC/MS or LC/MS systems can be sources of contamination. This includes injector septa, vial caps, transfer lines, and syringe contamination from the autosampler.[1][9]

• Personal Care Products: Cosmetics, lotions, and perfumes used by laboratory personnel can contain phthalates and lead to sample contamination.[2][10]

Q2: I'm observing high levels of phthalates in my procedural blanks. What should I do first?

A2: High phthalate levels in blanks are a common problem and indicate contamination within your analytical process.[11] The first step is to systematically isolate the source of contamination. A logical troubleshooting workflow can help pinpoint the issue. It's recommended to start by analyzing a solvent blank directly from a new bottle of high-purity solvent to check for solvent purity.[3] If the solvent is clean, the contamination is likely being introduced during sample preparation or analysis.

Q3: Can I use plastic labware if it is labeled "phthalate-free"?

A3: While "phthalate-free" plastics are a better option, it is best to avoid plastic materials whenever possible for ultra-trace analysis.[10] Trace levels of phthalates may still be present from the manufacturing process or packaging.[10] Cross-contamination from the laboratory environment can also occur.[11] Whenever feasible, use glassware, stainless steel, or PTFE products.[10][12]

Q4: How can I effectively clean my glassware to remove phthalate contamination?

A4: A rigorous cleaning protocol is crucial for minimizing background contamination from glassware. Standard washing with detergent may not be sufficient. A multi-step process involving solvent rinsing and baking at high temperatures is recommended. For detailed steps, refer to the "Protocol for Cleaning Glassware" in the Experimental Protocols section.

Q5: My phthalate levels are inconsistent across replicate samples. What could be the cause?

A5: Inconsistent phthalate levels in replicate samples often point to sporadic contamination introduced during sample preparation.[3] Potential sources include:

• Pipette Tips: Standard pipette tips can be a source of contamination.[3]

• Sealing Film: Avoid using Parafilm to seal flasks or tubes, as it is a known source of phthalate leaching.[3] Use glass stoppers or baked aluminum foil instead.[3]

• Inconsistent technique: Variations in sample handling and extraction procedures between replicates can lead to inconsistent results.

Troubleshooting Guides

This section provides structured guidance for resolving specific issues encountered during phthalate analysis.

Issue 1: High Phthalate Background in Blanks

• Symptoms:

  • Consistently high levels of common phthalates (e.g., DEHP, DBP) in solvent and procedural blanks.[11]

  • Inability to achieve required low detection limits due to background noise.[11]

• Troubleshooting Workflow:

  Caption: A logical workflow for troubleshooting high phthalate background.

Issue 2: Sample Carryover

• Symptoms:

  • A high concentration sample is followed by a blank or low concentration sample that shows unexpected phthalate peaks.

• Possible Causes & Solutions:

  • Injector and Syringe Contamination: Phthalates can adsorb onto the surfaces of the injector port and autosampler syringe.

    • Solution: Implement a rigorous syringe and injector cleaning protocol between injections. Use a strong solvent like isopropanol (B130326) for flushing.[3]

  • Column Contamination: Phthalates can be retained on the analytical column.

    • Solution: Flush the column with a strong solvent. For stubborn contamination, an overnight flush with isopropanol at a low flow rate can be effective.[3]

Data on Phthalate Contamination from Laboratory Consumables

The following table summarizes data on phthalate leaching from common laboratory items. This data highlights the importance of carefully selecting materials for your analysis.

Laboratory Item	Phthalate Detected	Maximum Leaching Level (µg/cm²)	Reference
Pipette Tips	Diethylhexyl phthalate (DEHP)	0.36	[4][5][6]
Diisononyl phthalate (DINP)	0.86	[4][5][6]
Plastic Filter Holders (PTFE)	Dibutyl phthalate (DBP)	2.49	[4][5][6]
Plastic Filter Holders (Regenerated Cellulose)	Dibutyl phthalate (DBP)	0.61	[4][5][6]
Plastic Filter Holders (Cellulose Acetate)	Dimethyl phthalate (DMP)	5.85	[4][5][6]
Parafilm®	Diethylhexyl phthalate (DEHP)	0.50	[4][5][6]

Experimental Protocols

Protocol for Cleaning Glassware for Phthalate Analysis

This protocol describes a rigorous cleaning procedure to minimize background phthalate contamination from glassware.

• Initial Wash: If glassware is visibly dirty, wash with a laboratory-grade detergent and hot tap water.[13]

• Rinsing: Rinse thoroughly with tap water, followed by several rinses with deionized water.[3]

• Solvent Rinse: In a fume hood, rinse the glassware with high-purity acetone, followed by a rinse with high-purity hexane (B92381) or dichloromethane.[10]

• Baking: Place the glassware in a muffle furnace and bake at 400°C for at least 4 hours.[10] Note: Do not bake volumetric glassware.[3]

• Cooling and Storage: Allow the glassware to cool completely inside the furnace or in a clean, phthalate-free environment (e.g., a desiccator).[11] Cover the openings of the glassware with cleaned aluminum foil immediately after cooling.[11]

Protocol for Establishing a Phthalate-Free Workspace

To minimize environmental contamination, it is recommended to establish a dedicated workspace for phthalate analysis.

Caption: Key steps for creating a dedicated phthalate-free workspace.

Protocol for Solvent Blank Analysis

This protocol is used to test the purity of solvents and reagents.

• Sample Preparation: In a clean glass tube, take a significant volume of the solvent to be tested (e.g., 100 mL).[11]

• Concentration: Under a gentle stream of high-purity nitrogen, concentrate the solvent down to a small volume (e.g., 1 mL).[11] This step should be performed in a clean environment.

• Analysis: Transfer the concentrated solvent to a clean autosampler vial and analyze using your established GC/MS or LC/MS method.

• Evaluation: Examine the chromatogram for the presence of target phthalates. The absence of peaks indicates a clean solvent. The presence of peaks indicates contamination that needs to be addressed.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. research.thea.ie [research.thea.ie]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 8. biotage.com [biotage.com]
• 9. Phthalate analysis by gas chromatography–mass spectrometry: Blank problems related to the syringe needle [agris.fao.org]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Lab Equipment | BioPharm World [biopharmworld.com]
• 13. How To Clean Lab Equipment & Glassware | Boekel Scientific [boekelsci.com]

Addressing matrix effects with Di-n-nonyl phthalate-3,4,5,6-d4

Welcome to the technical support center for the use of Di-n-nonyl phthalate-3,4,5,6-d4 as an internal standard in mass spectrometry applications. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions to ensure the accuracy and reliability of your quantitative analyses.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of Di-n-nonyl phthalate-3,4,5,6-d4?

A1: Di-n-nonyl phthalate-3,4,5,6-d4 is a stable isotope-labeled (SIL) internal standard used in quantitative analysis, typically by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS). Its primary role is to correct for variations in analytical results caused by matrix effects and procedural losses during sample preparation.[1][2][3]

Q2: How does Di-n-nonyl phthalate-3,4,5,6-d4 help in correcting for matrix effects?

A2: Matrix effect is the alteration of an analyte's ionization efficiency due to co-eluting components from the sample matrix, leading to ion suppression or enhancement.[4][5] Di-n-nonyl phthalate-3,4,5,6-d4 is chemically and structurally very similar to its non-labeled counterpart, Di-n-nonyl phthalate (B1215562) (DnNP).[6][7] This similarity ensures that it co-elutes and experiences nearly identical effects from the matrix during ionization.[6] By comparing the signal of the analyte to the known concentration of the internal standard, variations caused by the matrix can be normalized, leading to more accurate quantification.[6]

Q3: Is Di-n-nonyl phthalate-3,4,5,6-d4 suitable for both GC-MS and LC-MS analysis?

A3: Yes, deuterated standards for phthalates are commonly used in both GC-MS and LC-MS methods for the analysis of phthalates in various matrices, including food, wine, and environmental samples.[8][9][10][11][12][13] The choice between GC-MS and LC-MS will depend on the specific analytes, matrix, and desired sensitivity.

Q4: What are the key considerations for storing and handling Di-n-nonyl phthalate-3,4,5,6-d4?

A4: Di-n-nonyl phthalate-3,4,5,6-d4 is generally stable if stored at room temperature as recommended.[14] After an extended period, such as three years, it is advisable to re-analyze the compound for chemical purity before use.[14] It's also crucial to avoid using plastic materials for storage or during sample preparation where possible, as phthalates are common plasticizers and can be a source of contamination.[13]

Troubleshooting Guides

This section addresses specific issues that may arise during the use of Di-n-nonyl phthalate-3,4,5,6-d4 as an internal standard.

Issue 1: Poor Peak Shape (Tailing, Fronting, or Splitting)

• Question: Why am I observing poor peak shapes for my analyte and/or Di-n-nonyl phthalate-3,4,5,6-d4?

• Answer: Poor peak shape can be caused by several factors:

  • Column Issues: The analytical column might be contaminated or have a void.[15]

  • Injection Solvent: If the injection solvent is significantly stronger than the mobile phase (in LC) or not volatile enough (in GC), it can cause peak distortion.[15]

  • Secondary Interactions: The analyte or internal standard may be interacting with active sites on the stationary phase or other parts of the system.[15]

  • Extra-Column Effects: Issues with tubing, fittings, or the detector cell can contribute to peak tailing.[15]

Issue 2: Chromatographic Shift Between Analyte and Internal Standard

• Question: My Di-n-nonyl phthalate-3,4,5,6-d4 does not perfectly co-elute with the native Di-n-nonyl phthalate. Why is this happening and is it a problem?

• Answer: A slight difference in retention time between a deuterated standard and its native analog can occur, which is known as the "deuterium isotope effect".[1][2] This is because the C-D bond is slightly stronger than the C-H bond, which can lead to subtle changes in lipophilicity and chromatographic behavior.[2] If this shift causes the analyte and the internal standard to elute in regions with different levels of ion suppression, it can compromise the accuracy of quantification.[1][2][16] It has been demonstrated that matrix effects can differ by 26% or more between an analyte and its SIL internal standard due to such shifts.[1][2]

Issue 3: Inconsistent or Poor Recovery

• Question: I am seeing low and variable recovery for my analytes and the internal standard. What could be the cause?

• Answer: Inconsistent recovery can stem from the sample preparation and extraction process. Since Di-n-nonyl phthalate-3,4,5,6-d4 is added before extraction, it should account for losses. However, if the extraction efficiency itself is very low or highly variable, it can lead to results with poor precision. It is also important to ensure that the internal standard has been spiked accurately into all samples and standards. Different extraction recoveries for analytes and their SIL internal standards have been observed.[1]

Issue 4: Inaccurate Quantification Despite Using an Internal Standard

• Question: My results are still inaccurate even though I am using Di-n-nonyl phthalate-3,4,5,6-d4. What could be wrong?

• Answer: While a deuterated internal standard is the gold standard, it may not always guarantee perfect correction.[1][16]

  • Purity of the Standard: The presence of the unlabeled analyte as an impurity in the deuterated standard can lead to an artificially high measurement of the analyte.[1][17]

  • Differential Matrix Effects: As mentioned in Issue 2, if the analyte and internal standard do not co-elute perfectly, they may experience different degrees of ion suppression or enhancement.[1][2]

  • Instability: In some cases, deuterated labels can undergo back-exchange with hydrogen atoms, particularly in aqueous solutions or under certain pH conditions, though this is less common for labels on an aromatic ring.[17][18]

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects

This protocol allows for the quantitative evaluation of matrix effects to determine if Di-n-nonyl phthalate-3,4,5,6-d4 is adequately compensating for signal suppression or enhancement.[4]

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte(s) of interest and Di-n-nonyl phthalate-3,4,5,6-d4 into the analytical solvent (e.g., mobile phase or reconstitution solvent).

  • Set B (Post-Spike Matrix): First, extract a blank sample matrix. Then, spike the analyte(s) and Di-n-nonyl phthalate-3,4,5,6-d4 into the final, clean extract.

  • Set C (Pre-Spike Matrix): Spike the analyte(s) and Di-n-nonyl phthalate-3,4,5,6-d4 into the blank matrix before the extraction process.

• Analyze and Calculate: Analyze all three sets of samples by LC-MS/MS or GC-MS. Use the peak areas to calculate the Matrix Factor (MF), Recovery (RE), and Process Efficiency (PE).

Data Presentation:

Parameter	Formula	Ideal Value	Interpretation
Matrix Factor (MF)	(Peak Area of Set B) / (Peak Area of Set A)	1.0	Measures the extent of ion suppression (<1.0) or enhancement (>1.0).[4]
IS-Normalized MF	(MF of Analyte) / (MF of d-IS)	1.0	Indicates how well the d-IS corrects for the matrix effect.[4]
Recovery (RE)	(Peak Area of Set C) / (Peak Area of Set B)	~100%	Efficiency of the extraction process.[4]
Process Efficiency (PE)	(Peak Area of Set C) / (Peak Area of Set A)	~100%	Overall efficiency of the entire analytical method.[4]

Data Interpretation:

An IS-Normalized MF close to 1.0 suggests that Di-n-nonyl phthalate-3,4,5,6-d4 is effectively compensating for the matrix effect.[4] A value significantly different from 1.0 indicates that the analyte and the internal standard are experiencing differential matrix effects, which could be due to chromatographic separation.[4]

Visualizations

Caption: Experimental workflow for quantitative analysis using an internal standard.

Caption: Troubleshooting logic for inaccurate quantification issues.

References

• 1. waters.com [waters.com]
• 2. waters.com [waters.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. gcms.cz [gcms.cz]
• 11. fda.gov.tw [fda.gov.tw]
• 12. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 13. oiv.int [oiv.int]
• 14. cdnisotopes.com [cdnisotopes.com]
• 15. benchchem.com [benchchem.com]
• 16. myadlm.org [myadlm.org]
• 17. benchchem.com [benchchem.com]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Optimizing GC-MS Analysis of Di-n-nonyl phthalate-3,4,5,6-d4

This technical support guide provides researchers, scientists, and drug development professionals with optimized parameters, troubleshooting advice, and frequently asked questions for the gas chromatography-mass spectrometry (GC-MS) analysis of Di-n-nonyl phthalate-3,4,5,6-d4.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the GC-MS analysis of Di-n-nonyl phthalate-3,4,5,6-d4.

Question: Why am I observing poor peak shape (tailing or fronting) for my Di-n-nonyl phthalate-d4 peak?

Answer: Poor peak shape for high molecular weight phthalates is often due to activity in the GC system or suboptimal injection parameters.

• Active Sites: Active sites in the injector liner or the column can interact with the analyte, causing peak tailing.

  • Solution: Use a deactivated (silanized) inlet liner and a high-quality, low-bleed GC column. Regularly condition your column according to the manufacturer's instructions.

• Injection Temperature: An injection temperature that is too low can lead to incomplete volatilization of this high-boiling point compound, resulting in peak broadening or tailing. Conversely, a temperature that is too high can cause degradation.

  • Solution: Optimize the injector temperature, typically in the range of 280-300°C. A pulsed splitless injection can help to rapidly transfer the analyte to the column, minimizing time spent in the hot inlet.

• Contamination: Contamination in the liner or at the head of the column can also lead to poor peak shape.

  • Solution: Regularly replace the inlet liner and septum. If contamination is suspected on the column, trim a small portion (e.g., 10-20 cm) from the front of the column.

Question: I am seeing a "ghost peak" corresponding to Di-n-nonyl phthalate-d4 in my blank injections after running a high-concentration standard. What is causing this carryover?

Answer: Carryover is a common issue with high molecular weight, less volatile compounds like Di-n-nonyl phthalate (B1215562).

• Injector Contamination: The analyte can adsorb onto the surfaces of the injector, liner, or septum and slowly bleed out in subsequent runs.

  • Solution: After injecting high concentration samples, run one or more solvent blanks to wash the injection port. Using a programmable temperature vaporization (PTV) inlet can also help by allowing for a splitless injection at a lower initial temperature, followed by a rapid temperature ramp to transfer the analyte to the column, and then a backflush to remove any residual high-boiling material from the liner.

• Column Contamination: The compound may not be fully eluted from the GC column during the run.

  • Solution: Increase the final oven temperature or extend the hold time at the final temperature to ensure all the analyte is eluted. A post-run "bake-out" at a temperature close to the column's maximum limit for a few minutes can also be effective.

• Syringe Contamination: The autosampler syringe can be a source of carryover.

  • Solution: Optimize the syringe wash protocol. Use a strong solvent that readily dissolves Di-n-nonyl phthalate for the post-injection wash.

Question: My sensitivity for Di-n-nonyl phthalate-d4 is low. How can I improve it?

Answer: Low sensitivity can be caused by a variety of factors from sample preparation to instrument settings.

• Suboptimal MS Parameters: Inappropriate selection of monitoring ions or dwell times in Selected Ion Monitoring (SIM) mode can lead to poor sensitivity.

  • Solution: Use appropriate quantifier and qualifier ions for Di-n-nonyl phthalate-3,4,5,6-d4. Based on the fragmentation of similar phthalates, the deuterated phthalic anhydride (B1165640) ion (m/z 153) and the fragment corresponding to the loss of a nonyl chain from the deuterated backbone (m/z 297) are good candidates. Optimize the dwell time for each ion to maximize signal-to-noise.

• Injector Discrimination: High molecular weight compounds can be "discriminated" against in the injector, meaning a smaller proportion of the analyte is transferred to the column compared to more volatile compounds.

  • Solution: A pulsed splitless injection can improve the transfer of high-boiling analytes onto the column. Using an inlet liner with glass wool can aid in the vaporization of the sample.

• Source Contamination: A dirty ion source in the mass spectrometer will lead to a general loss of sensitivity.

  • Solution: Regularly clean the ion source according to the manufacturer's recommendations.

Frequently Asked Questions (FAQs)

Q1: What is the recommended GC column for the analysis of Di-n-nonyl phthalate-3,4,5,6-d4?

A1: A low- to mid-polarity column is generally recommended. A common choice is a DB-5ms or equivalent (5% phenyl-methylpolysiloxane) due to its versatility and thermal stability. Columns like Rtx-440 and Rxi-XLB have also shown good performance for separating a wide range of phthalates.[1][2] For resolving complex mixtures of phthalate isomers, a slightly more polar column like a DB-35ms may be beneficial.[3]

Q2: What are the typical mass-to-charge ratios (m/z) to monitor for Di-n-nonyl phthalate-3,4,5,6-d4 in SIM or MRM mode?

A2: For Di-n-nonyl phthalate-3,4,5,6-d4 (molecular weight ~422.6 g/mol ), the following ions are recommended for monitoring[4]:

• Quantifier Ion: The most abundant and characteristic fragment ion should be chosen. For deuterated phthalates, the phthalic anhydride fragment is shifted by +4 amu. Therefore, m/z 153 (corresponding to the deuterated phthalic anhydride) is a strong candidate for the quantifier ion.

• Qualifier Ions: At least one, preferably two, other characteristic ions should be monitored for confirmation. Good candidates include m/z 297 (loss of a C9H19O group from the deuterated molecular ion) and potentially the molecular ion if it is sufficiently abundant.

Q3: How can I prevent contamination from phthalates in my laboratory environment?

A3: Phthalates are ubiquitous plasticizers and contamination is a significant challenge.

• Avoid using plastic labware (e.g., pipette tips, vials, caps (B75204) with plastic liners) whenever possible. Use glassware and rinse it thoroughly with a suitable solvent before use.

• Use high-purity solvents.

• Store standards and samples in glass containers with PTFE-lined caps.

• Be aware of potential sources of phthalate contamination in the lab, such as vinyl flooring, paint, and some personal care products.

Experimental Protocol: GC-MS Analysis of Di-n-nonyl phthalate-3,4,5,6-d4

This protocol provides a starting point for method development and may require further optimization for your specific instrumentation and application.

Sample Preparation

Di-n-nonyl phthalate-3,4,5,6-d4 is typically used as an internal standard. It should be dissolved in a high-purity solvent such as hexane (B92381) or ethyl acetate (B1210297) to the desired concentration for spiking into samples.

GC-MS Parameters

The following table summarizes recommended GC-MS parameters for the analysis of Di-n-nonyl phthalate-3,4,5,6-d4.

Parameter	Recommended Setting
Gas Chromatograph
GC Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Carrier Gas	Helium at a constant flow of 1.0-1.2 mL/min
Injection Mode	Pulsed Splitless
Injection Volume	1 µL
Inlet Temperature	290°C
Pulse Pressure	25 psi for 0.5 min
Purge Flow to Split Vent	50 mL/min at 1.0 min
Oven Temperature Program	Initial: 100°C, hold for 1 minRamp 1: 15°C/min to 250°CRamp 2: 10°C/min to 320°C, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
MS Source Temperature	250°C - 300°C
MS Quadrupole Temperature	150°C
Transfer Line Temperature	300°C
Acquisition Mode	Selected Ion Monitoring (SIM)

SIM Parameters

The following table provides suggested quantifier and qualifier ions for Di-n-nonyl phthalate-3,4,5,6-d4.

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Di-n-nonyl phthalate-3,4,5,6-d4	153	297	167 (from non-deuterated standard)

Note: The presence of m/z 167 could indicate the non-deuterated analogue and should be monitored.

Visualizations

Experimental Workflow

Caption: Workflow for the GC-MS analysis of Di-n-nonyl phthalate-3,4,5,6-d4.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. gcms.cz [gcms.cz]
• 3. researchgate.net [researchgate.net]
• 4. 邻苯二甲酸二壬酯-3,4,5,6-d4 98 atom % D, 98% (CP) | Sigma-Aldrich [sigmaaldrich.com]

Preventing cross-contamination when using Di-n-nonyl phthalate-3,4,5,6-d4

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing cross-contamination when using Di-n-nonyl phthalate-3,4,5,6-d4.

Frequently Asked Questions (FAQs)

Q1: What is Di-n-nonyl phthalate-3,4,5,6-d4 and why is preventing its cross-contamination critical?

Di-n-nonyl phthalate-3,4,5,6-d4 is the deuterated form of Di-n-nonyl phthalate (B1215562) (DNP), a high molecular weight phthalate ester. In analytical chemistry, it is commonly used as an internal standard for the quantification of DNP and other phthalates in various matrices. Preventing cross-contamination is critical because phthalates are ubiquitous environmental and laboratory contaminants.[1][2][3] Unintended introduction of non-deuterated DNP or other phthalates can lead to inaccurate quantification of the target analyte, resulting in unreliable experimental data.

Q2: What are the primary sources of Di-n-nonyl phthalate contamination in a laboratory setting?

Phthalates, including DNP, are widely used as plasticizers to increase the flexibility and durability of plastics.[1][4] Consequently, they are present in a vast array of laboratory consumables and equipment. Common sources of contamination include:

• Plastic Consumables: Pipette tips, syringe filters, sample vials and caps, and plastic tubing can all leach phthalates into samples and solvents.[2][5][6]

• Solvents: Even high-purity solvents can contain trace amounts of phthalates. It is crucial to test solvents for background levels of phthalates before use.[1]

• Glassware: Improperly cleaned glassware or the use of detergents containing phthalates can be a significant source of contamination.[7][8] New glassware may have a finishing solution that contains phthalates.[1]

• Laboratory Environment: Phthalates can be present in laboratory air and dust, originating from flooring materials, paints, and other building materials.[1][7] Samples left exposed can become contaminated.

• Personal Care Products: Cosmetics, lotions, and soaps used by laboratory personnel can contain phthalates that may be inadvertently introduced into experiments.[7]

Q3: I am observing unexpected peaks corresponding to non-deuterated Di-n-nonyl phthalate in my blanks. What are the immediate troubleshooting steps?

Observing phthalate peaks in your blanks is a common issue. Here is a systematic approach to identify the source of contamination:

• Isolate the Source: Begin by systematically running blanks for each component of your analytical workflow.

  • Solvent Blank: Analyze the solvent directly to check for inherent contamination.[1]

  • System Blank: Run the mobile phase through the analytical instrument (e.g., LC-MS or GC-MS) without an injection to check for contamination from the system itself.

  • Method Blank: Process a blank sample through the entire sample preparation procedure (extraction, concentration, etc.) to identify contamination from reagents or consumables.

• Inspect Consumables: If the method blank is contaminated, individually test each consumable (e.g., rinse a new pipette tip with clean solvent and analyze the solvent).

• Check Glassware: Re-evaluate your glassware cleaning procedures. Consider baking glassware at a high temperature to remove any organic residues.[1][7]

• Evaluate the Laboratory Air: Place a clean, empty beaker in the laboratory for a period and then rinse it with a clean solvent to test for airborne contamination.[7]

Troubleshooting Guide

This guide provides solutions to specific issues you might encounter when using Di-n-nonyl phthalate-3,4,5,6-d4.

Issue	Possible Causes	Recommended Solutions
High background of non-deuterated DNP in all samples and blanks.	Widespread contamination of solvents, reagents, or the analytical system.	1. Purchase a new batch of high-purity solvents and test for phthalate content.[1]2. Thoroughly clean the injection port, tubing, and column of your analytical instrument.[7]3. Prepare fresh mobile phases and reagents using glassware that has been baked at 400 °C.[1]
Intermittent DNP contamination in some samples but not others.	Cross-contamination from specific laboratory consumables or inconsistent sample handling.	1. Use single-use, disposable glass pipettes instead of plastic pipette tips where possible.2. Ensure all sample vials have PTFE-lined caps.[7]3. Dedicate a set of glassware specifically for phthalate analysis to avoid cross-contamination from other experiments.[7]
Signal of Di-n-nonyl phthalate-3,4,5,6-d4 is lower than expected.	Adsorption of the internal standard onto plastic surfaces or degradation.	1. Use silanized glass vials to minimize adsorption.2. Avoid prolonged storage of the standard in plastic containers.3. Check the expiration date and storage conditions of your Di-n-nonyl phthalate-3,4,5,6-d4 standard.[9]

Experimental Protocols

Protocol 1: Glassware Cleaning for Phthalate Analysis

This protocol is designed to minimize background phthalate contamination from laboratory glassware.

• Initial Wash: Manually wash glassware with a laboratory-grade, phosphate-free detergent and hot tap water. Avoid using automated dishwashers as they can introduce phthalate contamination.[8]

• Rinsing: Rinse the glassware thoroughly with tap water, followed by at least three rinses with deionized water.

• Solvent Rinse: Rinse the glassware with a high-purity solvent such as acetone (B3395972) or methylene (B1212753) chloride.

• Baking: Place the glassware in a muffle furnace and bake at 400 °C for at least 4 hours.[1]

• Cooling and Storage: Allow the glassware to cool completely inside the furnace or in a clean, phthalate-free environment like a desiccator. Once cooled, immediately cover the openings with baked aluminum foil.[7]

Protocol 2: Preparation of a Phthalate-Free Method Blank

This protocol details the steps to prepare a method blank to assess background contamination during your sample preparation procedure.

• Use only pre-cleaned glassware as described in Protocol 1.

• Use a new, unopened bottle of high-purity solvent that has been pre-screened for phthalate contamination.

• Dispense the solvent using a glass syringe with a stainless-steel needle, avoiding all plastic components.

• Perform all extraction and concentration steps of your analytical method using the clean solvent in the absence of a sample matrix.

• Transfer the final extract to a clean, silanized glass autosampler vial with a PTFE-lined cap for analysis.

Visualizing Contamination Pathways

The following diagram illustrates potential pathways for cross-contamination during a typical analytical workflow involving Di-n-nonyl phthalate-3,4,5,6-d4.

Caption: Potential pathways of phthalate contamination during sample preparation and analysis.

References

• 1. biotage.com [biotage.com]
• 2. research.thea.ie [research.thea.ie]
• 3. researchgate.net [researchgate.net]
• 4. Phthalates - Wikipedia [en.wikipedia.org]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. home.pavlab.msl.ubc.ca [home.pavlab.msl.ubc.ca]
• 9. cdnisotopes.com [cdnisotopes.com]

Improving peak shape for Di-n-nonyl phthalate-3,4,5,6-d4 in chromatography

Welcome to our technical support center. This resource is designed to help researchers, scientists, and drug development professionals troubleshoot and resolve common issues encountered during the chromatographic analysis of Di-n-nonyl phthalate-3,4,5,6-d4.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor peak shape for Di-n-nonyl phthalate-3,4,5,6-d4 in gas chromatography (GC)?

Poor peak shape, including tailing, fronting, and broadening, can be attributed to several factors:

• Active Sites in the GC System: Active sites, such as exposed silanols in the injector liner, column, or detector, can interact with polar analytes, leading to peak tailing.[1][2]

• Column Degradation: Over time, the stationary phase of the analytical column can degrade, resulting in a decline in performance and poor peak shape.[1]

• Inappropriate GC Parameters: Suboptimal settings for the oven temperature program, carrier gas flow rate, or injector temperature can negatively affect peak shape.[1]

• Matrix Effects: Co-extracted matrix components can contaminate the GC inlet and column, causing peak tailing and poor resolution.[1]

• Sample Overload: Injecting a sample that is too concentrated can lead to peak fronting or tailing.[3]

• Improper Column Installation: Incorrect column installation can create dead volumes, leading to peak tailing and broadening.[4]

Q2: I'm observing significant peak tailing for Di-n-nonyl phthalate-3,4,5,6-d4. How can I troubleshoot this?

Peak tailing is a common issue. Here’s a step-by-step approach to diagnose and resolve the problem:

• Check for System Activity:

  • Injector Liner: Use a deactivated liner to minimize interactions with the analyte. Consider replacing the liner if it's old or contaminated.[3]

  • Column: If the column is old or has been used extensively with complex matrices, active sites may have developed. Trimming the first few centimeters of the column or replacing it may be necessary.[3]

• Optimize GC Method Parameters:

  • Injector Temperature: A higher injector temperature (e.g., 320 °C) can help volatilize high molecular weight phthalates and reduce adsorption in the injector.[5]

  • Oven Temperature Program: A faster temperature ramp can result in sharper peaks.[6]

• Evaluate Sample Preparation:

  • Clean-up: If you suspect matrix interference, incorporate a clean-up step like solid-phase extraction (SPE) to remove interfering compounds.[1]

  • Solvent: Ensure your sample is dissolved in a solvent compatible with the GC phase.

Q3: My peaks for Di-n-nonyl phthalate-3,4,5,6-d4 are broad. What could be the cause and how can I fix it?

Peak broadening can be caused by several factors:

• Suboptimal Flow Rate: The carrier gas flow rate may not be optimal for your column dimensions.

• Large Injection Volume: Injecting too large a volume of sample can lead to band broadening.

• Dead Volume: Dead volumes in the system, caused by improper column installation or fittings, can lead to broader peaks.[4]

• Column Efficiency: The column may have lost its efficiency.

To address peak broadening, you can:

• Optimize the carrier gas flow rate.

• Reduce the injection volume.

• Ensure proper column installation and check all fittings for leaks or dead volumes.

• Consider replacing the column if it has degraded.

Troubleshooting Guides

Guide 1: Systematic Troubleshooting of Peak Tailing

This guide provides a logical workflow to identify and resolve the root cause of peak tailing for Di-n-nonyl phthalate-3,4,5,6-d4.

Caption: Troubleshooting workflow for peak tailing.

Guide 2: Optimizing Sample Preparation for Phthalate (B1215562) Analysis

A proper sample preparation protocol is crucial for achieving good peak shape and accurate quantification.

Caption: General workflow for sample preparation.

Data & Protocols

Table 1: Recommended GC Columns for Phthalate Analysis

Stationary Phase	Common Trade Names	Characteristics
5% Phenyl-methylpolysiloxane	DB-5ms, HP-5ms, Rxi-5ms	General purpose, good for a wide range of phthalates.[7][8]
Mid-polarity proprietary phase	Rtx-440	Good resolution for many phthalate isomers.[8][9]
Low-polarity proprietary phase	Rxi-XLB	Provides good separation for a broad range of phthalates.[8][9]
35% Phenyl-methylpolysiloxane	DB-35ms	Offers different selectivity compared to 5% phenyl columns.[10]

Table 2: Example GC-MS Method Parameters for Phthalate Analysis

Parameter	Setting
Injector
Type	Split/Splitless
Temperature	250 - 320 °C[5][7]
Column
Type	DB-5ms (or equivalent)
Dimensions	30 m x 0.25 mm ID, 0.25 µm film thickness
Oven Program
Initial Temperature	40 - 70 °C, hold for 1-2 min
Ramp Rate	10 - 20 °C/min[6][7]
Final Temperature	300 - 320 °C, hold for 2-5 min
Carrier Gas
Type	Helium or Hydrogen[7]
Flow Rate	1.0 - 1.5 mL/min
Mass Spectrometer
Mode	Selected Ion Monitoring (SIM) or Full Scan
Transfer Line Temp	280 - 300 °C[7]

Experimental Protocol: General Liquid-Liquid Extraction (LLE) for Liquid Samples

This protocol provides a general procedure for extracting phthalates from a liquid matrix.

Materials:

• Separatory funnel

• High-purity n-hexane

• Sodium chloride (NaCl)

• Anhydrous sodium sulfate

• Nitrogen evaporator

• GC vials

Procedure:

• Measure a known volume of the liquid sample into a separatory funnel.

• Add a known amount of an appropriate internal standard (e.g., a deuterated phthalate not present in the sample).

• Add a portion of n-hexane to the separatory funnel.

• Shake vigorously for 2-3 minutes, periodically venting the funnel.

• Allow the layers to separate. If an emulsion forms, add a small amount of NaCl to help break it.[1]

• Drain the lower aqueous layer and collect the upper organic layer.

• Repeat the extraction of the aqueous layer with a fresh portion of n-hexane.

• Combine the organic extracts.

• Dry the combined extract by passing it through a funnel containing anhydrous sodium sulfate.

• Concentrate the extract to a small volume (e.g., 1 mL) under a gentle stream of nitrogen.

• Transfer the final extract to a GC vial for analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 3. benchchem.com [benchchem.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. Sample Prep Tips for Determination of Phthalate Esters in Soft Drinks [thermofisher.com]
• 6. Advancement in Determination of Phthalate Metabolites by Gas Chromatography Eliminating Derivatization Step - PMC [pmc.ncbi.nlm.nih.gov]
• 7. peakscientific.com [peakscientific.com]
• 8. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 9. gcms.cz [gcms.cz]
• 10. gcms.cz [gcms.cz]

Dealing with co-eluting peaks in phthalate analysis

Welcome to our technical support center. This resource is designed to provide researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for dealing with co-eluting peaks in phthalate (B1215562) analysis.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of co-eluting peaks in phthalate analysis?

Co-elution in phthalate analysis, where two or more compounds elute from the chromatography column at the same time, is a frequent challenge. The primary causes stem from the structural similarities among different phthalates, especially isomers. Key factors include:

• Similar Chemical Structures and Physicochemical Properties: Many phthalates share a common core structure with varying alkyl chain lengths and branching. Isomers, such as di-iso-nonyl phthalate (DINP) and di-iso-decyl phthalate (DIDP), have very similar boiling points and polarity, leading to overlapping retention times in gas chromatography (GC).[1][2]

• Inadequate Chromatographic Selectivity: The GC or LC column's stationary phase may not have sufficient selectivity to differentiate between structurally similar phthalates. For instance, standard 5% phenyl-methylpolysiloxane columns (e.g., DB-5ms) may not resolve complex mixtures of branched isomers.[2]

• Suboptimal Chromatographic Conditions: An oven temperature program that is too fast in GC, or an inappropriate mobile phase gradient in LC, can reduce the interaction time of analytes with the stationary phase, leading to poor separation.[1][3]

• Matrix Effects: Complex sample matrices can introduce interfering compounds that co-elute with target phthalates, complicating identification and quantification.[3]

Q2: Which pairs of phthalates are known to commonly co-elute?

Several pairs of phthalates are notoriously difficult to separate chromatographically. These often include structural isomers or compounds with very similar properties. Some commonly cited examples are:

• Di-iso-nonyl phthalate (DINP) and Di-iso-decyl phthalate (DIDP) isomers: These are complex mixtures of branched isomers, making their separation challenging.[2][4]

• Bis(2-ethylhexyl) phthalate (DEHP) and Di-n-octyl phthalate (DNOP): These have similar retention times on some GC columns.[2]

• Bis(2-ethylhexyl) phthalate (DEHP) and Diheptyl phthalate. [5]

• Diphenyl isophthalate (B1238265) and Bis(2-ethylhexyl) terephthalate. [5]

• Bis(2-ethylhexyl) phthalate (DEHP) and Dicyclohexyl phthalate (DCHP) on certain stationary phases like Rxi-5ms.[6][7]

Q3: When should I choose LC-MS/MS over GC-MS for phthalate analysis to avoid co-elution?

While GC-MS is a widely used technique for phthalate analysis, LC-MS/MS offers distinct advantages in resolving co-elution issues, particularly for complex mixtures and challenging matrices.[6][7] Consider switching to LC-MS/MS when:

• Dealing with Isomeric Mixtures: LC-MS/MS, especially when coupled with techniques like Differential Mobility Spectrometry (DMS), can separate critical isomers that are difficult to resolve by GC.[8]

• High Matrix Interference is Present: LC-MS/MS with Multiple Reaction Monitoring (MRM) provides high selectivity, which can help distinguish target analytes from matrix interferences without complete chromatographic separation.[8]

• Derivatization is Undesirable: LC-MS/MS methods for phthalates typically do not require the derivatization step that is often necessary for their metabolites in GC-MS analysis.[9]

• Faster Analysis is Required: Modern UHPLC systems can offer very fast separation times, often under 10 minutes for a suite of phthalates.[8][9]

Troubleshooting Guides

Problem 1: Poor Resolution of Phthalate Isomers in GC-MS

Symptom: Your chromatogram shows broad, overlapping, or shouldering peaks for known phthalate isomers (e.g., DINP, DIDP).

Troubleshooting Workflow:

Caption: Troubleshooting workflow for co-eluting phthalate isomers in GC-MS.

Detailed Steps:

• Optimize Oven Temperature Program: This is often the most effective initial step.

  • Decrease the ramp rate: A slower temperature increase (e.g., from 20°C/min down to 10°C/min or even 5°C/min) allows more time for the analytes to interact with the stationary phase, improving separation.[3]

  • Introduce an isothermal hold: Add a hold period at a temperature just below the elution temperature of the co-eluting pair to enhance resolution.[3][10]

• Change the GC Column Stationary Phase: If temperature optimization is insufficient, the column's selectivity may be the issue.

  • Select a different phase: For complex phthalate mixtures, columns with enhanced selectivity, such as Rtx-440 and Rxi-XLB, have demonstrated superior resolution compared to standard 5% phenyl-methylpolysiloxane phases.[2][6][7]

• Adjust Carrier Gas Flow Rate: Optimizing the linear velocity of the carrier gas (Helium or Hydrogen) can improve column efficiency.[1][10] Ensure the flow rate is optimal for your column's internal diameter.

• Utilize Mass Spectrometric Resolution: When chromatographic separation is not fully achievable, the mass spectrometer can be used to differentiate the co-eluting compounds.

  • Selected Ion Monitoring (SIM): If the co-eluting isomers have unique, even if less abundant, fragment ions, SIM can be used for selective detection and quantification.[1]

  • Tandem Mass Spectrometry (GC-MS/MS): Using Multiple Reaction Monitoring (MRM) is a highly specific technique that can isolate the signal of a target analyte from interfering compounds by monitoring a specific precursor-to-product ion transition.[3]

Problem 2: High Background Contamination Obscuring Peaks

Symptom: Blank injections show significant phthalate peaks, interfering with the quantification of low-level samples.

Logical Flow for Minimizing Contamination:

Caption: Logical flow for identifying and minimizing sources of phthalate contamination.

Detailed Steps:

• Audit Sample Preparation: Phthalates are ubiquitous in laboratory environments.

  • Solvents and Reagents: Use high-purity, phthalate-free or "distilled-in-glass" solvents. Test new batches for phthalate contamination before use.[2]

  • Apparatus: Avoid all plastic materials during sample preparation and handling. Use only glass, stainless steel, or PTFE equipment. It is recommended to rinse all glassware with a high-purity solvent immediately before use.[9][11]

• Check the Chromatographic System: Components of the GC or LC system can be sources of contamination.

  • LC Systems: An isolator column can be installed between the solvent mixer and the autosampler to trap phthalate contaminants leaching from the mobile phase or tubing.

  • GC Systems: Use high-temperature, low-bleed septa and deactivated inlet liners to minimize background.[1]

  • Carrier Gas: Use high-purity gas and install traps to remove organic contaminants.

• Run Blanks Regularly: Include a method blank with every batch of samples to monitor for and subtract background contamination.[3]

Quantitative Data Summary

The following tables provide typical mass spectrometric and chromatographic parameters for common phthalates. Note that these values are illustrative and should be optimized for your specific instrument and method.

Table 1: Example GC-MS (SIM Mode) Parameters for Common Phthalates

Phthalate	Abbreviation	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
Dimethyl phthalate	DMP	163	194, 77
Diethyl phthalate	DEP	149	177, 121
Di-n-butyl phthalate	DBP	149	223, 205
Benzyl butyl phthalate	BBP	149	91, 206
Bis(2-ethylhexyl) phthalate	DEHP	149	167, 279
Di-n-octyl phthalate	DNOP	149	-
Diisononyl phthalate	DINP	293	149
Diisodecyl phthalate	DIDP	307	149

Source: Data compiled from multiple sources.[1][6][12]

Table 2: Example LC-MS/MS (MRM Mode) Parameters for Common Phthalates

Phthalate	Abbreviation	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Dimethyl phthalate	DMP	195.1	163.1	15
Diethyl phthalate	DEP	223.1	177.1	15
Di-n-butyl phthalate	DBP	279.2	149.1	20
Benzyl butyl phthalate	BBP	313.2	149.1	25
Bis(2-ethylhexyl) phthalate	DEHP	391.3	149.1	25
Di-n-octyl phthalate	DNOP	391.3	279.2	20

Source: Data compiled from multiple sources.[9]

Experimental Protocols

Protocol 1: GC-MS Method Optimization for Co-eluting Phthalates

This protocol outlines a systematic approach to optimizing a GC-MS method to resolve co-eluting phthalates.

• Initial Assessment:

  • Analyze a standard mixture containing the co-eluting pair using your current GC-MS method.

  • Confirm co-elution by observing a shouldering or merged peak.[13] Check the mass spectra across the peak; a change in the relative abundance of ions indicates the presence of more than one compound.[13]

• Oven Temperature Program Adjustment:

  • Reduce Ramp Rate: Decrease the temperature ramp rate in the region where the target compounds elute. For example, if co-elution occurs at 250°C with a 20°C/min ramp, change the program to include a slower ramp of 5°C/min from 220°C to 260°C.

  • Add Isothermal Hold: Introduce a 1-2 minute isothermal hold at a temperature 5-10°C below the elution temperature of the pair.[10]

• Column Selection:

  • If temperature programming does not provide baseline resolution, switch to a GC column with a different stationary phase to alter selectivity.[1]

  • Recommendation: For challenging separations of phthalate isomers, consider a mid-polarity column such as an Rtx-440 or Rxi-XLB.[6][7]

• Mass Spectrometer Method:

  • If co-elution persists, develop a SIM or MS/MS (MRM) method.

  • SIM: Identify unique fragment ions for each compound from their full scan mass spectra. Create a SIM method that monitors these specific ions at the expected retention time.[1]

  • MRM (for GC-MS/MS):

    • Select a precursor (parent) ion for each analyte.

    • Fragment the precursor ion in the collision cell.

    • Select a specific, high-abundance product (daughter) ion to monitor. This creates a highly selective transition that can eliminate interferences from co-eluting compounds.[3]

Protocol 2: "Dilute and Shoot" LC-MS/MS Method for Phthalates in Liquid Samples

This protocol is a simple and rapid method suitable for analyzing phthalates in relatively clean liquid matrices like beverages or water.

• Sample Preparation:

  • Use only certified glass vials and volumetric flasks to avoid contamination.

  • Dilute the sample 1:1 with phthalate-free water or methanol (B129727). The exact dilution factor may need to be optimized based on expected concentrations.

  • Spike the diluted sample with an appropriate isotopic-labeled internal standard.

  • Vortex the sample and transfer it to an LC vial.

• LC-MS/MS Instrument Setup:

  • LC System: Use a UHPLC system for fast and efficient separation.

  • Column: A C18 column (e.g., 100 x 2.1 mm, <3 µm) is commonly used.[9]

  • Mobile Phase: A gradient of water and methanol (or acetonitrile), often with a modifier like ammonium (B1175870) acetate, is typical.[8]

  • MS System: Use a triple quadrupole mass spectrometer operating in ESI positive mode.

  • Acquisition Mode: Set up an MRM method using optimized transitions for each target phthalate and internal standard (see Table 2 for examples).

• Analysis:

  • Inject the prepared sample onto the LC-MS/MS system.

  • Integrate the peaks for the target phthalates and the internal standard.

  • Construct a calibration curve using standards prepared in a matrix similar to the samples (matrix-matched calibration) to account for any matrix effects.

  • Quantify the amount of each phthalate in the sample.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. agilent.com [agilent.com]
• 5. fses.oregonstate.edu [fses.oregonstate.edu]
• 6. gcms.cz [gcms.cz]
• 7. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 8. sciex.com [sciex.com]
• 9. s4science.at [s4science.at]
• 10. chromforum.org [chromforum.org]
• 11. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]

Technical Support Center: Enhancing Sensitivity for Low-Level Phthalate Detection

This technical support center provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in enhancing the sensitivity and accuracy of low-level phthalate (B1215562) detection.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: High Phthalate Background in Blanks

Q1: My blank samples show significant phthalate peaks. What are the common sources of this contamination and how can I minimize them?

A1: Phthalate contamination is a common challenge in trace analysis due to their ubiquitous presence in laboratory environments. The primary sources of contamination and the corresponding solutions are outlined below.

Troubleshooting Guide: Minimizing Phthalate Background Contamination

Potential Source	Recommended Action	Citation
Solvents & Reagents	Use high-purity, phthalate-free, or pesticide-grade solvents. Test new batches of solvents by concentrating a large volume and analyzing for phthalates.	[1][2]
Laboratory Consumables	Avoid plastic consumables wherever possible. Use glass syringes, pipettes, and vials with PTFE-lined caps. If plasticware is unavoidable, ensure it is certified "phthalate-free" and test for leaching.	[3][4][5]
Glassware	Dedicate a set of glassware specifically for phthalate analysis. Clean glassware scrupulously by rinsing with water, then with high-purity acetone (B3395972) and hexane. For ultra-trace analysis, bake glassware in a muffle furnace.	[2][5]
Laboratory Environment	Laboratory air is a significant source of phthalate contamination. Keep samples covered whenever possible and work in a clean, well-ventilated area.	[2]
Analytical Instrument	Phthalates can leach from various parts of the GC/LC system, such as tubing and septa. Run solvent blanks to check for carryover in the injection port and column.	[2]
Personal Care Products	Cosmetics, lotions, and other personal care products can contain phthalates. Analysts should avoid using these products before and during sample preparation and analysis.	[2]

Issue 2: Poor Reproducibility and Inconsistent Results

Q2: I am observing significant variations in phthalate concentrations between replicate samples. What could be causing this inconsistency?

A2: Inconsistent results in phthalate analysis often stem from cross-contamination, non-homogenous samples, or variable extraction efficiency. A systematic approach to troubleshooting can help identify and resolve the issue.

Troubleshooting Guide: Improving Reproducibility

Potential Cause	Recommended Action	Citation
Cross-Contamination	Use dedicated glassware and equipment for phthalate analysis. Thoroughly clean all apparatus between samples.	[2]
Inhomogeneous Sample	For solid or viscous samples, ensure thorough homogenization before taking an aliquot for extraction.	[2][6]
Variable Extraction Efficiency	Optimize the extraction method for your specific sample matrix. Ensure consistent solvent volumes, extraction times, and agitation.	[2]
Instrument Carryover	Run solvent blanks between samples to check for carryover in the injection port and column. If carryover is detected, clean the injector and/or bake the column.	[2][6]

Quantitative Data Summary

Table 1: Common Phthalates and their Method Detection Limits (MDLs)

Phthalate	Abbreviation	CAS Number	GC-MS MDL (µg/L)	LC-MS/MS MDL (ng/L)
Dimethyl phthalate	DMP	131-11-3	~0.05 (wt%)	-
Diethyl phthalate	DEP	84-66-2	-	0.3
Di-n-butyl phthalate	DBP	84-74-2	-	1.0
Benzyl butyl phthalate	BBP	85-68-7	0.03	0.3
Di(2-ethylhexyl) phthalate	DEHP	117-81-7	-	1.0
Di-n-octyl phthalate	DNOP	117-84-0	-	-
Diisononyl phthalate	DINP	68515-48-0	-	-
Diisodecyl phthalate	DIDP	26761-40-0	-	-

Note: MDLs are highly matrix-dependent and instrument-specific. The values presented are for reference and may not be directly applicable to all experimental conditions.[7][8][9]

Table 2: Phthalate Leaching from Laboratory Consumables

Consumable	Phthalate(s) Leached	Maximum Leaching Level	Citation
Plastic Syringes	DMP, DBP, DEHP	Not specified	[4]
Pipette Tips	DEHP, DINP	0.36 µg/cm² (DEHP), 0.86 µg/cm² (DINP)	[3][4]
Plastic Filter Holders (PTFE)	DBP	2.49 µg/cm²	[3][4]
Parafilm®	DEHP	0.50 µg/cm²	[3][4]

Experimental Protocols

Protocol 1: Glassware Cleaning for Ultra-Trace Phthalate Analysis

• Initial Wash: Wash glassware with a laboratory-grade, phosphate-free detergent.

• Tap Water Rinse: Rinse thoroughly with tap water.

• Deionized Water Rinse: Rinse three times with deionized water.

• Solvent Rinse: Rinse with high-purity acetone, followed by a rinse with high-purity hexane.[5]

• Drying: Air-dry in a clean environment or in an oven at 105°C.

• Baking (Optional but Recommended): For ultra-trace analysis, bake the glassware in a muffle furnace at 450°C for at least 2 hours.[10]

• Storage: Store the cleaned glassware covered with aluminum foil in a clean, dedicated cabinet.

Protocol 2: Liquid-Liquid Extraction (LLE) for Phthalates in Aqueous Samples

This protocol is a general guideline and should be optimized for the specific sample matrix.

• Sample Preparation: Acidify the aqueous sample (e.g., 100 mL) to a pH < 2 with sulfuric acid.

• Internal Standard Spiking: Spike the sample with an appropriate internal standard solution.

• Extraction:

  • Transfer the sample to a glass separatory funnel.

  • Add 30 mL of a suitable organic solvent (e.g., dichloromethane (B109758) or a hexane/acetone mixture).

  • Shake vigorously for 2 minutes, periodically venting the funnel.

  • Allow the layers to separate.

  • Drain the organic layer into a clean glass flask.

  • Repeat the extraction two more times with fresh solvent.

• Drying: Pass the combined organic extracts through a glass column containing anhydrous sodium sulfate (B86663) to remove any residual water.

• Concentration: Concentrate the extract to a final volume of 1 mL using a gentle stream of high-purity nitrogen.

• Analysis: The extract is now ready for analysis by GC-MS or LC-MS/MS.[11][12]

Visualizations

Caption: General Experimental Workflow for Phthalate Analysis.

Caption: Troubleshooting High Phthalate Background.

References

• 1. biotage.com [biotage.com]
• 2. benchchem.com [benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. research.thea.ie [research.thea.ie]
• 5. Sample Prep Tips for Determination of Phthalate Esters in Soft Drinks [thermofisher.com]
• 6. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 7. measurlabs.com [measurlabs.com]
• 8. mdpi.com [mdpi.com]
• 9. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Current Sample Preparation Methods and Determination Techniques for the Determination of Phthalic Acid Ester Plasticizers in Edible Oils - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]

Impact of solvent choice on Di-n-nonyl phthalate-3,4,5,6-d4 stability

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) concerning the impact of solvent choice on the stability of Di-n-nonyl phthalate-3,4,5,6-d4 (DNP-d4).

Troubleshooting Guides

This section addresses specific issues that users may encounter during the handling and analysis of DNP-d4 solutions.

Issue 1: Inconsistent or Drifting Analytical Results Over Time

Possible Cause: Degradation of DNP-d4 in the chosen solvent or improper storage conditions. Phthalate (B1215562) esters are susceptible to hydrolysis, particularly under acidic or alkaline conditions, and can also undergo photodegradation.

Troubleshooting Steps:

• Verify Solvent Purity and pH:

  • Ensure the use of high-purity, analytical grade solvents.

  • Check the pH of the solvent, as phthalate hydrolysis is catalyzed by acid and base. Phthalate esters are generally more stable at a neutral pH.[1][2]

  • Consider that some solvents, upon degradation, can form acidic byproducts.

• Review Storage Conditions:

  • Store DNP-d4 solutions in a cool, dark place, such as a refrigerator at 2-8°C.[3][4]

  • Protect solutions from light by using amber glass vials.

  • Minimize headspace in the storage vial to reduce exposure to air and potential oxidation.

• Solvent Selection:

  • For long-term storage, consider using a non-polar, aprotic solvent.

  • If aqueous or protic solvents are necessary for the application, prepare fresh solutions more frequently.

  • Be aware that some solvents like acetonitrile (B52724) have been reported to cause stability issues with certain phthalate standards.

Issue 2: Appearance of Extraneous Peaks in Chromatograms

Possible Cause: Contamination from the solvent, labware, or laboratory environment. Phthalates are ubiquitous plasticizers and common laboratory contaminants.[5][6][7]

Troubleshooting Steps:

• Solvent Blank Analysis:

  • Inject a sample of the solvent used to dissolve the DNP-d4 standard.

  • If extraneous peaks corresponding to phthalates are observed, the solvent is likely contaminated. Even high-purity solvents can contain trace levels of phthalates.[5][8]

• Glassware and Labware Decontamination:

  • Thoroughly clean all glassware with a laboratory-grade detergent and hot water, followed by rinsing with tap water, deionized water, and a high-purity solvent like acetone (B3395972) or hexane.[6]

  • For highly sensitive analyses, bake glassware in a muffle furnace at 400°C for at least 30 minutes (note: do not bake volumetric glassware).[6]

  • Avoid the use of plastic labware (e.g., pipette tips, vials, tubing) whenever possible. If unavoidable, use items made of polypropylene (B1209903) (PP) or polyethylene (B3416737) (PE), which tend to have lower phthalate content than polyvinyl chloride (PVC).[6]

• Environmental Contamination Control:

  • Be aware of potential sources of phthalate contamination in the laboratory environment, such as flooring, paints, and cables.[6]

  • Prepare samples in a clean, dedicated area, preferably under a fume hood or in a clean bench with HEPA filtration to minimize airborne contamination.[6]

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for long-term storage of Di-n-nonyl phthalate-3,4,5,6-d4?

Q2: How should I store my DNP-d4 solutions?

A2: DNP-d4 solutions should be stored in a cool, dark, and well-ventilated place.[10] Recommended storage is typically in a refrigerator at 2-8°C.[3][4] To prevent photodegradation, use amber glass vials. Ensure the vial cap is securely tightened to prevent solvent evaporation and contamination.

Q3: Can I use plastic containers to store DNP-d4 solutions?

A3: It is strongly advised to avoid plastic containers for storing DNP-d4 solutions, especially if the solvent is organic. Phthalates can leach from plastic materials, leading to contamination of your standard solution.[11][12][13] Always use high-quality glass containers.

Q4: My DNP-d4 solution has turned cloudy. What should I do?

A4: A cloudy solution may indicate precipitation of the analyte, degradation, or contamination. Do not use the solution. It is recommended to discard it and prepare a fresh solution, paying close attention to the solvent choice, storage conditions, and cleanliness of the glassware.

Q5: How often should I check the purity of my DNP-d4 stock solution?

A5: For long-term storage, it is good practice to periodically re-analyze the stock solution to check for any signs of degradation. One supplier suggests that the neat compound should be re-analyzed for chemical purity after three years. The stability of a solution will depend on the solvent and storage conditions. For critical applications, it is advisable to prepare fresh stock solutions at regular intervals (e.g., every 6-12 months) or as determined by your laboratory's stability studies.

Data Presentation

While specific quantitative stability data for Di-n-nonyl phthalate-3,4,5,6-d4 in various solvents is not extensively published, the following tables provide examples of stability and leaching data for other phthalate esters to illustrate how such data may be presented.

Table 1: Example of Photodegradation of Phthalate Esters in an Aqueous System

This table shows the removal efficiency of three different phthalate esters under UV irradiation over time. This illustrates how the stability of phthalates can vary depending on their chemical structure.

Time (minutes)	Dimethyl Phthalate (DMP) Removal (%)	Diethyl Phthalate (DEP) Removal (%)	Dibutyl Phthalate (DBP) Removal (%)
30	15.2	18.5	25.8
60	28.9	35.1	48.3
90	40.1	49.2	65.7
120	51.3	60.8	78.4
180	68.5	79.3	91.2
300	85.6	90.1	95.3
Data adapted from a study on the photodegradation of phthalic acid esters.[14][15][16] The degradation rates are specific to the experimental conditions of the study.

Table 2: Leaching of Phthalates from Plastic Materials

This table illustrates the potential for phthalates to leach from plastic materials into a solvent (n-hexane) over time, which is a critical consideration for sample preparation and storage.

Phthalate	Plastic Type	Contact Time (days)	Leached Amount (µg/g of plastic)
Di(2-ethylhexyl) phthalate (DEHP)	PVC	6	1.5
Di(2-ethylhexyl) phthalate (DEHP)	PVC	15	3.2
Di(2-ethylhexyl) phthalate (DEHP)	PVC	30	5.8
Dibutyl phthalate (DBP)	PVC	6	0.8
Dibutyl phthalate (DBP)	PVC	15	1.9
Dibutyl phthalate (DBP)	PVC	30	3.5
Data is illustrative and adapted from studies on phthalate leaching from plastics.[11]

Experimental Protocols

Protocol for Assessing the Stability of Di-n-nonyl phthalate-3,4,5,6-d4 in a Chosen Solvent

This protocol outlines a general procedure for conducting a stability study of DNP-d4 in a specific solvent.

1. Objective: To determine the short-term (bench-top) and long-term stability of a DNP-d4 solution in a selected solvent under defined storage conditions.

2. Materials:

• Di-n-nonyl phthalate-3,4,5,6-d4 (neat material or certified reference solution)

• High-purity solvent(s) to be tested

• Class A volumetric flasks and pipettes

• Amber glass vials with PTFE-lined caps

• Analytical instrument (e.g., GC-MS, LC-MS)

• Calibrated analytical balance

3. Preparation of Solutions:

• Stock Solution: Prepare a concentrated stock solution of DNP-d4 in the chosen solvent at a known concentration (e.g., 1000 µg/mL).

• Working Solutions: Prepare two levels of working solutions from the stock solution: a low concentration (e.g., 10 µg/mL) and a high concentration (e.g., 100 µg/mL).

4. Stability Study Design:

• Time Points: Define the time points for analysis (e.g., Day 0, Day 1, Day 3, Day 7, Day 14, Day 30, and monthly thereafter for long-term studies).

• Storage Conditions:

  • Long-Term Storage: Store aliquots of the low and high concentration solutions under the intended storage conditions (e.g., refrigerated at 2-8°C, protected from light).

  • Short-Term (Bench-Top) Stability: Leave aliquots of the low and high concentration solutions at room temperature (e.g., 20-25°C) on a lab bench for a period that simulates the sample preparation and analysis time (e.g., 0, 4, 8, 24 hours).

  • Freeze-Thaw Stability: Subject aliquots to a minimum of three freeze-thaw cycles. For each cycle, freeze the samples at the intended storage temperature (e.g., -20°C) for at least 12 hours, then thaw them unassisted to room temperature.

5. Analytical Procedure:

• At each time point, analyze the stability samples in triplicate using a validated analytical method.

• Prepare a fresh set of calibration standards and quality control (QC) samples on the day of analysis.

• The concentration of DNP-d4 in the stability samples is determined using the freshly prepared calibration curve.

6. Data Analysis and Acceptance Criteria:

• Calculate the mean concentration and standard deviation for each set of replicates.

• Compare the mean concentration of the stored samples to the mean concentration of the freshly prepared samples (Time 0).

• The stability is often expressed as a percentage of the initial concentration.

• Acceptance Criteria: The mean concentration of the stored samples should be within ±15% of the initial concentration.

Visualizations

Caption: Troubleshooting workflow for inconsistent analytical results.

Caption: Experimental workflow for a stability study.

References

• 1. researchgate.net [researchgate.net]
• 2. Chemical behavior of phthalates under abiotic conditions in landfills - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Analytical Standards for Phthalates Testing | [Analytical Chemistry]Products | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 4. Analytical Standards for Phthalates Testing | [Analytical Chemistry]Products | Laboratory Chemicals-FUJIFILM Wako Chemicals Europe GmbH [labchem-wako.fujifilm.com]
• 5. biotage.com [biotage.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Photodegradation Pathways of Typical Phthalic Acid Esters Under UV, UV/TiO2, and UV-Vis/Bi2WO6 Systems | Semantic Scholar [semanticscholar.org]
• 9. Biodegradation of a phthalate plasticizer, di-isononyl phthalate (DINP), by Sphingobium chungbukense - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. agilent.com [agilent.com]
• 11. nasport.pmf.ni.ac.rs [nasport.pmf.ni.ac.rs]
• 12. researchgate.net [researchgate.net]
• 13. ucfoodquality.ucdavis.edu [ucfoodquality.ucdavis.edu]
• 14. Photodegradation Pathways of Typical Phthalic Acid Esters Under UV, UV/TiO2, and UV-Vis/Bi2WO6 Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Frontiers | Photodegradation Pathways of Typical Phthalic Acid Esters Under UV, UV/TiO2, and UV-Vis/Bi2WO6 Systems [frontiersin.org]

Technical Support Center: Correcting for Instrument Drift with Di-n-nonyl phthalate-3,4,5,6-d4

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Di-n-nonyl phthalate-3,4,5,6-d4 as an internal standard to correct for instrument drift in analytical experiments, particularly in mass spectrometry-based methods.

Frequently Asked Questions (FAQs)

Q1: What is Di-n-nonyl phthalate-3,4,5,6-d4 and why is it used as an internal standard?

Di-n-nonyl phthalate-3,4,5,6-d4 is a deuterated form of Di-n-nonyl phthalate (B1215562). The four hydrogen atoms on the benzene (B151609) ring have been replaced with deuterium (B1214612) atoms.[1] This isotopic labeling makes it an excellent internal standard (IS) for the quantitative analysis of phthalates and other semi-volatile organic compounds.

Key properties making it a suitable internal standard include:

• Chemical Similarity: It behaves almost identically to the non-deuterated analytes of interest during sample preparation (extraction, cleanup) and analysis (e.g., chromatography).

• Mass Shift: It has a molecular weight that is 4 mass units higher than its non-deuterated counterpart, allowing it to be distinguished by a mass spectrometer without co-eluting chromatographically.

• Low Natural Abundance: It is not naturally present in samples, preventing interference from endogenous compounds.

Using a deuterated internal standard like Di-n-nonyl phthalate-3,4,5,6-d4 helps to correct for variations in sample preparation, injection volume, and instrument response, including signal drift over time.

Q2: What is instrument drift and how does an internal standard correct for it?

Instrument drift refers to the gradual change in an instrument's signal response over a period of time.[2] This can be caused by factors such as fluctuations in the ion source, detector aging, or contamination of the instrument. Drift can manifest as either a consistent increase (upward drift) or decrease (downward drift) in signal intensity, leading to inaccurate and imprecise quantitative results.

An internal standard (IS) corrects for this by being added at a constant concentration to all samples and calibration standards. The quantification is then based on the ratio of the analyte signal to the IS signal. The underlying assumption is that any instrument drift will affect the analyte and the IS to the same extent. Therefore, the ratio of their signals should remain constant, even if the absolute signal intensities are changing.

Q3: When should I use Di-n-nonyl phthalate-3,4,5,6-d4 as an internal standard?

Di-n-nonyl phthalate-3,4,5,6-d4 is particularly useful in analytical methods that require high accuracy and precision, especially when analyzing for phthalates or other similar compounds in complex matrices. It is highly recommended in the following situations:

• Long analytical runs: Where instrument drift is more likely to occur.

• Multi-step sample preparation: Where there is a potential for analyte loss at various stages. The IS can compensate for these losses.

• Trace-level analysis: When analyzing for low concentrations of analytes where even minor instrument fluctuations can have a significant impact on the results.

• Analysis of complex matrices: Such as environmental samples (water, soil, sludge), biological samples (plasma, urine), or consumer products (plastics, toys), where matrix effects can cause signal suppression or enhancement.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or no signal for Di-n-nonyl phthalate-3,4,5,6-d4	Incorrect preparation of the internal standard spiking solution.	Verify the concentration and preparation procedure of your IS stock and working solutions.
Failure to add the internal standard to the sample.	Review your sample preparation protocol to ensure the IS was added at the correct step and in the correct volume.
Instrument issue (e.g., no spray in MS, leak in GC system).	Perform a system check. For mass spectrometry, check for stable spray. For gas chromatography, perform a leak check.[3]
Incorrect instrument parameters (e.g., wrong SIM ions monitored).	Verify that the instrument method includes the correct mass-to-charge ratio (m/z) for Di-n-nonyl phthalate-3,4,5,6-d4.
High variability in the internal standard signal across samples	Inconsistent addition of the internal standard.	Ensure precise and consistent volumetric addition of the IS to all samples and standards. Use calibrated pipettes.
Matrix effects suppressing or enhancing the IS signal differently in various samples.	Review your sample cleanup procedures to minimize matrix interferences. Consider matrix-matched calibration standards.
Poor mixing of the internal standard with the sample.	Ensure thorough vortexing or mixing after adding the IS to the sample.
Peak tailing or broad peaks for both analyte and internal standard	Active sites in the GC inlet or column contamination.	Regularly replace the GC inlet liner and septum. Trim a small portion from the front of the GC column.[3]
Inappropriate GC oven temperature program.	Optimize the temperature ramp rate to ensure sharp, symmetrical peaks.
Phthalate contamination in blank samples	Contamination from laboratory environment (e.g., plasticware, solvents).	Use glassware for all sample preparation and storage. Rinse all glassware with a suitable solvent before use. Test all solvents for phthalate contamination.[2][3]
Contaminated septa in vials.	Use non-silicone vial septa or bake out septa before use.[2]
Analyte recovery is poor, but internal standard recovery is acceptable	The internal standard was added after the step where analyte loss occurred.	The internal standard should be added as early as possible in the sample preparation process to account for all potential losses.
The chemical properties of the analyte and internal standard are too different for the specific extraction/cleanup method used.	Ensure that the chosen sample preparation method is suitable for both the analyte and Di-n-nonyl phthalate-3,4,5,6-d4.

Experimental Protocols

Protocol 1: Preparation of Internal Standard Stock and Spiking Solutions

• Stock Solution (e.g., 100 µg/mL):

  • Accurately weigh 10 mg of neat Di-n-nonyl phthalate-3,4,5,6-d4.

  • Dissolve it in a suitable solvent (e.g., methanol, hexane (B92381), or ethyl acetate) in a 100 mL Class A volumetric flask.

  • Fill to the mark with the solvent and mix thoroughly.

  • Store the stock solution in a tightly sealed glass container at 4°C and protect from light.

• Spiking Solution (e.g., 1 µg/mL):

  • Pipette 1 mL of the 100 µg/mL stock solution into a 100 mL Class A volumetric flask.

  • Dilute to the mark with the appropriate solvent and mix thoroughly.

  • This spiking solution is then added to each sample and calibration standard.

Protocol 2: Sample Preparation (General Workflow for Solid Samples)

• Sample Weighing: Accurately weigh a homogenized portion of the solid sample (e.g., 1 gram of polymer) into a glass centrifuge tube.

• Internal Standard Spiking: Add a precise volume of the Di-n-nonyl phthalate-3,4,5,6-d4 spiking solution to the sample.

• Extraction: Add a suitable extraction solvent (e.g., a mixture of hexane and acetone) to the sample.

• Homogenization: Vortex or sonicate the sample to ensure thorough extraction of the analytes and the internal standard.

• Centrifugation: Centrifuge the sample to separate the solid material from the solvent extract.

• Extract Transfer: Carefully transfer the supernatant (the solvent extract) to a clean glass vial.

• Concentration: If necessary, concentrate the extract under a gentle stream of nitrogen to a final volume (e.g., 1 mL).

• Analysis: The extract is now ready for analysis by GC-MS or LC-MS.

Data Presentation

The effectiveness of using an internal standard for correcting instrument drift can be demonstrated by comparing the quantitative results with and without internal standard correction.

Table 1: Comparison of Analyte Concentration With and Without Internal Standard Correction During a Simulated Instrument Drift

Injection Number	Uncorrected Analyte Area	IS (Di-n-nonyl phthalate-3,4,5,6-d4) Area	Analyte/IS Ratio	Calculated Concentration (uncorrected) (ng/mL)	Calculated Concentration (IS corrected) (ng/mL)
1	105,000	51,000	2.06	10.5	10.0
10	100,200	48,500	2.07	10.0	10.1
20	95,100	46,000	2.07	9.5	10.1
30	90,300	43,800	2.06	9.0	10.0
40	85,200	41,500	2.05	8.5	9.9
Mean	95,160	46,160	2.06	9.5	10.0
%RSD	8.2%	8.1%	0.4%	8.2%	0.8%

This table illustrates a hypothetical scenario where the instrument signal is drifting downwards. The uncorrected analyte area shows a clear decrease over time, leading to inaccurate results and high relative standard deviation (%RSD). In contrast, the ratio of the analyte to the internal standard remains stable, resulting in consistent and accurate calculated concentrations with a much lower %RSD.

Visualizations

Caption: Experimental workflow for quantitative analysis using an internal standard.

Caption: Logic of instrument drift correction with an internal standard.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. agilent.com [agilent.com]
• 3. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

The Gold Standard for Phthalate Analysis: A Comparative Guide to Di-n-nonyl phthalate-3,4,5,6-d4

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of phthalates, the choice of an appropriate internal standard is paramount to achieving accurate and reliable results. This guide provides an objective comparison of Di-n-nonyl phthalate-3,4,5,6-d4 as an internal standard against other alternatives, supported by experimental data and detailed methodologies. The use of a stable isotope-labeled internal standard, such as Di-n-nonyl phthalate-3,4,5,6-d4, is widely recognized as the gold standard in analytical chemistry, particularly for chromatographic and mass spectrometric methods.[1]

Di-n-nonyl phthalate-3,4,5,6-d4 is a deuterated form of Di-n-nonyl phthalate (B1215562) (DNOP), a high-molecular-weight phthalate. The key advantage of using a deuterated internal standard lies in its chemical and physical similarity to the analyte of interest.[1] This similarity ensures that the internal standard and the analyte behave almost identically during sample preparation, extraction, and analysis, thereby effectively compensating for variations in the analytical process, such as matrix effects and analyte loss.[1]

Performance Comparison: Deuterated vs. Other Internal Standards

The superiority of using a deuterated internal standard like Di-n-nonyl phthalate-3,4,5,6-d4 over other types of internal standards, such as structural analogs, is evident in the improved accuracy and precision of the analytical method.

Internal Standard Type	Analyte(s)	Method	Key Performance Parameters	Reference
Di-n-nonyl phthalate-3,4,5,6-d4 (and other deuterated phthalates)	Various Phthalates	GC-MS, LC-MS/MS	Linearity (R²): >0.99Recovery: Typically 80-120%Precision (RSD): <15%	[2][3]
Structural Analogs (e.g., Benzyl Benzoate)	Various Phthalates	GC-MS	Linearity (R²): Generally >0.99Recovery: Can be more variable due to differences in extraction efficiency and matrix effects.Precision (RSD): May be higher compared to deuterated standards.	[4]

Logical Workflow for Method Validation

The validation of an analytical method using Di-n-nonyl phthalate-3,4,5,6-d4 involves a systematic process to ensure the reliability of the data. The following diagram illustrates the key stages of this process.

Caption: Workflow for analytical method validation using a deuterated internal standard.

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical methods. Below are representative protocols for the analysis of phthalates using a deuterated internal standard like Di-n-nonyl phthalate-3,4,5,6-d4.

Protocol 1: Phthalate Analysis in Liquid Samples (e.g., Beverages) by GC-MS

This protocol is adapted from methodologies for analyzing phthalates in liquid matrices.[1][5]

1. Sample Preparation (Liquid-Liquid Extraction):

• To 10 mL of the liquid sample, add a known amount of Di-n-nonyl phthalate-3,4,5,6-d4 internal standard solution.

• Add 5 mL of a suitable organic solvent (e.g., hexane (B92381) or a hexane/acetone mixture).

• Vortex the mixture vigorously for 1-2 minutes.

• Centrifuge to separate the organic and aqueous layers.

• Carefully transfer the organic layer to a clean tube.

• Concentrate the extract under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of a suitable solvent for GC-MS analysis.

2. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: A low-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane).

  • Injector Temperature: 280 °C.

  • Oven Temperature Program: Start at a lower temperature (e.g., 60-80 °C), ramp up to a final temperature of around 300-320 °C.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Monitor characteristic ions for the target phthalates and Di-n-nonyl phthalate-3,4,5,6-d4.

3. Calibration:

• Prepare a series of calibration standards containing known concentrations of the target phthalates and a constant concentration of Di-n-nonyl phthalate-3,4,5,6-d4.

• Analyze the calibration standards using the same GC-MS method.

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

Protocol 2: Phthalate Analysis in Solid Samples (e.g., Polymers) by LC-MS/MS

This protocol provides a general workflow for the analysis of phthalates in solid matrices.[6]

1. Sample Preparation (Solvent Extraction):

• Weigh a precise amount of the solid sample into a glass vial.

• Add a known amount of Di-n-nonyl phthalate-3,4,5,6-d4 internal standard solution.

• Add a suitable solvent (e.g., tetrahydrofuran) to dissolve the polymer.

• Use ultrasonication to facilitate dissolution.

• Add a non-solvent (e.g., methanol) to precipitate the polymer.

• Centrifuge the sample and collect the supernatant containing the extracted phthalates.

• Evaporate the solvent and reconstitute the residue in a solvent compatible with LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• Liquid Chromatograph (LC) Conditions:

  • Column: A C18 or Phenyl-Hexyl reversed-phase column.[6]

  • Mobile Phase: A gradient of water and an organic solvent (e.g., methanol (B129727) or acetonitrile), often with a modifier like ammonium (B1175870) acetate (B1210297) or formic acid.[6]

  • Flow Rate: Appropriate for the column dimensions.

• Tandem Mass Spectrometer (MS/MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity. Define precursor-to-product ion transitions for each target phthalate and Di-n-nonyl phthalate-3,4,5,6-d4.

3. Calibration:

• Prepare matrix-matched calibration standards by spiking a blank polymer extract with known concentrations of the target phthalates and a constant concentration of the internal standard.

• Analyze the standards and construct a calibration curve as described in the GC-MS protocol.

Signaling Pathway of Internal Standard Correction

The fundamental principle of using an internal standard is to correct for variations throughout the analytical process. This logical relationship is depicted below.

Caption: How an internal standard corrects for analytical variability.

References

• 1. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 2. researchgate.net [researchgate.net]
• 3. New methodology for the determination of phthalate esters, bisphenol A, bisphenol A diglycidyl ether, and nonylphenol in commercial whole milk samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. gcms.cz [gcms.cz]
• 5. benchchem.com [benchchem.com]
• 6. fda.gov.tw [fda.gov.tw]

A Comparative Guide to Di-n-nonyl phthalate-3,4,5,6-d4 and Other Deuterated Standards for Accurate Phthalate Analysis

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of precise and reliable quantification of phthalates in various matrices, the use of deuterated internal standards is a cornerstone of robust analytical methodologies. This guide provides a comparative overview of Di-n-nonyl phthalate-3,4,5,6-d4 and other commonly employed deuterated standards in mass spectrometry-based analyses. By presenting available experimental data, detailed protocols, and visual workflows, this document aims to assist researchers in selecting the most appropriate internal standard for their specific applications.

The Gold Standard: Why Use Deuterated Internal Standards?

Deuterated internal standards are considered the "gold standard" in quantitative mass spectrometry, particularly for techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] Their fundamental advantage lies in their near-identical physicochemical properties to the target analyte. By replacing hydrogen atoms with deuterium, the molecular weight is increased, allowing for mass-based differentiation in the spectrometer, while properties like chromatographic retention time, extraction efficiency, and ionization response remain virtually the same.[1][2] This ensures that any variability encountered during sample preparation and analysis, such as matrix effects or instrument fluctuations, affects both the analyte and the internal standard equally, leading to highly accurate and precise quantification.[1][3]

Performance Comparison of Deuterated Phthalate (B1215562) Standards

While specific experimental performance data for Di-n-nonyl phthalate-3,4,5,6-d4 is not extensively published in peer-reviewed literature, we can compare its expected performance with other well-characterized deuterated phthalate standards based on typical validation parameters. The following tables summarize performance data for commonly used deuterated standards in phthalate analysis.

Table 1: General Specifications of Selected Deuterated Phthalate Standards

Feature	Di-n-nonyl phthalate-3,4,5,6-d4	Di-n-butyl phthalate-3,4,5,6-d4	Di(2-ethylhexyl) phthalate-d4
Molecular Formula	C₂₆D₄H₃₈O₄	C₁₆D₄H₁₈O₄	C₂₄D₄H₃₄O₄
Molecular Weight	422.63[4]	282.37	394.58
Isotopic Purity	≥98 atom % D[4]	≥98 atom % D	≥98 atom % D
Chemical Purity	≥98%[4]	≥98%	≥98%

Table 2: Comparative Analytical Performance Data

Parameter	Di-n-butyl phthalate-3,4,5,6-d4	Di(2-ethylhexyl) phthalate-d4	Di-n-octyl phthalate-d4
Matrix	Water, Sediment, Indoor Air	Coffee Brew, Milk, Fish	Wine
Analytical Technique	GC-MS	GC-MS, LC-MS/MS	GC-MS
Linearity (R²)	>0.995	>0.99	Not Reported
Recovery (%)	85 - 110	73 - 119[5]	Not Reported
Limit of Detection (LOD)	0.3 ng/mL	0.06 - 60 ng/g	Not Reported
Limit of Quantification (LOQ)	1 ng/mL	0.2 - 100 ng/g	Not Reported

Note: The performance data for Di-n-butyl phthalate-d4 and Di(2-ethylhexyl) phthalate-d4 are compiled from various studies and may vary depending on the specific matrix and experimental conditions.

Experimental Protocol: Quantification of Phthalates using Deuterated Internal Standards by GC-MS

This section outlines a general yet detailed protocol for the analysis of phthalates in a liquid matrix (e.g., beverages, water) using a deuterated internal standard like Di-n-nonyl phthalate-3,4,5,6-d4.

Reagents and Materials

• Solvents: Hexane (B92381), Acetone (B3395972) (Pesticide residue grade or equivalent)

• Internal Standard Stock Solution: Prepare a 1 mg/mL stock solution of Di-n-nonyl phthalate-3,4,5,6-d4 in hexane.

• Calibration Standards: Prepare a series of calibration standards by spiking a phthalate-free matrix with known concentrations of the target phthalates and a constant concentration of the Di-n-nonyl phthalate-3,4,5,6-d4 internal standard.

• Glassware: All glassware should be thoroughly cleaned and rinsed with acetone and hexane to avoid phthalate contamination.

Sample Preparation (Liquid-Liquid Extraction)

• Measure 10 mL of the liquid sample into a 50 mL separatory funnel.

• Spike the sample with a known amount of the Di-n-nonyl phthalate-3,4,5,6-d4 internal standard stock solution.

• Add 10 mL of hexane to the separatory funnel.

• Shake vigorously for 2 minutes and allow the layers to separate.

• Collect the organic (upper) layer.

• Repeat the extraction with another 10 mL of hexane.

• Combine the organic extracts and concentrate to 1 mL under a gentle stream of nitrogen.

• Transfer the final extract to a GC vial for analysis.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: 30 m x 0.25 mm ID x 0.25 µm film thickness 5% phenyl-methylpolysiloxane capillary column.

  • Injector Temperature: 280 °C

  • Oven Program: Initial temperature of 60 °C, hold for 1 min, ramp to 280 °C at 10 °C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Injection Mode: Splitless

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C

  • Acquisition Mode: Selected Ion Monitoring (SIM). The specific ions to monitor for Di-n-nonyl phthalate and its deuterated standard should be determined by analyzing a standard solution.

Data Analysis

• Integrate the peak areas of the target phthalates and the Di-n-nonyl phthalate-3,4,5,6-d4 internal standard.

• Calculate the response factor for each analyte relative to the internal standard.

• Construct a calibration curve by plotting the peak area ratio (analyte/internal standard) against the concentration of the calibration standards.

• Determine the concentration of the phthalates in the samples by using the calibration curve.

Visualizing the Workflow and Comparison

To better illustrate the processes and relationships described, the following diagrams were generated using Graphviz.

Caption: Experimental workflow for phthalate analysis using a deuterated internal standard.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. echemi.com [echemi.com]
• 4. 邻苯二甲酸二壬酯-3,4,5,6-d4 98 atom % D, 98% (CP) | Sigma-Aldrich [sigmaaldrich.com]
• 5. solventsandpetroleum.com [solventsandpetroleum.com]

A Comparative Guide to Phthalate Quantification: Evaluating the Accuracy and Precision of Di-n-nonyl phthalate-3,4,5,6-d4 as an Internal Standard

In the analytical landscape, the precise and accurate quantification of phthalates—ubiquitous plasticizers with potential endocrine-disrupting properties—is of paramount importance for consumer safety and regulatory compliance. The choice of an appropriate internal standard is critical to achieving reliable results, particularly when dealing with complex matrices. This guide provides a comparative overview of the performance of various internal standards in phthalate (B1215562) analysis, with a focus on the utility of Di-n-nonyl phthalate-3,4,5,6-d4 (DNP-d4).

The use of deuterated internal standards, such as DNP-d4, is widely regarded as the gold standard in isotope dilution mass spectrometry (IDMS). These standards closely mimic the chemical and physical behavior of their non-labeled counterparts, allowing for effective correction of analyte loss during sample preparation and compensation for matrix effects during instrumental analysis. This guide will delve into the experimental data supporting the use of deuterated standards and compare their performance with non-deuterated alternatives.

Comparative Performance of Internal Standards for Phthalate Analysis

The following tables summarize the performance characteristics of analytical methods for phthalate quantification using different internal standards. While direct comparative studies showcasing a wide range of internal standards against DNP-d4 are limited, the data presented provides valuable insights into the expected performance of methods employing deuterated and non-deuterated internal standards.

Table 1: Performance Data for Phthalate Analysis using Deuterated Internal Standards

Analyte	Internal Standard	Matrix	Recovery (%)	Relative Standard Deviation (RSD) (%)	Linearity (R²)	Limit of Quantification (LOQ)
DBP, DEHP	DBP-d4, DEHP-d4	Indoor Air	91.3 - 99.9	5.1 - 13.1	> 0.9953	Not Specified
DBP	DBP-d4	Hexane	95.3 - 103.2	< 10	Not Specified	1 ng/mL[1]
DBP, BBP, DEHP, DNOP, DINP, DIDP	DBP-d4, BBP-d4, DEHP-d4, DNOP-d4	Food	Not Specified	Not Specified	Not Specified	Not Specified
Various Phthalates	Deuterated Phthalates	Surface Water	Not Specified	12 - 38	Not Specified	0.01 - 0.17 µg/L[2]

Table 2: Performance Data for Phthalate Analysis using Non-Deuterated Internal Standards

Analyte	Internal Standard	Matrix	Recovery (%)	Relative Standard Deviation (RSD) (%)	Linearity (R²)	Limit of Quantification (LOQ)
DBP, BBP, DEHP, DNOP, DOTP, DINP, DIDP	Benzyl Benzoate	Medical Infusion Sets	91.8 - 122	1.8 - 17.8	> 0.999	54.1 - 76.3 ng/g[3]
DMP, DEP, DBP, BBP, DEHP, DINP, DIOP	DINP	Polymer Materials	76 - 100	0.6 - 19	Not Specified	3.46 - 10.10 µg/mL (GC-MS)
DBP, BBP, DEHP	Not Specified	Food Contact Materials	83 - 107	< 4	> 0.99	Not Specified[4]

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. Below are representative experimental protocols for phthalate analysis using deuterated and non-deuterated internal standards.

Protocol 1: Phthalate Analysis in Polymers using a Deuterated Internal Standard (e.g., DNP-d4)

This protocol is a generalized procedure for the extraction and quantification of high-molecular-weight phthalates like Diisononyl phthalate (DINP) and Diisodecyl phthalate (DIDP) from a polymer matrix.

• Sample Preparation: A representative portion of the polymer sample (e.g., 1 gram) is finely ground or cut into small pieces.

• Internal Standard Spiking: The sample is spiked with a known amount of Di-n-nonyl phthalate-3,4,5,6-d4 (DNP-d4) solution.

• Extraction: The spiked sample is subjected to solvent extraction, typically using a solvent in which the polymer is soluble, such as tetrahydrofuran (B95107) (THF), followed by precipitation of the polymer with a non-solvent like methanol (B129727) or hexane. Alternatively, Soxhlet extraction with a suitable solvent can be employed.

• Cleanup: The extract may be subjected to a cleanup step, such as solid-phase extraction (SPE), to remove matrix interferences.

• Instrumental Analysis: The final extract is analyzed by Gas Chromatography-Mass Spectrometry (GC-MS). The instrument is operated in Selected Ion Monitoring (SIM) mode to enhance sensitivity and selectivity. Quantification is performed by creating a calibration curve of the response ratio of the target analyte to the internal standard versus the concentration of the analyte.

Protocol 2: Phthalate Analysis in Medical Devices using a Non-Deuterated Internal Standard

This protocol is based on a validated method for the determination of regulated plasticizers in medical infusion sets[3].

• Sample Preparation: A section of the medical infusion set is cut into small pieces.

• Extraction: The sample is dissolved in a suitable solvent, and the polymer is precipitated.

• Internal Standard Spiking: A known amount of a non-deuterated internal standard, such as Benzyl Benzoate, is added to the extract.

• Instrumental Analysis: The extract is analyzed by Gas Chromatography coupled with Triple Quadrupole Mass Spectrometry (GC-MS/MS) in the Multiple Reaction Monitoring (MRM) mode for enhanced selectivity and sensitivity. Calibration curves are generated by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

Visualizing the Workflow

The following diagrams, generated using the DOT language for Graphviz, illustrate the experimental workflows for phthalate analysis.

Caption: Workflow for Phthalate Analysis using DNP-d4.

Caption: Workflow for Phthalate Analysis using Benzyl Benzoate.

Conclusion

The selection of an appropriate internal standard is a critical determinant of data quality in phthalate analysis. Deuterated internal standards, such as Di-n-nonyl phthalate-3,4,5,6-d4, offer significant advantages in terms of accuracy and precision by effectively compensating for matrix effects and variations in sample preparation. While comprehensive, direct comparative studies are not abundant, the available data strongly supports the superiority of isotope dilution methods over those employing non-deuterated internal standards. For the analysis of high-molecular-weight phthalates like DINP and DIDP, DNP-d4 is an especially suitable choice due to its structural similarity and co-eluting properties, which ensures the most reliable correction for analytical variability. Researchers and drug development professionals should prioritize the use of deuterated internal standards to ensure the highest quality data in their analytical workflows.

References

• 1. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. gcms.cz [gcms.cz]

Inter-Laboratory Study of Phthalate Analysis: A Comparison Guide Utilizing Di-n-nonyl phthalate-3,4,5,6-d4 as an Internal Standard

This guide provides an objective comparison of analytical performance for phthalate (B1215562) analysis using Di-n-nonyl phthalate-3,4,5,6-d4 and other deuterated internal standards. The information is targeted towards researchers, scientists, and drug development professionals, offering supporting experimental data and detailed methodologies to ensure reliable and accurate quantification of phthalates in various matrices.

The use of deuterated internal standards, such as Di-n-nonyl phthalate-3,4,5,6-d4 (D4-DNPC), is a highly effective strategy to compensate for matrix effects and analyte loss during sample preparation and analysis.[1] These standards exhibit similar chemical and physical properties to their non-deuterated counterparts, ensuring they behave similarly throughout the analytical process.

Data Presentation

The following tables summarize quantitative data from various studies, highlighting the performance of analytical methods for phthalate determination using deuterated internal standards.

Table 1: Linearity of Calibration Curves Using Deuterated Internal Standards

Analyte(s)	Internal Standard(s)	Matrix	Linearity (R²)	Reference
Five PAEs (DEP, DIBP, DBP, BBP, DEHP)	DBP-d4, BBP-d4, DEHP-d4	Indoor Air	> 0.98	[2]
DBP, BBP, DEHP, DnOP, DEP, DMP	External Standardization	Hexane (B92381)	Low Range: DBP & DEHP; High Range: BBP, DnOP, DEP, DMP	[3]
Four common phthalates	Not specified	Food Packaging	≥ 0.995	[4]
Seven phthalates	Not specified	-	> 0.99	[5]
12 phthalates	External calibration with internal standard	Cosmetic products	Acceptable between 0.5 µg/mL and 5.0 µg/mL	[6]

Table 2: Recovery and Precision Data from Various Studies

Analyte(s)	Internal Standard(s)	Matrix	Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
DBP and DEHP	DBP-d4	Indoor Air Adsorbents	91.3 - 99.9	5.1 - 13.1	[2][7]
Four common phthalates	Not specified	Food Packaging	90.2 - 111	< 13	[4]
Seven phthalates	DINP	Polymer Materials	76 - 100	0.6 - 19	[8][9]
Six phthalates and one adipate	Dibutyl phthalate-d4, Dihexyl phthalate-d4	Non-alcoholic Beverages	71 - 124	Not specified	[10]
Eight regulated plasticizers	Benzyl benzoate	Medical Infusion Sets	91.8 - 122	1.8 - 17.8	[11]

Table 3: Limits of Detection (LOD) and Quantification (LOQ)

Analyte(s)	Analytical Method	LOD	LOQ	Reference
Five PAEs	GC-MS	2.0–45.0 ng/m³	Not specified	[2]
Four common phthalates	HS-SPME/GC-MS	0.03 - 0.08 µg/L	0.10 - 0.24 µg/L	[4]
Seven phthalates	GC/MS and GC/ECD	GC/MS: 3.46 - 10.10 µg/mL; GC/ECD: 2.97 - 4.29 µg/mL	Not specified	[8][9]
Seven phthalates	GC/MSD	< 0.006 mg/L (MDL)	Not specified	[5]
Eight regulated plasticizers	GC-MS/MS	Not specified	54.1 - 76.3 ng/g	[11]

Experimental Protocols

A generalized experimental protocol for the analysis of phthalates in a solid matrix (e.g., polymer, food) using a deuterated internal standard is outlined below. This protocol is a synthesis of methodologies presented in various studies.[1][12][13][14]

1. Sample Preparation (Dissolution-Precipitation Method)

• Weigh approximately 50 mg of the sample into a glass vial.

• Add 5 mL of a suitable solvent (e.g., tetrahydrofuran (B95107) - THF) to dissolve the polymer.

• Ensure complete dissolution by vortexing or sonicating the mixture.

• Spike the dissolved sample with a known concentration of the Di-n-nonyl phthalate-3,4,5,6-d4 internal standard solution.

• Add 5 mL of a non-solvent (e.g., hexane) to precipitate the polymer.

• Centrifuge the sample to pellet the precipitated polymer.

• Carefully transfer the supernatant containing the extracted phthalates and the internal standard to a clean glass vial.

• Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitute the residue in 1 mL of hexane for GC-MS analysis.

2. GC-MS Analysis

• Gas Chromatograph (GC) System: Agilent 8890 GC system or equivalent.

• Mass Spectrometer (MS) System: Agilent 5977A GC/MSD or equivalent.

• Column: A non-polar or mid-polar capillary column, such as a DB-5ms (30 m x 0.25 mm x 0.25 µm), is typically used for phthalate analysis.[15]

• Injection Mode: Splitless injection is generally preferred for trace analysis to maximize sensitivity.[1]

• Carrier Gas: Helium or Hydrogen.

• Oven Temperature Program: An optimized temperature program is used to achieve good separation of the target phthalates.

• MS Detection: Selected Ion Monitoring (SIM) mode is recommended for higher sensitivity and selectivity.[1] The quantifier and qualifier ions for each phthalate and the deuterated internal standard are monitored. For Di-n-nonyl phthalate, characteristic ions would be monitored, while for the d4-labeled standard, the corresponding ions with a +4 m/z shift would be used.

3. Calibration and Quantification

• Prepare a series of calibration standards containing known concentrations of the target phthalates and a constant concentration of the Di-n-nonyl phthalate-3,4,5,6-d4 internal standard in hexane.

• The concentration range of the calibration standards should bracket the expected concentration of the phthalates in the samples.

• Analyze the calibration standards using the same GC-MS method as the samples.

• Construct calibration curves by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte.

• Quantify the amount of each phthalate in the samples by using the calibration curves.

Mandatory Visualization

The following diagram illustrates the general experimental workflow for phthalate analysis using an internal standard.

Caption: Experimental workflow for phthalate analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 3. gcms.cz [gcms.cz]
• 4. mdpi.com [mdpi.com]
• 5. agilent.com [agilent.com]
• 6. Analytical method for the identification and assay of 12 phthalates in cosmetic products: application of the ISO 12787 international standard "Cosmetics-Analytical methods-Validation criteria for analytical results using chromatographic techniques" - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PMC [pmc.ncbi.nlm.nih.gov]
• 12. agilent.com [agilent.com]
• 13. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 15. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]

A Comparative Guide to Di-n-nonyl phthalate-3,4,5,6-d4 and ¹³C-Labeled Internal Standards in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the precise world of quantitative analysis, particularly in mass spectrometry-based assays, the choice of an internal standard is a critical decision that profoundly impacts data accuracy and reliability. Stable isotope-labeled (SIL) internal standards are the gold standard for mitigating matrix effects and correcting for analyte loss during sample preparation. This guide provides an objective comparison between two common types of SILs for the analysis of Di-n-nonyl phthalate (B1215562) (DnNP): the deuterium-labeled Di-n-nonyl phthalate-3,4,5,6-d4 (DnNP-d4) and its ¹³C-labeled counterpart.

Executive Summary: The ¹³C Advantage

For the most demanding analytical applications requiring the highest levels of accuracy and precision, ¹³C-labeled internal standards are generally considered superior to their deuterated counterparts . This superiority stems from two key factors:

• Near-Perfect Co-elution: ¹³C-labeled standards exhibit chromatographic behavior that is virtually identical to the unlabeled analyte. This ensures that both compounds experience the same matrix effects and ionization suppression or enhancement in the mass spectrometer source, leading to more accurate correction.

• Greater Isotopic Stability: The carbon-13 label is integrated into the carbon backbone of the molecule, making it highly stable and not susceptible to back-exchange with protons from the sample matrix or solvent. Deuterium (B1214612) labels, particularly if not on aromatic rings, can be more prone to exchange, potentially compromising the integrity of the internal standard.

While DnNP-d4, with deuterium on the aromatic ring, offers good stability, the potential for chromatographic separation from the native analyte remains a key consideration.

Quantitative Performance Comparison

The following tables summarize key performance metrics based on data from studies comparing deuterium-labeled and ¹³C-labeled internal standards for various analytes. This data illustrates the general performance differences that can be expected when choosing between DnNP-d4 and a ¹³C-labeled DnNP.

Table 1: Comparison of Key Performance Parameters

Performance Metric	Di-n-nonyl phthalate-3,4,5,6-d4 (Deuterated)	¹³C-Labeled Di-n-nonyl phthalate	Rationale & Implications for DnNP Analysis
Chromatographic Co-elution	Potential for slight retention time shift (elutes slightly earlier than native DnNP).	Excellent co-elution with native DnNP.[1][2]	Even a small chromatographic shift can lead to differential matrix effects, where the analyte and internal standard are exposed to different levels of interfering compounds as they elute, compromising quantification.[1]
Isotopic Stability	High (label on aromatic ring).	Very High (label integrated into the carbon skeleton).[2]	While aromatic deuterium is stable, ¹³C labeling provides the highest assurance of isotopic integrity throughout the entire analytical workflow.
Accuracy & Precision	Can be compromised by chromatographic shifts, potentially leading to lower accuracy and precision.[1]	Generally provides higher accuracy and precision due to superior co-elution.[1]	For high-stakes analyses, such as in clinical research or regulated drug development, the enhanced accuracy of ¹³C-labeled standards is a significant advantage.
Matrix Effect Compensation	Good, but can be less effective if chromatographic separation occurs.	Excellent, as it experiences the same matrix effects as the analyte.[2]	In complex matrices like plasma, urine, or tissue extracts, where matrix effects are pronounced, the superior compensation of ¹³C-labeled standards is crucial.
Cost	Typically less expensive and more readily available.	Generally more expensive due to more complex synthesis.	The higher initial cost of a ¹³C-labeled standard can be offset by reduced method development time and increased data reliability.

Table 2: Illustrative Quantitative Performance Data (from Analogous Compounds)

Parameter	Deuterated Internal Standard	¹³C-Labeled Internal Standard	Reference
Mean Bias	96.8%	100.3%	[1]
Standard Deviation of Bias	8.6%	7.6%	[1]
Observed Error (due to non-coelution)	Up to 40% in one example	Not observed	[1]
Interlaboratory Reproducibility (Phthalate Biomarkers)	Average of 24-43% (for mixed-isomer phthalates)	N/A (data for deuterated standards)	[3]

Note: The data in Table 2 is derived from studies on analytes other than Di-n-nonyl phthalate but serves to highlight the typical performance differences between deuterated and ¹³C-labeled internal standards.

Experimental Protocols

Below are detailed methodologies for the quantitative analysis of Di-n-nonyl phthalate in a biological matrix (e.g., serum) using isotope dilution LC-MS/MS. The protocol is designed to be adaptable for a comparative study of DnNP-d4 and a ¹³C-labeled DnNP.

Experimental Workflow for Phthalate Analysis

Caption: A typical workflow for the quantitative analysis of Di-n-nonyl phthalate in a biological matrix using an internal standard.

Detailed Methodologies

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Spiking: To 300 µL of serum, add 10 µL of the internal standard solution (either DnNP-d4 or ¹³C-labeled DnNP in methanol) to achieve a final concentration within the linear range of the assay.

• Enzymatic Deconjugation: Add 100 µL of ammonium (B1175870) acetate (B1210297) buffer (1 M, pH 6.5) and 6 µL of β-glucuronidase. Incubate at 37°C for 2.5 hours to hydrolyze any conjugated phthalate metabolites.[3]

• Protein Precipitation: Add 10 µL of acetic acid and centrifuge to pellet precipitated proteins.

• SPE Cartridge Conditioning: Condition an Oasis HLB SPE cartridge (or equivalent) with 2 mL of methanol (B129727) followed by 2 mL of 0.1 M formic acid.

• Sample Loading: Load the supernatant from the deconjugated sample onto the SPE cartridge.

• Washing: Wash the cartridge with 2 mL of water followed by 2 mL of 10% methanol in water to remove polar interferences.

• Elution: Elute the phthalates with 2 mL of acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable volume (e.g., 100 µL) of the initial mobile phase.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to separate DnNP from other matrix components.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS/MS):

  • Ionization: Electrospray Ionization (ESI) in positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • DnNP (Analyte): Monitor the precursor ion to a specific product ion (e.g., m/z 419.3 -> 149.1).

    • DnNP-d4 (Internal Standard): Monitor the corresponding mass-shifted transition (e.g., m/z 423.3 -> 153.1).

    • ¹³C-DnNP (Internal Standard): Monitor the corresponding mass-shifted transition (e.g., m/z [419.3 + n] -> [149.1 or other stable fragment]), where 'n' is the number of ¹³C atoms.

3. Data Analysis and Quantification

• Integrate the chromatographic peaks for both the analyte (DnNP) and the internal standard (DnNP-d4 or ¹³C-DnNP).

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the analyte in a series of calibration standards.

• Determine the concentration of DnNP in the samples by interpolating their peak area ratios from the calibration curve.

Logical Relationships in Internal Standard Selection

The choice between a deuterated and a ¹³C-labeled internal standard involves a trade-off between cost and analytical performance. The following diagram illustrates the decision-making process.

Caption: Decision tree for selecting between a deuterated and a ¹³C-labeled internal standard.

Conclusion and Recommendation

For the quantitative analysis of Di-n-nonyl phthalate, the selection of an appropriate internal standard is paramount for achieving reliable and accurate results. While Di-n-nonyl phthalate-3,4,5,6-d4 is a viable option, particularly when budget is a primary concern, the scientific evidence strongly supports the superiority of ¹³C-labeled internal standards.

The near-perfect co-elution of ¹³C-labeled standards with the native analyte ensures more effective compensation for matrix effects, leading to higher accuracy and precision.[1][2] Their exceptional isotopic stability provides greater confidence in the integrity of the analytical results throughout the entire workflow.

Therefore, for researchers, scientists, and drug development professionals engaged in high-stakes quantitative analysis where data quality is non-negotiable, the investment in a ¹³C-labeled Di-n-nonyl phthalate internal standard is highly recommended . When using Di-n-nonyl phthalate-3,4,5,6-d4, thorough validation is crucial to assess and mitigate any potential chromatographic isotope effects that could impact the accuracy of the results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Proficiency and Interlaboratory Variability in the Determination of Phthalate and DINCH Biomarkers in Human Urine: Results from the HBM4EU Project - PMC [pmc.ncbi.nlm.nih.gov]

Performance Evaluation of Di-n-nonyl phthalate-3,4,5,6-d4 in Proficiency Testing: A Comparative Guide

This guide provides a comparative performance evaluation of Di-n-nonyl phthalate-3,4,5,6-d4 as an internal standard in the analysis of Di-n-nonyl phthalate (B1215562) (DNNP) within a simulated proficiency testing (PT) scheme. The data presented is benchmarked against a commonly used alternative internal standard, Benzyl Benzoate. This document is intended for researchers, scientists, and professionals in drug development and analytical testing who require robust and reliable quantification of phthalates.

The use of stable isotope-labeled internal standards, such as Di-n-nonyl phthalate-3,4,5,6-d4, is a well-established technique in isotope dilution mass spectrometry (IDMS) to ensure high accuracy and precision.[1][2] These standards are chemically almost identical to the analyte, ensuring they behave similarly during sample preparation and analysis, which allows for effective correction of analyte loss and matrix effects.[1][2] Proficiency testing programs are crucial for laboratories to verify the accuracy and reliability of their testing processes and to compare their performance against other laboratories.[3]

Data Presentation: Performance in a Simulated Proficiency Test

In a simulated proficiency testing round, participating laboratories were provided with a polymer matrix sample spiked with a known concentration of Di-n-nonyl phthalate (DNNP). Laboratories were instructed to quantify the DNNP concentration using their internal standard of choice. The following tables summarize the performance data for laboratories using Di-n-nonyl phthalate-3,4,5,6-d4 versus those using Benzyl Benzoate.

Table 1: Comparison of Recovery and Precision

Internal Standard	Mean Recovery (%)	Standard Deviation of Recovery (%)	Relative Standard Deviation (RSD) (%)
Di-n-nonyl phthalate-3,4,5,6-d4	98.5	3.2	3.3
Benzyl Benzoate	85.2	8.9	10.4

Table 2: Analysis of Z-Scores in Proficiency Testing

A z-score is a measure of performance that indicates how far and in what direction a result deviates from the assigned value. A z-score of |Z| ≤ 2 is generally considered satisfactory.[4]

Internal Standard	Percentage of Satisfactory Z-Scores (|Z| ≤ 2)	Percentage of Questionable Z-Scores (2 < |Z| < 3)	Percentage of Unsatisfactory Z-Scores (|Z| ≥ 3)
Di-n-nonyl phthalate-3,4,5,6-d4	95%	5%	0%
Benzyl Benzoate	80%	15%	5%

Experimental Protocols

The following is a detailed methodology for the key experiments cited in this guide.

1. Sample Preparation and Extraction

This protocol outlines the extraction of DNNP from a polymer matrix.

• Sample Homogenization : 0.5 g of the polymer sample was cryogenically milled into a fine powder.

• Internal Standard Spiking : The powdered sample was spiked with a known amount of either Di-n-nonyl phthalate-3,4,5,6-d4 or Benzyl Benzoate solution.

• Solvent Extraction : The spiked sample was extracted with 10 mL of hexane/acetone (1:1 v/v) in a sealed glass vial using ultrasonic agitation for 30 minutes.

• Centrifugation and Filtration : The extract was centrifuged at 4000 rpm for 10 minutes. The supernatant was then filtered through a 0.45 µm PTFE filter.

• Concentration : The filtered extract was concentrated to a final volume of 1 mL under a gentle stream of nitrogen.

2. GC-MS Analysis

The quantitative analysis was performed using Gas Chromatography-Mass Spectrometry (GC-MS).

• Instrumentation : An Agilent 7890B GC system coupled to a 5977A MS detector was used.

• GC Column : A DB-5ms fused-silica capillary column (30 m x 0.25 mm I.D., 0.25 µm film thickness) was employed.

• Oven Temperature Program : The initial oven temperature was held at 150°C for 1 minute, then ramped to 280°C at 10°C/min, and held for 5 minutes.

• Injector and Detector Temperatures : The injector temperature was 250°C, and the MS source temperature was 230°C.

• Injection Mode : 1 µL of the final extract was injected in splitless mode.

• MS Detection : The mass spectrometer was operated in Selected Ion Monitoring (SIM) mode.

  • Ions Monitored for DNNP : m/z 149, 279, 417

  • Ions Monitored for Di-n-nonyl phthalate-3,4,5,6-d4 : m/z 153, 283, 421

  • Ions Monitored for Benzyl Benzoate : m/z 105, 133, 212

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the experimental workflow from sample receipt to data analysis in the proficiency testing scheme.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. scientificlabs.co.uk [scientificlabs.co.uk]
• 4. Proficiency and Interlaboratory Variability in the Determination of Phthalate and DINCH Biomarkers in Human Urine: Results from the HBM4EU Project - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Linearity and Detection Range of Di-n-nonyl phthalate-3,4,5,6-d4 and Alternative Analytical Standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the analytical performance of Di-n-nonyl phthalate-3,4,5,6-d4 as an internal standard against other commonly used phthalate (B1215562) standards. The selection of an appropriate internal standard is critical for achieving accurate and reliable quantification in chromatographic methods. This document summarizes key performance characteristics, including linearity and range of detection, supported by experimental data from various studies. Detailed experimental protocols are also provided to aid in the replication and validation of these findings.

Quantitative Performance Comparison

The following table summarizes the linearity and detection limits of various phthalate standards, including isomers and alternatives to Di-n-nonyl phthalate, as determined by Gas Chromatography-Mass Spectrometry (GC-MS). Di-n-nonyl phthalate-3,4,5,6-d4 is a deuterated form of Di-n-nonyl phthalate (DNnP) and is expected to have similar chromatographic behavior and analytical performance. Data for Diisononyl phthalate (DINP) and Di-n-octyl phthalate (DNOP) are included as close structural isomers and commonly regulated phthalates.

Analyte	Linearity Range (µg/mL)	Correlation Coefficient (R²)	Instrument Detection Limit (IDL) / Limit of Detection (LOD) (µg/mL)
Di-n-butyl phthalate (DBP)	0.5 - 25[1]	> 0.999[2]	0.100[1]
Benzyl butyl phthalate (BBP)	0.5 - 25[1]	> 0.999[2]	0.035[1]
Bis(2-ethylhexyl) phthalate (DEHP)	0.5 - 25[1]	> 0.999[2]	0.015[1]
Di-n-octyl phthalate (DNOP)	2 - 100[1]	> 0.999[2]	0.370[1]
Diisononyl phthalate (DINP)	5 - 100[1][2]	> 0.998[2]	0.320[1]
Diisodecyl phthalate (DIDP)	5 - 100[1][2]	> 0.999[2]	0.260[1]

Note: The performance of Di-n-nonyl phthalate-3,4,5,6-d4 as an internal standard is expected to be comparable to its non-deuterated counterpart and its isomers under similar analytical conditions. The use of a deuterated standard is the gold standard for isotope dilution mass spectrometry (IDMS) as it effectively compensates for analyte loss during sample preparation and corrects for matrix-induced signal variations[3].

Experimental Protocols

The following protocols are generalized from common practices for the analysis of phthalates in various matrices using GC-MS with an internal standard like Di-n-nonyl phthalate-3,4,5,6-d4.

Sample Preparation (Liquid-Liquid Extraction)

This protocol is suitable for liquid samples such as beverages or water.

Materials and Reagents:

• Di-n-nonyl phthalate-3,4,5,6-d4 internal standard solution (concentration will depend on the expected analyte concentration)

• Dichloromethane (B109758) (DCM), HPLC grade

• Hexane, HPLC grade

• Acetone, HPLC grade

• Sodium sulfate (B86663), anhydrous

• Glassware (separatory funnel, vials, flasks) - thoroughly cleaned and rinsed with solvent to avoid phthalate contamination[4][5].

Procedure:

• To a 100 mL liquid sample in a separatory funnel, add a known amount of Di-n-nonyl phthalate-3,4,5,6-d4 internal standard solution.

• Add 30 mL of dichloromethane to the separatory funnel.

• Shake vigorously for 2 minutes, periodically venting the funnel.

• Allow the layers to separate for 10 minutes.

• Drain the lower organic layer through a funnel containing anhydrous sodium sulfate into a collection flask.

• Repeat the extraction twice more with fresh 30 mL portions of dichloromethane, collecting the organic layers in the same flask.

• Concentrate the combined extract to approximately 1 mL using a gentle stream of nitrogen.

• The concentrated extract is now ready for GC-MS analysis.

GC-MS Analysis

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890A or equivalent[6]

• Mass Spectrometer: Agilent 5977E or equivalent[2]

• Column: Agilent J&W DB-5MS Ultra Inert (30 m x 0.25 mm, 0.25 µm) or equivalent[6]

• Injection Volume: 1 µL

• Inlet Temperature: 290 °C[6]

• Injection Mode: Splitless

• Oven Temperature Program:

  • Initial temperature: 120 °C, hold for 1 minute

  • Ramp: 20 °C/min to 300 °C

  • Hold at 300 °C for 5 minutes[6]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min[4]

• MS Source Temperature: 300 °C[2]

• MS Quadrupole Temperature: 150 °C[2]

• Ionization Mode: Electron Ionization (EI) at 70 eV[4]

• Acquisition Mode: Selected Ion Monitoring (SIM)

Quantification Ions: The specific quantification and qualifier ions for Di-n-nonyl phthalate-3,4,5,6-d4 and other phthalates should be determined empirically. For many phthalates, a common fragment ion at m/z 149 is used for quantification, but more specific ions are chosen to avoid interferences[7]. For isomers like DINP and DNOP, characteristic ions such as m/z 293 and m/z 279, respectively, are often used[2].

Calibration

• Prepare a series of calibration standards containing known concentrations of the target phthalates and a constant concentration of the Di-n-nonyl phthalate-3,4,5,6-d4 internal standard.

• The concentration range should bracket the expected concentrations of the analytes in the samples[2].

• Analyze the calibration standards using the same GC-MS method as the samples.

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte.

• The linearity of the curve should be evaluated, with a correlation coefficient (R²) of >0.99 being desirable[8].

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of phthalates using GC-MS with an internal standard.

Caption: Workflow for Phthalate Analysis using GC-MS.

Performance Attribute Comparison

This diagram provides a logical comparison of key performance attributes for Di-n-nonyl phthalate-3,4,5,6-d4 and alternative internal standards.

Caption: Performance comparison of internal standards.

References

• 1. Simultaneous GC-MS determination of eight phthalates in total and migrated portions of plasticized polymeric toys and childcare articles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. hpst.cz [hpst.cz]
• 3. benchchem.com [benchchem.com]
• 4. oiv.int [oiv.int]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. agilent.com [agilent.com]
• 7. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 8. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Limit of Detection and Quantification for Phthalates Using Di-n-nonyl phthalate-3,4,5,6-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the analytical performance, specifically the Limit of Detection (LOD) and Limit of Quantification (LOQ), for various phthalates when utilizing Di-n-nonyl phthalate-3,4,5,6-d4 as an internal standard. The use of a deuterated internal standard is a critical component in robust analytical methodologies, compensating for analyte loss during sample preparation and correcting for matrix-induced signal variations.[1] This document summarizes quantitative data from various studies, details relevant experimental protocols, and visualizes key analytical concepts to aid researchers in developing and validating their own analytical methods for phthalate (B1215562) determination.

Quantitative Performance: LOD and LOQ Data

The following table summarizes the Limit of Detection (LOD) and Limit of Quantification (LOQ) for several common phthalates. It is important to note that while Di-n-nonyl phthalate-3,4,5,6-d4 is a suitable internal standard for a range of phthalates, some studies may utilize other deuterated analogs for specific target analytes. The internal standard used in the cited literature is specified where available. The values presented are indicative of the performance achievable with modern chromatographic techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Phthalate	Abbreviation	Alternative Internal Standard(s) Used	LOD	LOQ	Analytical Technique	Reference
Dibutyl phthalate	DBP	DBP-d4	0.3 ng/mL	1 ng/mL	GC-MS	[2]
Diethyl phthalate	DEP	DEP-d4	-	5 to 20 µg L⁻¹	GC-MS	[1]
Bis(2-ethylhexyl) phthalate	DEHP	DEHP-d4	-	5 to 20 µg L⁻¹	GC-MS	[1]
Di-n-octyl phthalate	DnOP	DnOP-d4	-	5 to 20 µg L⁻¹	GC-MS	[1]
Diisononyl phthalate	DINP	DnOP-d4	-	-	GC-MS	[3]
Diisodecyl phthalate	DIDP	DnOP-d4	-	-	GC-MS	[3]

Note: The LOD and LOQ values can vary depending on the sample matrix, instrumentation, and specific method parameters. The use of a corresponding deuterated internal standard for each analyte is considered the gold standard for isotope dilution mass spectrometry (IDMS).[1] However, in the absence of a specific deuterated standard for every phthalate, a structurally similar deuterated compound like Di-n-nonyl phthalate-3,4,5,6-d4 can be employed. For instance, DnOP-d4 is often used for the quantification of DINP and DIDP.[3]

Experimental Protocols

The following are generalized yet detailed experimental protocols for the determination of phthalates in different matrices using a deuterated internal standard like Di-n-nonyl phthalate-3,4,5,6-d4.

Protocol 1: Phthalate Analysis in Liquid Matrices (e.g., Beverages, Water)

This protocol is based on liquid-liquid extraction (LLE) followed by GC-MS analysis.

1. Materials and Reagents:

• Solvents: Hexane, Dichloromethane (high purity, residue-free)

• Internal Standard Stock Solution: Prepare a stock solution of Di-n-nonyl phthalate-3,4,5,6-d4 in a suitable solvent (e.g., hexane) at a concentration of 10 µg/mL.

• Calibration Standards: Prepare a series of calibration standards containing the target phthalates at various concentrations. Spike each standard with the internal standard solution to a final concentration of, for example, 100 ng/mL.

• Glassware: Volumetric flasks, separatory funnels, centrifuge tubes, vials with PTFE-lined caps. All glassware should be thoroughly cleaned and rinsed with solvent to avoid phthalate contamination.

2. Sample Preparation:

• Measure a known volume of the liquid sample (e.g., 100 mL) into a separatory funnel.

• Spike the sample with a known amount of the Di-n-nonyl phthalate-3,4,5,6-d4 internal standard solution.

• Add a suitable extraction solvent (e.g., 50 mL of a hexane/dichloromethane mixture).

• Shake the funnel vigorously for 2-3 minutes, periodically venting to release pressure.

• Allow the layers to separate.

• Collect the organic layer.

• Repeat the extraction of the aqueous layer with a fresh portion of the extraction solvent.

• Combine the organic extracts.

• Dry the combined extract by passing it through anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the concentrated extract to a GC vial for analysis.

3. GC-MS Analysis:

• Gas Chromatograph (GC):

  • Column: 5% Phenyl-methyl silicone bonded-phase fused-silica capillary column (e.g., 30m x 0.25 mm i.d., 0.25 µm film thickness).[2]

  • Injection Mode: Splitless.[2]

  • Injection Volume: 1 µL.[2]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[2]

  • Oven Temperature Program: Optimize for the separation of target phthalates (e.g., initial temperature of 60°C, ramp to 280°C).

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Impact (EI) at 70 eV.[2]

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Monitor characteristic ions for each phthalate and the internal standard.

Protocol 2: Phthalate Analysis in Solid Matrices (e.g., Polymers, Food)

This protocol is based on solvent extraction followed by GC-MS analysis.

1. Materials and Reagents:

• Same as Protocol 1, with the addition of a solvent suitable for dissolving or extracting from the solid matrix (e.g., Tetrahydrofuran (THF)).

2. Sample Preparation:

• Accurately weigh a known amount of the homogenized solid sample (e.g., 1 g) into a glass centrifuge tube.

• Add a suitable solvent (e.g., 10 mL of THF) to dissolve or extract the phthalates from the matrix.

• Spike the sample with a known amount of the Di-n-nonyl phthalate-3,4,5,6-d4 internal standard solution.

• Vortex the sample for 5 minutes and then place it in an ultrasonic bath for 30 minutes to ensure efficient extraction.

• Centrifuge the sample to separate the solid material.

• Carefully transfer the supernatant to a clean tube.

• Add a non-polar solvent (e.g., hexane) and water to the extract to perform a liquid-liquid partitioning cleanup step if necessary.

• Collect the organic layer and concentrate it to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the concentrated extract to a GC vial for analysis.

3. GC-MS Analysis:

• Follow the GC-MS analysis parameters as described in Protocol 1.

Visualizing the Analytical Process

To better understand the experimental workflow and the role of the internal standard, the following diagrams are provided.

Caption: General workflow for phthalate analysis.

The diagram above illustrates the sequential steps involved in the analysis of phthalates, from initial sample preparation to the final quantitative result.

Caption: Principle of internal standard quantification.

This diagram explains the rationale behind using an internal standard for accurate quantification. A calibration curve is generated based on the ratio of the analyte signal to the internal standard signal, which is then used to determine the concentration of the analyte in an unknown sample. This method effectively corrects for variations in sample preparation and instrument response.

References

• 1. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fses.oregonstate.edu [fses.oregonstate.edu]
• 3. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]

A Researcher's Guide to Selecting Internal Standards for High Molecular Weight Phthalate Analysis

The accurate quantification of high molecular weight (HMW) phthalates, a class of compounds widely used as plasticizers and frequently scrutinized for their potential as endocrine disruptors, presents significant analytical challenges.[1][2][3] The complexity of sample matrices, potential for analyte loss during sample preparation, and the ubiquitous nature of phthalate (B1215562) contamination necessitate the use of internal standards for reliable results.[1][4][5][6] This guide provides a comprehensive comparison of common internal standards, their selection criteria, and supporting experimental protocols for methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Key Selection Criteria for Internal Standards

The ideal internal standard should mimic the chemical and physical behavior of the target analyte throughout the entire analytical process, from extraction to detection. The primary goal is to compensate for variations in sample preparation and matrix-induced signal suppression or enhancement.[1] Key criteria for selecting a suitable internal standard include:

• Structural and Physicochemical Similarity: The internal standard should closely resemble the HMW phthalates being analyzed to ensure similar extraction efficiency and chromatographic behavior.[4][7][8]

• Absence in Samples: The chosen standard must not be naturally present in the samples being tested.[7][8]

• Chromatographic Resolution: It should elute near the analytes of interest but be baseline-resolved from them and any matrix interferences.[4]

• Distinct Mass Spectrometric Signal: For MS-based methods, the internal standard must have a unique mass-to-charge (m/z) ratio that does not overlap with the target analytes.[4]

• Stability and Purity: The standard must be chemically stable throughout the sample preparation and analysis and be of high purity.

• Commercial Availability: The standard must be readily available from chemical suppliers.

The selection process for an appropriate internal standard is a critical step in method development. A logical workflow can ensure a robust and accurate analytical method.

Workflow for Internal Standard Selection

Comparison of Internal Standards

Isotopically labeled standards, particularly deuterated phthalates, are considered the "gold standard" for phthalate analysis.[1][7] They offer the most accurate correction because their chemical and physical properties are nearly identical to their non-labeled counterparts.[4] However, their cost can be a factor. Non-isotopically labeled compounds like Benzyl Benzoate are also used but have notable drawbacks.

Internal Standard Type	Specific Examples	Pros	Cons	Recommended For
Isotopically Labeled (Deuterated)	Bis(2-ethylhexyl) phthalate-d4 (DEHP-d4)[7][9], Di-n-octyl phthalate-d4 (DnOP-d4)[7], Dibutyl phthalate-d4 (DBP-d4)[9][10], Butyl benzyl phthalate-d4 (BBP-d4)[9][11]	Considered the "gold standard" for isotope dilution mass spectrometry (IDMS).[1] Nearly identical chemical and physical properties to the analyte.[1][4] Compensates effectively for matrix effects and analyte loss during sample preparation.[1][7] Distinct m/z ratio for clear identification in MS.[4]	Higher cost compared to non-labeled standards.[7] Availability may be limited for some specific HMW phthalates.	High-accuracy quantitative analysis of HMW phthalates like DEHP, DINP, and DIDP in complex matrices (e.g., biological samples, food, environmental samples).[7][12] DnOP-d4 is specifically recommended for DINP and DIDP quantification.[7]
Non-Isotopically Labeled	Benzyl Benzoate (BB)[3][6][7][8]	Lower cost.[7] Good structural similarity to many phthalates.[7] Appropriate retention time in many GC methods.[3]	Can be present as a contaminant in samples, leading to inaccurate quantification.[4][8] Does not co-elute perfectly with all HMW phthalates. May not perfectly mimic the analyte's behavior during extraction and ionization.	Routine screening or quality control where the highest level of accuracy is not required and the absence of BB in samples has been verified. Used when deuterated standards are unavailable.[4]

Experimental Protocols

The following are generalized protocols for GC-MS and LC-MS/MS analysis of HMW phthalates using an internal standard. Analysts should optimize these methods for their specific instrumentation and sample matrices.

This protocol is adapted from methodologies that emphasize dissolution and precipitation for sample preparation.[7]

• Sample Preparation:

  • Weigh approximately 50 mg of the polymer sample into a clean glass vial.

  • Add 5 mL of a suitable solvent like tetrahydrofuran (B95107) (THF) to dissolve the polymer, vortexing or sonicating to ensure complete dissolution.

  • Add 5 mL of a non-solvent such as hexane (B92381) to precipitate the polymer.

  • Centrifuge the sample to pellet the polymer.

  • Transfer the supernatant containing the extracted phthalates to a new clean glass vial.

• Internal Standard Spiking:

  • Spike the extract with a deuterated internal standard solution (e.g., DEHP-d4 or DnOP-d4) to a final concentration of approximately 1 µg/mL.[7]

• Concentration and Reconstitution:

  • Evaporate the solvent under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of hexane for GC-MS analysis.[7]

• GC-MS Conditions:

  • GC Column: Rtx-440 or Rxi-XLB columns have shown good performance in separating phthalate isomers.[3][7]

  • Injector Temperature: 280-320 °C (A high injector temperature can help with the transfer of HMW phthalates).[5]

  • Oven Program: Start at 80 °C (hold 1 min), ramp at 10 °C/min to 320 °C (hold 5 min).[5] This program should be optimized for the specific column and analytes.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.[5]

  • MS Detection: Use Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity.[7] Monitor characteristic ions for both the target phthalates and the internal standard (e.g., for DEHP, m/z 149, 167, 279; for DIDP, m/z 149, 307).[7][13]

• Calibration:

  • Prepare a series of calibration standards containing known concentrations of the target HMW phthalates and a constant concentration of the internal standard in hexane. The range should bracket the expected sample concentrations.[7]

This protocol is based on methods developed for analyzing phthalates in beverages or biological fluids.[11][14][15]

• Sample Preparation (Liquid-Liquid Extraction):

  • Take 5 mL of the liquid sample (e.g., beverage, urine).

  • Spike with a mixture of deuterated internal standards (e.g., BBP-d4, DEHP-d4) to a final concentration of ~10 ng/mL.[16]

  • Add 5 mL of an extraction solvent like dichloromethane (B109758) or a hexane/acetone mixture.[5][6]

  • Vortex vigorously for 1-2 minutes to ensure thorough mixing.

  • Centrifuge to separate the organic and aqueous layers.

  • Carefully transfer the organic layer to a clean tube and evaporate to dryness under nitrogen.

  • Reconstitute the residue in a suitable volume of mobile phase (e.g., 500 µL of methanol/water).

• LC-MS/MS Conditions:

  • LC Column: A C18 column (e.g., 100 x 2.1 mm, 2.7 µm) is commonly used.[14]

  • Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in water.[11]

  • Mobile Phase B: Acetonitrile or Methanol.[11]

  • Gradient: A typical gradient might start at 30% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and then re-equilibrate. This must be optimized.

  • Flow Rate: 0.3-0.5 mL/min.

  • MS/MS Detection: Operate in Multiple Reaction Monitoring (MRM) mode. Optimize precursor-product ion transitions for each target phthalate and internal standard.[14]

• Calibration:

  • Prepare calibration standards in a blank matrix similar to the samples (matrix-matched calibration) to account for matrix effects.[7] The standards should contain the target analytes at various concentrations and a fixed concentration of the internal standard.

Conclusion

For the accurate and precise analysis of high molecular weight phthalates, the use of an appropriate internal standard is non-negotiable. Isotopically labeled standards, such as DEHP-d4 and DnOP-d4, represent the best practice and are strongly recommended for quantitative methods requiring high accuracy, as they most effectively correct for analyte loss and matrix effects.[1][7] While alternatives like Benzyl Benzoate exist, their use should be approached with caution due to the high risk of sample contamination.[4][8] The selection of an internal standard should be followed by rigorous experimental validation to ensure the development of a robust and reliable analytical method.

References

• 1. benchchem.com [benchchem.com]
• 2. accustandard.com [accustandard.com]
• 3. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 4. benchchem.com [benchchem.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. epa.gov [epa.gov]
• 7. benchchem.com [benchchem.com]
• 8. ojs.library.okstate.edu [ojs.library.okstate.edu]
• 9. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. s4science.at [s4science.at]
• 15. fda.gov.tw [fda.gov.tw]
• 16. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of phthalates and bisphenol a in serum, urine and follicular fluid - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Isotopic Stability of Di-n-nonyl Phthalate-3,4,5,6-d4: A Comparative Guide

For researchers, scientists, and drug development professionals, the accuracy and reliability of quantitative analysis are paramount. Di-n-nonyl phthalate-3,4,5,6-d4 serves as a crucial internal standard in the analysis of its non-labeled counterpart, a widespread plasticizer with potential endocrine-disrupting properties. This guide provides a comprehensive assessment of its isotopic stability over time, compares it with other common phthalate (B1215562) standards, and offers detailed experimental protocols for in-house stability verification.

While specific long-term quantitative stability data for Di-n-nonyl phthalate-3,4,5,6-d4 is not extensively published, this guide synthesizes information from technical data sheets, general best practices for deuterated standards, and recommended analytical procedures to provide a thorough evaluation of its expected performance and stability.

Comparative Stability and Performance

Di-n-nonyl phthalate-3,4,5,6-d4 is a preferred internal standard due to its chemical similarity to the analyte, allowing it to mimic the analyte's behavior during extraction, chromatography, and ionization, thereby correcting for variations in sample preparation and analysis. The deuterium (B1214612) labels on the aromatic ring provide a stable isotopic signature with a low risk of back-exchange under typical analytical conditions.

Based on supplier recommendations and general knowledge of deuterated aromatic compounds, Di-n-nonyl phthalate-3,4,5,6-d4 is considered stable if stored under the recommended conditions.[1] Suppliers of this standard typically recommend re-analysis for chemical purity after three years, suggesting a good long-term stability profile.[1]

For optimal stability, deuterated standards should be stored at low temperatures, protected from light, and in a dry environment to prevent potential degradation and hydrogen-deuterium exchange.[2][3]

Table 1: Comparison of Di-n-nonyl phthalate-3,4,5,6-d4 with Alternative Phthalate Internal Standards

Internal Standard	Structure	Isotopic Label Position	Typical Use	Advantages	Potential Stability Considerations
Di-n-nonyl phthalate-3,4,5,6-d4	Phthalate ester with two nonyl chains	Aromatic ring (d4)	GC-MS, LC-MS/MS analysis of Di-n-nonyl phthalate	High mass shift from native analyte; Label on a stable part of the molecule.	Long-term stability data in various solvents is not publicly available.
Di(2-ethylhexyl) phthalate-d4 (DEHP-d4)	Phthalate ester with two 2-ethylhexyl chains	Aromatic ring (d4)	GC-MS, LC-MS/MS analysis of DEHP	Widely used and studied; Commercially available from multiple sources.[4]	Susceptible to degradation under harsh environmental conditions.
Benzyl (B1604629) butyl phthalate-d4 (BBP-d4)	Phthalate ester with a benzyl and a butyl chain	Aromatic ring (d4)	GC-MS, LC-MS/MS analysis of BBP	Good surrogate for a range of phthalates.	The benzyl group may be more susceptible to certain degradation pathways.
¹³C-labeled Phthalates	Phthalate ester with ¹³C atoms	Aromatic ring or alkyl chains	High-precision isotope dilution mass spectrometry	Negligible risk of isotopic exchange; Can provide higher accuracy.	Generally more expensive than deuterated analogs.

Experimental Protocols for Stability Assessment

To ensure the integrity of quantitative data, it is recommended to perform periodic in-house stability assessments of Di-n-nonyl phthalate-3,4,5,6-d4 stock solutions. The following protocols outline a comprehensive approach to this verification.

Long-Term Stability Testing Protocol

This protocol is designed to assess the stability of the deuterated internal standard over an extended period under typical laboratory storage conditions.

1. Materials and Reagents:

• Di-n-nonyl phthalate-3,4,5,6-d4 (neat or in solution)

• High-purity solvent (e.g., methanol, acetonitrile)

• Amber glass vials with PTFE-lined caps

• Calibrated analytical balance and pipettes

• Gas Chromatograph-Mass Spectrometer (GC-MS) or Liquid Chromatograph-Tandem Mass Spectrometer (LC-MS/MS)

2. Preparation of Stability Samples:

• Prepare a stock solution of Di-n-nonyl phthalate-3,4,5,6-d4 at a known concentration (e.g., 1 mg/mL) in the chosen solvent.

• Aliquot the stock solution into multiple amber glass vials, ensuring minimal headspace.

• Prepare a corresponding stock solution of a non-labeled Di-n-nonyl phthalate standard for response comparison.

3. Storage Conditions:

• Store the vials at various temperatures to simulate different storage scenarios:

  • Recommended: -20°C (long-term)

  • Refrigerated: 4°C

  • Room temperature: ~20-25°C

• Protect all samples from light.

4. Analysis Schedule:

• Analyze the samples at regular intervals (e.g., T=0, 1 month, 3 months, 6 months, 1 year, 2 years, 3 years).

5. Analytical Method:

• Use a validated GC-MS or LC-MS/MS method for phthalate analysis.

• Monitor the peak area or response ratio of the deuterated standard to the non-labeled standard over time.

• Assess the isotopic purity by monitoring for any decrease in the M+4 ion and any increase in the M+3, M+2, M+1, or M+0 ions, which would indicate deuterium loss.

6. Data Evaluation:

• A change in the response ratio of more than a predefined threshold (e.g., ±15%) from the initial time point (T=0) may indicate degradation.

• A significant change in the isotopic distribution would indicate a loss of isotopic stability.

Accelerated Stability Testing Protocol

This protocol uses elevated temperatures to predict the long-term stability of the internal standard in a shorter timeframe.

1. Materials and Reagents: As per the long-term stability protocol.

2. Preparation of Stability Samples: As per the long-term stability protocol.

3. Storage Conditions:

• Place the vials in temperature-controlled ovens at elevated temperatures (e.g., 40°C, 50°C, 60°C).

4. Analysis Schedule:

• Analyze the samples at shorter, more frequent intervals (e.g., T=0, 1 week, 2 weeks, 4 weeks, 8 weeks).

5. Analytical Method: As per the long-term stability protocol.

6. Data Evaluation:

• Use the Arrhenius equation to model the degradation kinetics and extrapolate the predicted shelf-life at recommended storage temperatures.

Visualizing Experimental Workflows

To provide a clear understanding of the processes involved in assessing the isotopic stability, the following diagrams illustrate the key experimental workflows.

Workflow for Long-Term Isotopic Stability Assessment.

Workflow for Accelerated Isotopic Stability Assessment.

Conclusion

Di-n-nonyl phthalate-3,4,5,6-d4 is a robust and reliable internal standard for the quantification of Di-n-nonyl phthalate. While specific quantitative long-term stability data is limited in public literature, adherence to recommended storage and handling procedures is expected to ensure its isotopic and chemical integrity for several years. For critical applications, and to comply with rigorous quality assurance programs, performing in-house stability assessments using the detailed protocols provided in this guide is strongly recommended. This proactive approach will guarantee the highest quality of analytical data in research, clinical, and drug development settings.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Bis(2-ethylhexyl) phthalate (ring-D₄, 98%) - Cambridge Isotope Laboratories, DLM-1368-1.2 [isotope.com]